Silthiofam-des(trimethylsilyl)

• CAS: 1789818-21-8

Core Science & Biosynthesis

What is the chemical structure of Silthiofam-des(trimethylsilyl)?

[1]

Content Type: Technical Monograph Subject: ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-allyl-4,5-dimethylthiophene-3-carboxamide (Silthiofam Metabolite) Primary ID: MON 65513 / CP-240659[1][2][3]

Executive Summary

Silthiofam-des(trimethylsilyl) (chemically known as

-allyl-4,5-dimethylthiophene-3-carboxamide ) is the primary environmental metabolite and degradation product of the fungicide Silthiofam (MON 65500). Structurally, it represents the silthiofam scaffold following the loss of the trimethylsilyl (TMS) group at the C2 position of the thiophene ring.

While the parent compound relies on the steric bulk and lipophilicity of the silyl group for its specific fungicidal activity against Gaeumannomyces graminis (Take-all disease), the des-silyl analog serves as a critical marker for environmental fate studies, residue analysis, and metabolic stability assessments. This guide details its chemical structure, synthesis pathways, physicochemical properties, and analytical characterization.[4]

Chemical Identity & Structure

The molecule consists of a trisubstituted thiophene ring.[5][6][7] Unlike the parent Silthiofam, position 2 is unsubstituted (bearing a hydrogen atom), significantly altering the electronic and steric environment of the molecule.

Identification Data[2][6][9][10]

Parameter	Technical Detail
IUPAC Name	-allyl-4,5-dimethylthiophene-3-carboxamide
Common Synonyms	Silthiofam-des(trimethylsilyl); MON 65513; CP-240659; Desilated Silthiofam
CAS Number	Not widely listed in public registries; often referenced by internal codes (e.g., MON 65513)
Molecular Formula
Molecular Weight	195.28 g/mol
SMILES	CC1=C(SC=C1C(=O)NCC=C)C
InChI Key	DGCYKBAFUIYUEX-UHFFFAOYSA-N

Structural Comparison: Parent vs. Metabolite

The transformation from Silthiofam to its des-silyl analog involves a protodesilylation event.

Figure 1: Structural relationship between Silthiofam and its des-silyl metabolite.

Synthesis and Formation Pathways[5][7][8][11][12][13][14]

Understanding the formation of Silthiofam-des(trimethylsilyl) requires analyzing both its environmental generation (degradation) and laboratory preparation (organic synthesis).

Environmental Degradation (Biotic/Abiotic)

In soil and aqueous environments, Silthiofam undergoes degradation primarily via the cleavage of the C-Si bond.

• Mechanism: Acid-catalyzed protodesilylation or enzymatic metabolism.

• Kinetics: The TMS group is relatively stable but susceptible to hydrolysis under acidic conditions or oxidative attack in biological systems.

• Significance: MON 65513 is classified as a "major metabolite" in soil and water fate studies, often requiring monitoring in groundwater assessments.

Laboratory Synthesis (De Novo)

To generate high-purity standards for analytical calibration, a de novo synthetic route is preferred over degrading the parent compound, as it avoids purification issues related to organosilicon byproducts.

Protocol: Amidation of 4,5-Dimethylthiophene-3-carboxylic acid

• Precursor Synthesis: The synthesis begins with the Gewald reaction or a cyclization of 3-mercapto-2-butanone with an acrylate derivative (e.g., methyl acetoacetate or similar) to form the thiophene core without the silyl group.

• Activation: 4,5-dimethylthiophene-3-carboxylic acid is activated using thionyl chloride (

  ) or oxalyl chloride to form the acid chloride.

• Amidation: The acid chloride is reacted with allylamine in the presence of a base (e.g., triethylamine) to yield the target amide.

Figure 2: Retrosynthetic pathway for the laboratory production of MON 65513.

Physicochemical Properties[5][9][14][15]

The removal of the trimethylsilyl group drastically alters the physical behavior of the molecule, particularly its lipophilicity.

Property	Value / Description	Impact
Physical State	White to beige crystalline solid	Stable at room temperature.
Solubility (Water)	Moderate (Higher than parent)	Increased mobility in soil/water compared to Silthiofam.
LogP (Octanol/Water)	~2.3 (Predicted)	Reduced lipophilicity (Silthiofam LogP ~3.7).
pKa	Non-ionizable in physiological range	Neutral amide character.
Stability	Stable to hydrolysis (Amide bond)	Persistent in sterile aqueous environments.

Analytical Characterization

For researchers identifying this compound in complex matrices, the following spectral data serves as a reference.

Mass Spectrometry (LC-MS/MS)

• Ionization: Electrospray Ionization (ESI), Positive Mode (

  ).

• Parent Ion:

  196.1

• Fragmentation Pattern:

  • Loss of allyl group (

    ).

  • Cleavage of the amide bond to form the acylium ion of the dimethylthiophene core.

Nuclear Magnetic Resonance (NMR)

Predicted shifts based on thiophene chemistry consensus:

• NMR (400 MHz, ):
  • 8.0–8.2 ppm (s, 1H): H-2 of thiophene (Deshielded by adjacent carbonyl; diagnostic singlet absent in Silthiofam).
  • 5.8–6.0 ppm (m, 1H): Allyl –CH= .
  • 5.9 ppm (br s, 1H): Amide –NH– .
  • 5.1–5.3 ppm (m, 2H): Allyl =CH .
  • 4.0 ppm (t, 2H): Allyl –CH –N .
  • 2.3–2.4 ppm (s, 6H): Methyl groups at C4/C5.

Biological & Toxicological Relevance[4][10]

Ecotoxicology

Regulatory data indicates that the des-silyl metabolite poses a significantly lower risk to aquatic organisms compared to the parent compound.

• Aquatic Risk: Classified as "Low risk" (Faible risque).[3]

• Soil Mobility: Higher mobility (

  77–135 mL/g) suggests potential for groundwater leaching, necessitating monitoring (MON 65513 is a relevant groundwater metabolite in EU assessments).

Mode of Action (Lack thereof)

The fungicidal activity of Silthiofam is strictly dependent on the silyl group, which likely occupies a hydrophobic pocket in the target enzyme (ATP synthase or similar respiration complex in fungi). The des-silyl analog (MON 65513) lacks this critical pharmacophore, rendering it biologically inactive against Take-all disease.

References

• University of Hertfordshire. (2025). PPDB: Pesticide Properties DataBase - Silthiofam metabolite MON 65513.[2]Link

• Phillips, G., et al. (2002). Process Research on the Synthesis of Silthiofam: A Novel Fungicide for Wheat.[7] Organic Process Research & Development.[7] Link

• Food and Agriculture Organization (FAO). (2018). FAO Specifications and Evaluations for Agricultural Pesticides: Silthiofam.Link

• PubChem. (2025). Silthiofam-des(trimethylsilyl) Compound Summary. National Library of Medicine. Link

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Synthesis and Process Optimization of N-allyl-4,5-dimethylthiophene-3-carboxamide: A Technical Guide

Executive Summary

N-allyl-4,5-dimethylthiophene-3-carboxamide is a fully substituted heterocyclic building block of significant interest in agrochemical and medicinal chemistry. It is most prominently recognized as the primary desilylated environmental metabolite of the commercial fungicide Silthiofam[1]. Synthesizing this molecule requires the precise, regioselective construction of a 4,5-dimethyl-substituted thiophene core, followed by targeted amidation at the C3 position. This whitepaper details the mechanistic rationale, retrosynthetic logic, and self-validating experimental protocols required to synthesize this compound efficiently, bypassing the hazardous limitations of classical multicomponent reactions.

Retrosynthetic Logic and Route Selection

The synthesis of the 4,5-dimethylthiophene-3-carboxylic acid core dictates the overall efficiency of the workflow. Historically, chemists relied on the Classical Gewald Route , which constructs the ring via a multicomponent condensation of 2-butanone, ethyl cyanoacetate, and elemental sulfur[2]. However, this approach yields an unwanted amino group at the C2 position. Removing this group requires a Sandmeyer-type deamination using highly toxic tert-butyl nitrite (

-BuONO), resulting in severe safety hazards and an abysmal overall yield (~2–5%)[2].

To solve this, a Cycloaddition Strategy originally developed by Pharmacia researchers for the parent fungicide provides a vastly superior alternative[3]. By reacting 3-mercapto-2-butanone with methyl 3-methoxyacrylate, the thiophene core is formed directly without the C2-amino group, eliminating the need for hazardous deamination[3].

Retrosynthetic analysis comparing the Pharmacia cycloaddition and classical Gewald routes.

Quantitative Route Comparison

The superiority of the cycloaddition route is evident when comparing the quantitative metrics of both synthetic pathways.

Metric	Classical Gewald Route	Optimized Cycloaddition Route
Key Precursors	2-Butanone, Ethyl cyanoacetate, S	3-Mercapto-2-butanone, Methyl 3-methoxyacrylate
Core Formation Mechanism	Multicomponent Condensation	[3+2] Cycloaddition & Aromatization
Deamination Required?	Yes (via highly toxic -BuONO)	No (Direct formation of C2-H)
Overall Yield (to Acid)	~2% – 5%	~60% – 70%
Scalability & Safety Profile	Poor (Hazardous diazonium intermediates)	Excellent (Solvent recycling, stable reagents)

Experimental Workflow and Self-Validating Protocols

The following protocols represent a continuous, self-validating system designed to maximize yield while providing real-time physical indicators of reaction success.

Step-by-step experimental workflow for the synthesis of the target carboxamide.

Step 1: Cycloaddition and Aromatization

Objective: Construct the fully substituted methyl 4,5-dimethylthiophene-3-carboxylate core.

• Charge a reaction vessel equipped with a Dean-Stark trap and reflux condenser with toluene (10 volumes).

• Add 3-mercapto-2-butanone (1.0 equiv) and methyl 3-methoxyacrylate (1.05 equiv).

• Catalyze the reaction by adding

  -toluenesulfonic acid ( -TsOH, 0.05 equiv).

• Reflux the mixture at 110 °C for 6–8 hours.

• Workup: Cool to room temperature, wash with saturated aqueous NaHCO

  to neutralize the acid catalyst, and concentrate in vacuo.

• Causality: The thiol undergoes a Michael-type addition to the

  -position of the acrylate, followed by cyclization onto the ketone. The Dean-Stark trap is critical; it actively drives the equilibrium of the acid-catalyzed aromatization forward by continuously removing the methanol and water byproducts[3].

• Self-Validation Checkpoint: The reaction is physically validated when the accumulation of the aqueous phase in the Dean-Stark trap ceases, matching the theoretical byproduct volume and confirming complete aromatization.

Step 2: Saponification of the Ester

Objective: Unmask the carboxylic acid to enable amide coupling.

• Dissolve the crude methyl 4,5-dimethylthiophene-3-carboxylate in methanol (5 volumes).

• Hydrolyze by adding 2.0 M aqueous NaOH (2.0 equiv) dropwise at room temperature, then heat to 50 °C for 2 hours.

• Extract: Evaporate the methanol under reduced pressure, dilute the remaining aqueous layer with water, and wash with ethyl acetate to remove unreacted organic impurities.

• Acidify the aqueous layer with 3 M HCl until the pH reaches 2.0. Filter the resulting precipitate, wash with cold water, and dry under vacuum.

• Causality: Base-catalyzed ester hydrolysis is irreversible, forming a water-soluble sodium carboxylate. Washing the aqueous layer removes non-polar impurities before the product is precipitated.

• Self-Validation Checkpoint: The sudden, voluminous precipitation of a white-to-off-white solid upon acidification to pH 2 serves as a visual validation of successful saponification, as the neutral 4,5-dimethylthiophene-3-carboxylic acid is highly insoluble in water.

Step 3: Acid Chloride Formation and Amidation

Objective: Regioselective coupling with allylamine to yield N-allyl-4,5-dimethylthiophene-3-carboxamide.

• Suspend 4,5-dimethylthiophene-3-carboxylic acid in anhydrous dichloromethane (DCM). Add a catalytic drop of N,N-dimethylformamide (DMF).

• Chlorinate by slowly adding thionyl chloride (SOCl

  , 1.5 equiv) at 0 °C. Warm to room temperature and stir for 2 hours.

• Concentrate in vacuo to strip excess SOCl

  and dissolved HCl gas. Redissolve the crude acid chloride in anhydrous DCM and cool to 0 °C.

• Amidation: Add triethylamine (Et

  N, 2.0 equiv) followed by the dropwise addition of allylamine (1.2 equiv). Stir for 1 hour at room temperature.

• Purify: Quench with water, separate the organic layer, wash with brine, dry over MgSO

  , and evaporate. Recrystallize from heptane/ethyl acetate.

• Causality: DMF acts as a catalyst by forming the highly electrophilic Vilsmeier-Haack intermediate, accelerating acid chloride formation. During amidation, Et

  N is strictly required as a non-nucleophilic base to scavenge the HCl byproduct; without it, the allylamine would precipitate as an unreactive hydrochloride salt, stalling the reaction.

• Self-Validation Checkpoint: The cessation of gas evolution (SO

  and HCl) during the SOCl addition indicates complete conversion to the acid chloride.

Analytical Verification

To verify the structural integrity of the final N-allyl-4,5-dimethylthiophene-3-carboxamide,

H NMR spectroscopy is definitive. Unlike its parent compound Silthiofam, which possesses a trimethylsilyl (TMS) group at the C2 position, the synthesized target is desilylated[1].

• Key Spectral Marker: The presence of a sharp singlet integrating to 1H in the aromatic region (approx.

  7.0–7.2 ppm) confirms the C2 proton on the thiophene ring.

• Allyl Confirmation: The allyl group will present a distinct multiplet for the internal alkene proton (

  5.8–6.0 ppm) and terminal alkene doublets ( 5.1–5.3 ppm), alongside an NH broad singlet ( ~6.5 ppm).

References

1.3 2.1 3.2

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An In-depth Technical Guide to the Degradation Pathway of Silthiofam to its Des(trimethylsilyl) Metabolite

This guide provides a comprehensive technical overview of the primary degradation pathway of the fungicide silthiofam, leading to the formation of its major metabolite, des(trimethylsilyl) silthiofam. This document is intended for researchers, environmental scientists, and professionals in the agrochemical and drug development fields who require a deep understanding of the environmental fate of this compound. We will explore the underlying chemical mechanisms, present a robust experimental protocol for studying this transformation, and detail the analytical methodologies required for accurate quantification.

Introduction to Silthiofam and its Environmental Significance

Silthiofam, chemically known as N-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide, is a fungicide specifically developed to combat take-all disease in wheat, a significant threat to cereal crops worldwide.[1][2] Its mode of action involves the inhibition of respiration and ATP production in susceptible pathogens.[3] The presence of a trimethylsilyl (TMS) group on the thiophene ring is a key structural feature of the molecule. Understanding the environmental fate of silthiofam is paramount for assessing its potential ecological impact and ensuring its safe and effective use in agriculture.[4][5] The degradation of the parent compound and the formation of metabolites can significantly alter its biological activity, persistence, and mobility in the environment.[6] One of the primary degradation products identified is des(trimethylsilyl) silthiofam, also known as N-allyl-4,5-dimethylthiophene-3-carboxamide.[7][8] This guide focuses on the pathway leading to the formation of this metabolite.

The Predominant Degradation Pathway: Abiotic Hydrolysis

The cleavage of the trimethylsilyl group from the silthiofam molecule is primarily driven by abiotic hydrolysis, a chemical process involving the reaction with water.[3] The stability of the carbon-silicon (C-Si) bond in silthiofam is highly dependent on the pH of the surrounding medium.

The Causality of pH-Dependent Hydrolysis

The trimethylsilyl group attached to the aromatic thiophene ring is susceptible to electrophilic attack, particularly under acidic conditions. The C-Si bond can be cleaved through protonation of the carbon atom attached to the silicon, which is facilitated by the presence of hydronium ions (H₃O⁺) in an acidic environment. This leads to the formation of a transient intermediate, which then readily reacts with water to yield the des(trimethylsilyl) metabolite and a trimethylsilanol ((CH₃)₃SiOH) byproduct. The latter is unstable and can further condense to form hexamethyldisiloxane.

Authoritative data from the Food and Agriculture Organization (FAO) of the United Nations indicates that silthiofam is rapidly hydrolyzed at a pH of 4.[3] Conversely, the compound is considered stable at neutral (pH 7) and alkaline (pH 9) conditions.[3] This pH-dependent stability is a critical piece of evidence supporting abiotic hydrolysis as the main degradation pathway. The synthesis of silthiofam itself can be complicated by desilylation as a side reaction, further highlighting the lability of the TMS group under certain chemical conditions.[1]

Potential for Biotic Contributions to Degradation

While abiotic hydrolysis is the dominant mechanism, the potential contribution of biotic degradation by soil microorganisms cannot be entirely discounted. Microorganisms are known to play a significant role in the breakdown of many pesticides in the environment.[9] Microbial enzymes, such as hydrolases, could potentially catalyze the cleavage of the C-Si bond in silthiofam.[4] However, specific studies detailing the microbial degradation of silthiofam to its des(trimethylsilyl) metabolite are not extensively available in the current body of literature. It is plausible that microbial activity could influence the local pH of the soil microenvironment, thereby indirectly affecting the rate of abiotic hydrolysis. Further research is warranted to fully elucidate the role of specific soil fungi and bacteria in the metabolism of silthiofam.

Experimental Protocol for Investigating Silthiofam Hydrolysis

To empirically validate and quantify the degradation of silthiofam to des(trimethylsilyl) silthiofam, a controlled laboratory hydrolysis study is essential. The following protocol provides a robust framework for such an investigation.

Materials and Reagents

• Silthiofam analytical standard (>98% purity)

• Des(trimethylsilyl) silthiofam analytical standard (>98% purity)

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid (for mobile phase acidification)

• Buffer solutions (pH 4, 7, and 9)

• Sterile amber glass vials with screw caps

• Analytical balance

• Volumetric flasks and pipettes

• Incubator or water bath with temperature control

• HPLC-MS/MS system

Step-by-Step Methodology

• Preparation of Stock Solutions:

  • Accurately weigh and dissolve silthiofam and des(trimethylsilyl) silthiofam in acetonitrile to prepare individual stock solutions of a known concentration (e.g., 1000 µg/mL).

  • Store stock solutions at -20°C in amber vials.

• Preparation of Test Solutions:

  • Prepare test solutions by spiking the appropriate buffer (pH 4, 7, and 9) with the silthiofam stock solution to achieve a final concentration relevant to environmental exposure levels (e.g., 1 µg/mL).

  • Ensure the final concentration of the organic solvent (acetonitrile) is low (e.g., <1%) to minimize its effect on the hydrolysis rate.

• Incubation:

  • Aliquot the test solutions into sterile amber glass vials, ensuring minimal headspace.

  • Prepare triplicate samples for each pH and time point.

  • Include control samples (buffer without silthiofam) and sterile controls (autoclaved buffer with silthiofam) to assess for any microbial degradation.

  • Incubate the vials in the dark at a constant temperature (e.g., 25°C).

• Sampling and Analysis:

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24, 48, and 96 hours for pH 4; and longer intervals for pH 7 and 9), remove triplicate vials for each condition.

  • Immediately quench any further reaction by adding an equal volume of cold acetonitrile.

  • Filter the samples through a 0.22 µm syringe filter into HPLC vials.

  • Analyze the samples by HPLC-MS/MS.

Analytical Methodology: HPLC-MS/MS for Quantification

High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is the preferred analytical technique for the sensitive and selective quantification of silthiofam and its des(trimethylsilyl) metabolite.[10]

Chromatographic and Mass Spectrometric Conditions

A reversed-phase HPLC method is typically employed for the separation of the parent compound and its metabolite. The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

Parameter	Silthiofam	Des(trimethylsilyl) silthiofam
Precursor Ion (m/z)	268.1	196.1
Product Ion 1 (m/z)	196.1	138.0
Product Ion 2 (m/z)	113.1	97.0
Collision Energy (eV)	15	20
Cone Voltage (V)	25	25

Note: These are example parameters and should be optimized for the specific instrument used.

Data Analysis and Interpretation

The concentration of silthiofam and the formation of des(trimethylsilyl) silthiofam over time at each pH are determined by constructing calibration curves from the analytical standards. The degradation kinetics can then be modeled to calculate the half-life (DT₅₀) of silthiofam under different pH conditions.

Visualization of the Degradation Pathway

The following diagram, generated using the DOT language, illustrates the hydrolytic degradation of silthiofam to its des(trimethylsilyl) metabolite.

Caption: Hydrolytic degradation of silthiofam.

Conclusion

The primary degradation pathway of silthiofam in the environment is the abiotic hydrolysis of the trimethylsilyl group, a reaction that is significantly accelerated under acidic conditions. This leads to the formation of the major metabolite, des(trimethylsilyl) silthiofam. While the role of microorganisms in directly cleaving the C-Si bond requires further investigation, their influence on soil pH can indirectly impact the rate of this transformation. The experimental and analytical protocols detailed in this guide provide a robust framework for researchers to study this degradation pathway, contributing to a more complete understanding of the environmental fate of this important fungicide.

References

• Food and Agriculture Organization of the United Nations. (2018). Silthiofam FAO specifications and evaluations. Retrieved from [Link]

• Phillips, G., Fevig, T. L., Lau, P. H., Klemm, G. H., Mao, M. K., Ma, C., Gloeckner, J. A., & Clark, A. S. (2002). Process Research on the Synthesis of Silthiofam: A Novel Fungicide for Wheat. Organic Process Research & Development, 6(4), 357–366. Retrieved from [Link]

• PubChem. (n.d.). Silthiofam. National Center for Biotechnology Information. Retrieved from [Link]

• Scilit. (2022). Microbial adaptation and impact into the pesticide's degradation. Retrieved from [Link]

• ResearchGate. (2025). Process Research on the Synthesis of Silthiofam: A Novel Fungicide for Wheat. Retrieved from [Link]

• MDPI. (2025). Pesticide Degradation: Impacts on Soil Fertility and Nutrient Cycling. Retrieved from [Link]

• MDPI. (2022). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Retrieved from [Link]

• Ministry of the Environment, Government of Japan. (n.d.). III Analytical Methods. Retrieved from [Link]

• Sciforum. (2025). Efficient LC-MS/MS for Routine Fungicide Residue Analysis in Complex Matrices. Retrieved from [Link]

• ResearchGate. (2025). Sensitivity to silthiofam, tebuconazole and difenoconazole of Gaeumannomyces graminis var. tritici isolates from China. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Microbiology and Biochemistry of Pesticides Biodegradation. Retrieved from [Link]

• Weed Science Society of America. (n.d.). Behavior, persistence & degradation of carbamate and thiocarbamate herbicides in the environment. Retrieved from [Link]

• Journal of the Chemical Society of Pakistan. (2021). Development and Validation of an Analytical Method for Pesticide Residues Analysis in Crude Cottonseed Oil. Retrieved from [Link]

• Journal of Pure and Applied Microbiology. (2025). Profiling Pesticide Biodegradation by Phyllosphere Microbes for Putative Role in Effectuating Remediation of Common Pesticides. Retrieved from [Link]

• ResearchGate. (n.d.). Potential biotic and abiotic reactions involved in the degradation of.... Retrieved from [Link]

• ResearchGate. (2020). Role of Microorganisms in the Degradation of Organic Pollutants: A Review. Retrieved from [Link]

• PubMed. (2011). Biotic and abiotic degradation of illicit drugs, their precursor, and by-products in soil. Retrieved from [Link]

• PubMed. (2013). Persistent organochlorinated pesticides and mechanisms of their toxicity. Retrieved from [Link]

• MDPI. (2022). An Ecotoxicological Evaluation of Four Fungal Metabolites with Potential Application as Biocides for the Conservation of Cultural Heritage. Retrieved from [Link]

• Nature. (2021). Biodegradation and metabolic pathway of sulfamethoxazole by Sphingobacterium mizutaii. Retrieved from [Link]

• MDPI. (2022). Limited Influence of Abiotic and Biotic Factors on the Efficacy of Soil Insecticides and Entomopathogenic Nematodes when Managing the Maize Pest Diabrotica v. virgifera (Coleoptera: Chrysomelidae). Retrieved from [Link]

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An In-Depth Technical Guide to the Environmental Fate and Metabolite Formation of Silthiofam

This guide provides a comprehensive technical overview of the environmental fate of the fungicide silthiofam. Designed for researchers, environmental scientists, and regulatory professionals, this document synthesizes data from pivotal studies to explain the degradation pathways, metabolite formation, and the scientific methodologies used to assess its environmental persistence.

Introduction to Silthiofam

Silthiofam, chemically known as N-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide, is a specialized fungicide belonging to the thiophenecarboxamide class.[1][2] It is primarily utilized as a seed treatment for cereal crops such as wheat and barley to control take-all disease, a root disease caused by the fungus Gaeumannomyces graminis var. tritici.[1] Its mode of action involves the inhibition of pathogen respiration and ATP production.[1] Given its direct application to soil via treated seeds, a thorough understanding of its behavior and persistence in the terrestrial environment is critical for accurate environmental risk assessment.

Physicochemical Properties Governing Environmental Behavior

The environmental distribution and degradation of a pesticide are fundamentally governed by its physical and chemical properties. These parameters dictate its partitioning between soil, water, and air, and its susceptibility to various degradation mechanisms.

Property	Value	Significance for Environmental Fate	Source
IUPAC Name	N-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide	-	[1]
CAS Number	175217-20-6	-	[1]
Molecular Formula	C₁₃H₂₁NOSSi	-	[1]
Molar Mass	267.47 g/mol	-	[1]
Water Solubility	40 mg/L (at 19.5°C)	Low solubility suggests potential for soil sorption over leaching.	[1]
Log Kₒw	3.72 (at 19.5°C)	Indicates a degree of lipophilicity, suggesting a tendency to partition into organic matter in soil and potential for bioaccumulation.	[1]
Vapor Pressure	0.08 Pa (at 20°C)	Low vapor pressure indicates that volatilization from soil or water surfaces is not a significant dissipation pathway.	[1]
UV Absorption	λₘₐₓ at 304 nm	Absorption in the solar spectrum region makes the molecule susceptible to photodegradation.	[1]

Abiotic Degradation Pathways

Abiotic degradation involves the breakdown of a chemical through non-biological processes, primarily hydrolysis and photolysis. These pathways are often the first line of transformation for pesticides upon entering the environment.

Hydrolysis

Hydrolysis is a chemical reaction in which a molecule is cleaved into two parts by the addition of a water molecule. The stability of silthiofam to hydrolysis is highly dependent on pH.

• Under acidic conditions (pH 4): Silthiofam undergoes rapid hydrolysis with a half-life (DT₅₀) of approximately 45 hours.[1] The likely mechanism is acid-catalyzed cleavage of the amide bond.

• Under neutral (pH 7) and alkaline (pH 9) conditions: The molecule is significantly more stable, with DT₅₀ values of 448 days and 314 days, respectively.[1]

This pH-dependent stability is a critical factor; in neutral to alkaline soils, hydrolysis is a very slow degradation process, making other pathways like microbial degradation more significant.

Photolysis in Water

Photolysis, or photodegradation, is the breakdown of compounds by light. With a UV absorption maximum at 304 nm, silthiofam can be degraded by natural sunlight.[1]

• In distilled water: The photolytic half-life is rapid, measured at 1.8 days under simulated solar irradiation.[1]

• In natural river water: The half-life is longer, at 15 days, likely due to light attenuation caused by suspended solids and dissolved organic matter which compete for photons.[1]

Photodegradation is therefore a relevant dissipation pathway for silthiofam that reaches the surface of aquatic systems.

Biotic Degradation in Soil

The primary route of silthiofam dissipation in the terrestrial environment is through microbial metabolism. Aerobic soil metabolism studies are the definitive method for elucidating these biotic pathways.

Aerobic Soil Metabolism and Major Metabolites

In aerobic soil environments, soil microorganisms recognize silthiofam as a foreign compound and utilize enzymatic processes to transform it. The primary metabolic attacks occur at two key positions on the molecule: the trimethylsilyl group at the 2-position of the thiophene ring and the N-allyl group of the amide side chain.

This leads to the formation of two major soil metabolites:

• CP240659 (Des-silyl silthiofam): Formed via the cleavage of the C-Si bond, this metabolite, N-allyl-4,5-dimethylthiophene-3-carboxamide, has been observed to reach a maximum concentration of up to 21% of the applied active substance in aerobic soil studies.[3]

• MON 65561 (Des-allyl silthiofam): Formed via the hydrolytic cleavage of the amide's allyl group, this metabolite, 4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide, reaches maximum concentrations of around 10.2%.[3]

These primary metabolites are not persistent and are further degraded by the soil microbial community. The ultimate fate of the carbon from the silthiofam molecule is incorporation into the soil organic matter pool (as non-extractable or "bound" residues) and mineralization to carbon dioxide (CO₂).[4]

Proposed Degradation Pathway

The following diagram illustrates the principal degradation pathway of silthiofam in an aerobic soil environment, based on the identified major metabolites.

Caption: Proposed aerobic soil degradation pathway for Silthiofam.

Experimental Protocols for Environmental Fate Assessment

To generate the data discussed above, standardized and validated experimental protocols are essential. The following sections detail the methodologies required to investigate the environmental fate of silthiofam, grounded in OECD (Organisation for Economic Co-operation and Development) guidelines.

Protocol: Aerobic Soil Metabolism Study (Following OECD 307)

This protocol determines the rate and pathway of degradation in aerobic soil, identifying major metabolites. The use of ¹⁴C-radiolabeled parent compound is crucial for creating a mass balance and tracking the formation of non-extractable residues and CO₂.[5][6]

Objective: To determine the aerobic soil DT₅₀ of silthiofam and identify and quantify metabolites.

Methodology:

• Test System Preparation:

  • Select and characterize at least three distinct soil types (e.g., sandy loam, clay loam, silt loam) relevant to the intended use areas.[5]

  • Sieve the soils (<2 mm) and adjust the moisture content to 40-60% of maximum water holding capacity.

  • Pre-incubate the soils in the dark at a controlled temperature (e.g., 20 ± 2°C) for 7-14 days to allow microbial populations to stabilize.

• Application of Test Substance:

  • Prepare a stock solution of ¹⁴C-silthiofam (labeled in the thiophene ring for stability).

  • Apply the solution to the soil samples to achieve a concentration representative of the maximum agricultural application rate. Ensure uniform distribution.

• Incubation:

  • Place the treated soil samples into flow-through incubation flasks (biometers).

  • Incubate in the dark at 20 ± 2°C for up to 120 days.[5]

  • Pass a slow stream of humidified, CO₂-free air over the soil surface.

  • Trap volatile organic compounds using polyurethane foam or a similar sorbent, and trap evolved ¹⁴CO₂ using solutions of potassium hydroxide or sodium hydroxide.

• Sampling and Analysis:

  • Sacrifice duplicate flasks at pre-determined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90, and 120 days).

  • Analyze the trapping solutions for radioactivity using Liquid Scintillation Counting (LSC) to quantify mineralization.

  • Extract the soil samples exhaustively using an appropriate solvent system (e.g., a gradient of acetonitrile and water) to recover the parent compound and metabolites.

  • Quantify the total radioactivity in the soil extracts via LSC.

  • Analyze the extracts using High-Performance Liquid Chromatography with a radiodetector (HPLC-Radio) and/or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to separate and identify silthiofam and its transformation products.

  • Determine the amount of non-extractable (bound) residues by combusting the extracted soil and measuring the resulting ¹⁴CO₂.

• Data Analysis:

  • Calculate a mass balance at each sampling point.

  • Determine the degradation kinetics and calculate the DT₅₀ and DT₉₀ values for silthiofam and its major metabolites.

Caption: Workflow for an OECD 307 Aerobic Soil Metabolism Study.

Protocol: Analytical Method for Silthiofam and Metabolites in Soil

This protocol provides a robust method for the simultaneous quantification of silthiofam and its key metabolites, CP240659 and MON 65561, using LC-MS/MS.

Objective: To accurately quantify silthiofam, CP240659, and MON 65561 in soil samples.

Methodology:

• Sample Preparation and Extraction:

  • Weigh 10 g of homogenized soil into a 50 mL polypropylene centrifuge tube.

  • Add 10 mL of deionized water and vortex for 30 seconds to create a slurry.

  • Add 20 mL of acetonitrile.

  • Add buffering salts (e.g., from a QuEChERS packet containing magnesium sulfate and sodium acetate) to induce phase separation and enhance extraction efficiency.

  • Shake vigorously for 5 minutes using a mechanical shaker.

  • Centrifuge at 4,000 rpm for 10 minutes.

• Extract Clean-up (Dispersive SPE):

  • Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL tube containing a mixture of primary secondary amine (PSA) sorbent (to remove organic acids) and C18 sorbent (to remove non-polar interferences).

  • Vortex for 1 minute, then centrifuge at 4,000 rpm for 5 minutes.

  • Take a 1 mL aliquot of the cleaned extract, filter through a 0.22 µm syringe filter, and transfer to an autosampler vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Tandem Mass Spectrometry (MS/MS):

    • Ionization: Electrospray Ionization, Positive Mode (ESI+).

    • Analysis Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions (Proposed):

      • Silthiofam: Precursor Ion (m/z) 268.1 → Product Ions (m/z) for quantification and confirmation.

      • MON 65561 (Des-allyl): Precursor Ion (m/z) 228.1 → Product Ions.

      • CP240659 (Des-silyl): Precursor Ion (m/z) 196.1 → Product Ions.

• Quantification:

  • Prepare matrix-matched calibration standards by spiking blank soil extracts with known concentrations of analytical standards for silthiofam, MON 65561, and CP240659.

  • Construct a calibration curve and determine the concentration of the analytes in the samples by interpolation.

Conclusion and Field Insights

The environmental fate of silthiofam is a multi-faceted process driven by a combination of abiotic and biotic mechanisms. While stable to hydrolysis in neutral and alkaline conditions, it is susceptible to rapid degradation under acidic conditions and through photolysis in aquatic environments.

From a practical, field-proven perspective, the most significant pathway for dissipation is microbial degradation in soil. The key transformations are the cleavage of the silyl and N-allyl groups, leading to the formation of the major metabolites CP240659 and MON 65561, respectively.[3] These metabolites are non-persistent and are further broken down by soil microorganisms. The rate of this degradation is influenced by soil type, organic matter content, temperature, and moisture—factors that directly impact microbial activity. Understanding this degradation profile is paramount for ensuring that the use of silthiofam as a seed treatment does not lead to the accumulation of residues in the environment or pose a risk to succeeding crops or groundwater resources.

References

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• Phillips, G., et al. (2002). Process research on the synthesis of silthiofam: A novel fungicide for wheat. Organic Process Research & Development, 6(4), 357-366. [Link]

• Bundesamt für Verbraucherschutz und Lebensmittelsicherheit (BVL). (2018, June 28). Silthiofam final RR 1107 Part B8 Latitude XL Certis DE 2018-06-28. [Link]

• FAO. (n.d.). Route and rate of degradation in soil – aerobic and anaerobic soil metabolism. Pesticide Registration Toolkit. [Link]

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• EFSA. (2016). Peer review of the pesticide risk assessment of the active substance silthiofam. EFSA Journal. [Link]

• Shimasaki, T., et al. (2023). Application of plant specialized metabolites to modulate soil microbiota. Plant Molecular Biology, 113(1-2), 101-111. [Link]

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• Song, J., et al. (2020). Biodegradation and Metabolic Pathway of Sulfamethoxazole by Sphingobacterium Mizutaii. Research Square. [Link]

• U.S. Environmental Protection Agency. (2023, September 12). Technical Overview of Ecological Risk Assessment - Analysis Phase: Exposure Characterization. [Link]

• U.S. Environmental Protection Agency. (2019, December 18). Aerobic degradation of prothioconazole in soil. Regulations.gov. [Link]

• Hanschen, F. S., et al. (2015). Degradation of Biofumigant Isothiocyanates and Allyl Glucosinolate in Soil and Their Effects on the Microbial Community Composition. PLoS ONE, 10(7), e0132941. [Link]

• Yun, Y., et al. (2012). Sensitivity to silthiofam, tebuconazole and difenoconazole of Gaeumannomyces graminis var. tritici isolates from China. Pest Management Science, 68(8), 1185-1191. [Link]

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The Core Biological Activity of the Silthiofam Scaffold: A Technical Exploration of the Des-trimethylsilyl Analogue

A Senior Application Scientist's In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Unraveling the Role of the Trimethylsilyl Group in Silthiofam's Fungicidal Action

Silthiofam, chemically known as N-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide, is a fungicide specifically developed for the control of take-all disease in wheat, caused by the soil-borne fungus Gaeumannomyces graminis[1][2][3]. Its mode of action is understood to be the inhibition of respiration and ATP production in susceptible fungi[4][5]. A key feature of the Silthiofam structure is the presence of a trimethylsilyl (TMS) group on the thiophene ring. This bulky and lipophilic moiety raises a critical question for medicinal chemists and agrochemical researchers: to what extent is the TMS group essential for the compound's biological activity? Understanding the intrinsic activity of the core molecule, N-allyl-4,5-dimethylthiophene-3-carboxamide, is crucial for elucidating the structure-activity relationship (SAR) of this class of fungicides and for the rational design of new, potentially more effective or environmentally benign analogues.

This technical guide provides a comprehensive exploration of the predicted biological activity of Silthiofam's core scaffold, devoid of the trimethylsilyl group. While direct experimental data on the fungicidal efficacy of this specific analogue is not publicly available, this document will synthesize existing knowledge on thiophene carboxamide fungicides, the physicochemical properties of the TMS group, and established bioisosteric principles to construct a scientifically grounded hypothesis. We will delve into the likely impact of removing the TMS group on the molecule's interaction with its target, its physicochemical properties, and its overall fungicidal potential. Furthermore, this guide will provide detailed, field-proven experimental protocols for the synthesis of the des-trimethylsilyl analogue and for its rigorous biological evaluation.

The Chemistry of Silthiofam and its Des-trimethylsilyl Analogue

The chemical structures of Silthiofam and its des-trimethylsilyl analogue are fundamental to understanding their potential biological activities.

Figure 1: Chemical structures of Silthiofam and its des-trimethylsilyl analogue.

The trimethylsilyl group is a significant structural feature, contributing to the molecule's overall size, shape, and lipophilicity. Its removal would result in a molecule with a lower molecular weight and a likely reduction in its octanol-water partition coefficient (LogP), a key indicator of lipophilicity.

Structure-Activity Relationship (SAR) Insights from Thiophene Carboxamide Fungicides

The fungicidal activity of thiophene carboxamides is well-established, with several commercial products belonging to this class[6]. Research into the SAR of these compounds offers valuable clues for predicting the activity of the des-trimethylsilyl Silthiofam analogue. Studies on various thiophene carboxamide derivatives have demonstrated that the nature and position of substituents on the thiophene ring are critical for their bioactivity[7][8]. These substituents influence the molecule's binding affinity to its target protein, as well as its pharmacokinetic properties.

In many carboxamide fungicides that act as succinate dehydrogenase inhibitors (SDHIs), for example, the aromatic ring system (in this case, the thiophene ring) plays a crucial role in positioning the molecule within the enzyme's active site[8][9]. The substituents on this ring can engage in various interactions, such as hydrophobic and van der Waals forces, with the surrounding amino acid residues.

Predicted Biological Activity of Des-trimethylsilyl Silthiofam: A Mechanistic Hypothesis

The removal of the trimethylsilyl group from Silthiofam is likely to have a multifaceted impact on its biological activity.

1. Target Site Interaction: The TMS group in Silthiofam likely contributes to the molecule's binding to its target protein through hydrophobic interactions. Its removal would create a void in the binding pocket, potentially leading to a decrease in binding affinity and, consequently, reduced fungicidal activity. However, the extent of this reduction is difficult to predict without experimental data. It is plausible that the core N-allyl-4,5-dimethylthiophene-3-carboxamide structure retains some intrinsic activity, as the fundamental pharmacophore responsible for target interaction may still be present.

2. Physicochemical Properties and Bioavailability: The TMS group significantly increases the lipophilicity of Silthiofam. This property can influence the compound's solubility, membrane permeability, and overall bioavailability. A decrease in lipophilicity upon removal of the TMS group could have contrasting effects. On one hand, it might lead to improved aqueous solubility, which could be advantageous for formulation and uptake by the plant. On the other hand, reduced lipophilicity might hinder the molecule's ability to cross biological membranes to reach its target site within the fungal cell.

3. Steric Effects: The bulky nature of the TMS group can influence the overall conformation of the molecule. Its absence in the des-trimethylsilyl analogue would result in a less sterically hindered molecule. This could potentially allow for a more favorable binding conformation within the target protein's active site, or it could lead to a less optimal orientation.

Quantitative Data Summary (Hypothetical)

Compound	Key Structural Feature	Predicted LogP	Predicted Target Affinity	Predicted Fungicidal Efficacy
Silthiofam	Presence of Trimethylsilyl group	High	High	High
Des-trimethylsilyl Silthiofam	Absence of Trimethylsilyl group	Moderate to Low	Moderate to Low	Moderate to Low

Experimental Protocols for Synthesis and Biological Evaluation

To empirically determine the biological activity of the des-trimethylsilyl Silthiofam analogue, a systematic approach involving its chemical synthesis followed by rigorous in vitro and in vivo fungicidal testing is required.

Synthesis of N-allyl-4,5-dimethylthiophene-3-carboxamide (Des-trimethylsilyl Silthiofam)

The synthesis of the des-trimethylsilyl analogue can be adapted from the known synthetic routes for Silthiofam, with the key difference being the omission of the silylation step.

Figure 2: Proposed synthetic workflow for des-trimethylsilyl Silthiofam.

Step-by-Step Methodology:

• Activation of the Carboxylic Acid: 4,5-dimethylthiophene-3-carboxylic acid is reacted with a chlorinating agent, such as thionyl chloride or oxalyl chloride, in an inert solvent like dichloromethane or toluene. This reaction converts the carboxylic acid to the more reactive acid chloride.

• Amidation: The resulting 4,5-dimethylthiophene-3-carbonyl chloride is then reacted with allylamine in the presence of a base (e.g., triethylamine or pyridine) to neutralize the HCl byproduct. This reaction forms the desired N-allyl-4,5-dimethylthiophene-3-carboxamide.

• Purification: The crude product is purified using standard techniques such as column chromatography or recrystallization to yield the pure des-trimethylsilyl analogue.

In Vitro Antifungal Activity Assay

The primary method for assessing the intrinsic fungicidal activity of a compound is through in vitro mycelial growth inhibition assays against the target pathogen, Gaeumannomyces graminis.

Step-by-Step Methodology:

• Preparation of Fungal Cultures: Gaeumannomyces graminis is cultured on a suitable agar medium, such as potato dextrose agar (PDA), until sufficient mycelial growth is achieved.

• Preparation of Test Compound Solutions: The synthesized des-trimethylsilyl Silthiofam and the parent Silthiofam (as a positive control) are dissolved in a suitable solvent (e.g., DMSO) to create stock solutions. A series of dilutions are then prepared.

• Poisoned Agar Method: Aliquots of the test compound solutions are incorporated into molten PDA at various concentrations. The amended agar is then poured into Petri dishes.

• Inoculation: A small plug of mycelium from the actively growing edge of a G. graminis culture is placed in the center of each agar plate.

• Incubation: The plates are incubated in the dark at a controlled temperature (e.g., 20-25°C) for a specified period.

• Data Collection and Analysis: The diameter of the fungal colony on each plate is measured. The percentage of mycelial growth inhibition is calculated relative to a solvent-only control. The EC50 (half-maximal effective concentration) value is then determined by plotting the inhibition data against the log of the compound concentration.

Conclusion: A Call for Empirical Investigation

Based on the principles of structure-activity relationships and the known properties of the trimethylsilyl group, it is hypothesized that the des-trimethylsilyl analogue of Silthiofam, N-allyl-4,5-dimethylthiophene-3-carboxamide, will likely exhibit a reduced but potentially still significant level of fungicidal activity against Gaeumannomyces graminis. The removal of the bulky, lipophilic TMS group is expected to decrease the compound's binding affinity to its target and alter its physicochemical properties, which may impact its overall efficacy.

However, this remains a scientifically-grounded hypothesis. The definitive answer to the question of the core scaffold's biological activity can only be provided through empirical investigation. The synthetic and biological evaluation protocols outlined in this guide offer a clear and robust framework for researchers to undertake this important study. The findings from such research would not only provide a deeper understanding of the mode of action of Silthiofam but also pave the way for the design and development of novel and improved fungicides for the effective management of take-all disease in wheat.

References

• Synthesis and fungicidal activities of positional isomers of the N-thienylcarboxamide. (n.d.). PMC. [Link]

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• Design, Synthesis, and Antifungal Activity of Novel Thiophene/Furan-1,3,4-Oxadiazole Carboxamides as Potent Succinate Dehydrogenase Inhibitors. (2021). PubMed. [Link]

• Design, Synthesis, and Antifungal Activity of Novel Thiophene/Furan-1,3,4-Oxadiazole Carboxamides as Potent Succinate Dehydrogenase Inhibitors. (2021). ACS Publications. [Link]

• Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. (2022). MDPI. [Link]

• Silthiofam (Ref: MON 65500). (2026). AERU. [Link]

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Introduction: The Environmental Significance of Fungicide Metabolites

An In-depth Technical Guide for the Analysis of Silthiofam-des(trimethylsilyl) in Soil Samples

Silthiofam is a fungicide utilized in agriculture to protect cereal crops like wheat and barley from soil-borne fungal diseases, most notably "take-all" disease caused by Gaeumannomyces graminis.[1][2] As with many agricultural chemicals, understanding the environmental fate of the parent compound is only part of the story. The degradation and transformation of these molecules in the environment lead to the formation of metabolites, which may have their own toxicological and mobility profiles. One such key transformation product of Silthiofam is Silthiofam-des(trimethylsilyl).

This guide provides a comprehensive, technically-grounded framework for the detection and quantification of Silthiofam-des(trimethylsilyl) in complex soil matrices. It is designed for researchers and analytical scientists, offering not just a methodology, but the scientific rationale behind each step. We will explore the chemical transformation of the parent compound and detail a robust analytical workflow from sample collection to final quantification, emphasizing the principles of scientific integrity and self-validating protocols.

Chapter 1: The Analyte – From Parent Compound to Metabolite

Chemical Identity

Silthiofam, chemically known as N-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide, is an organosilicon compound belonging to the thiophene carboxamide class of fungicides.[2][3] The presence of the trimethylsilyl (TMS) group is a key feature of its structure.

The metabolite of interest, Silthiofam-des(trimethylsilyl), is formed by the cleavage of this TMS group, resulting in the structure N-allyl-4,5-dimethylthiophene-3-carboxamide.[2][4] This transformation is a critical step in the environmental degradation pathway of the parent fungicide.

Table 1: Physicochemical Properties of Silthiofam and its Metabolite

Property	Silthiofam	Silthiofam-des(trimethylsilyl)
IUPAC Name	N-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide	N-allyl-4,5-dimethylthiophene-3-carboxamide
Molecular Formula	C13H21NOSSi	C10H13NOS
Molar Mass	267.46 g/mol	195.28 g/mol
Log P (o/w)	3.72[3]	Predicted to be lower (more polar)
Water Solubility	40 mg/L (at 19.5°C)[3]	Predicted to be higher

The Transformation Pathway: Hydrolytic Cleavage

The primary mechanism for the formation of Silthiofam-des(trimethylsilyl) in the soil environment is the hydrolysis of the carbon-silicon bond. Silthiofam is known to be unstable in acidic conditions, with a half-life (DT50) of just 45 hours at pH 4, while being significantly more stable at neutral and alkaline pH.[3] This suggests that the silyl group is susceptible to cleavage, a common reaction for aryl-silicon bonds under certain environmental conditions. This transformation increases the polarity of the molecule, which can, in turn, affect its mobility and persistence in the soil profile.

Caption: Transformation of Silthiofam to its primary metabolite.

Chapter 2: Analytical Strategy – Taming the Complexity of Soil

The Challenge of the Soil Matrix

Soil is an inherently complex and heterogeneous matrix, composed of inorganic minerals, organic matter (like humic and fulvic acids), water, air, and a vast community of microorganisms.[5][6] This complexity presents significant analytical challenges:

• Strong Analyte-Matrix Interactions: The target analyte can bind tightly to organic matter or clay particles, making efficient extraction difficult.[5][6]

• Matrix Interferences: Co-extraction of a multitude of other organic compounds can interfere with the final analysis, suppressing the analyte signal in the mass spectrometer or causing chromatographic issues.

Rationale for Method Selection: QuEChERS and LC-MS/MS

To overcome these challenges, a robust analytical strategy is required. The chosen methodology combines the efficiency of the QuEChERS sample preparation technique with the sensitivity and selectivity of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) .

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This approach has become a gold standard for pesticide residue analysis in food and environmental samples.[7][8] It utilizes a two-step process: a salting-out extraction with acetonitrile, followed by a dispersive solid-phase extraction (dSPE) cleanup.[9] This combination provides high extraction efficiency for a wide range of analytes while effectively removing a significant portion of matrix interferences.[5][9]

• LC-MS/MS: This is the definitive technique for quantifying trace-level organic contaminants. Liquid chromatography separates the target analyte from co-extracted interferences over time. The triple quadrupole mass spectrometer then provides two levels of mass filtering (parent ion to product ion), a process known as Multiple Reaction Monitoring (MRM), which offers exceptional selectivity and sensitivity, allowing for confident identification and quantification even at very low concentrations.[10][11]

Chapter 3: Validated Protocol for Quantification in Soil

This section provides a detailed, step-by-step protocol for the analysis of Silthiofam-des(trimethylsilyl) in soil. Each step is designed to ensure accuracy, precision, and reliability.

Sample Handling and Preparation

Proper sample collection is paramount to ensure the data is representative of the field conditions.[12] Once collected, soil samples should be homogenized. For this protocol, samples are air-dried and sieved.[13][14]

• Drying: Air-dry the soil sample in a well-ventilated area at ambient temperature (25-35°C) until a constant weight is achieved.[12] Avoid high-temperature oven drying, as this can degrade target analytes.

• Sieving: Gently disaggregate the dried soil using a mortar and pestle and pass it through a 2 mm sieve to remove stones and large organic debris.[14] Homogenize the sieved sample thoroughly before subsampling for extraction.

Experimental Workflow: QuEChERS Extraction and Cleanup

The following workflow is based on the widely accepted QuEChERS methodology, adapted for the soil matrix.[5][6][9]

Caption: The QuEChERS workflow for soil sample analysis.

Detailed Protocol Steps

A. Extraction and Partitioning [5][6]

• Weigh 3.0 g (± 0.1 g) of the prepared, air-dried soil into a 50 mL polypropylene centrifuge tube.

• Add 7 mL of deionized water. Vortex for 30 seconds and allow the sample to hydrate for 30 minutes. This step is crucial for re-wetting the soil, which improves the extraction efficiency of acetonitrile for aged residues.

• Add 10 mL of acetonitrile to the tube.

• Add an appropriate internal standard at this stage.

• Cap the tube and shake vigorously using a mechanical shaker for 5 minutes at high speed to ensure thorough extraction of the analyte from the soil particles.

• Add the contents of a citrate-buffered QuEChERS extraction salt packet (commonly containing magnesium sulfate, sodium chloride, and sodium citrate salts). The salts induce liquid-liquid partitioning, forcing the polar acetonitrile (containing the analyte) to separate from the aqueous layer. Magnesium sulfate also aids in removing water from the organic layer.

• Immediately cap and shake the tube vigorously for 2 minutes to prevent the agglomeration of salts and ensure proper phase separation.

• Centrifuge the tube for 5 minutes at ≥3000 relative centrifugal force (rcf). This will result in a clean separation of the upper acetonitrile layer from the lower aqueous/soil layer.

B. Dispersive Solid-Phase Extraction (dSPE) Cleanup [6]

• Carefully transfer a 1 mL aliquot of the upper acetonitrile supernatant into a 2 mL microcentrifuge tube containing the dSPE cleanup salts. A common mixture includes:

  • Magnesium Sulfate (MgSO₄): To remove any remaining water.

  • Primary Secondary Amine (PSA): To remove organic acids, sugars, and other polar interferences.

  • C18 (End-capped): To remove non-polar interferences like lipids and humic substances.

• Cap the tube and vortex for 1 minute to ensure maximum interaction between the extract and the cleanup sorbents.

• Centrifuge for 2 minutes at a high speed (≥5000 rcf) to pellet the dSPE sorbents and any precipitated matrix components.

C. Final Sample Preparation

• Carefully collect the cleaned supernatant.

• Filter the extract through a 0.2 µm syringe filter (e.g., PTFE) into an autosampler vial for LC-MS/MS analysis. This step removes any fine particulate matter that could block the LC system.

Instrumental Analysis: LC-MS/MS Parameters

The following are typical starting parameters for an LC-MS/MS system. These must be optimized for the specific instrument in use.

Table 2: Suggested LC-MS/MS Parameters

Parameter	Setting	Rationale
LC Column	C18 Reverse-Phase (e.g., 100 x 2.1 mm, 1.8 µm)	Good retention and separation for moderately polar compounds.
Mobile Phase A	Water + 0.1% Formic Acid + 5 mM Ammonium Formate	Promotes ionization and improves peak shape.
Mobile Phase B	Methanol + 0.1% Formic Acid + 5 mM Ammonium Formate	Strong organic solvent for elution.
Gradient	Start at 5% B, ramp to 95% B over 8 min, hold 2 min, re-equilibrate	A standard gradient to elute a range of compounds.
Flow Rate	0.3 mL/min	Typical for a 2.1 mm ID column.
Injection Volume	5 µL
Ionization Source	Electrospray Ionization (ESI), Positive Mode	The amide group in the analyte is readily protonated.
MRM Transitions	Precursor Ion [M+H]⁺ → Product Ion 1 (Quantifier)Precursor Ion [M+H]⁺ → Product Ion 2 (Qualifier)	Specific transitions must be determined by infusing a pure standard. For Silthiofam-des(trimethylsilyl) (C10H13NOS), the [M+H]⁺ would be m/z 196.1. Product ions would result from fragmentation of the molecule.

Chapter 4: Data Analysis and Quality Assurance

• Calibration: For accurate quantification, it is essential to use matrix-matched calibration standards.[5] This involves preparing calibration standards in a blank soil extract that has undergone the entire QuEChERS procedure. This compensates for any signal suppression or enhancement caused by the soil matrix that is not removed during cleanup.

• Quality Control: Quality control (QC) samples (e.g., a mid-level matrix-matched standard) should be run periodically throughout the analytical batch to monitor instrument performance and the accuracy of the run.

• Validation: The method should be validated by assessing parameters such as linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy (through recovery experiments), and precision (repeatability). Recoveries between 70% and 120% with a relative standard deviation (RSD) of ≤20% are generally considered acceptable for residue analysis.[9]

Conclusion

The protocol detailed in this guide provides a robust and reliable framework for the analysis of Silthiofam-des(trimethylsilyl) in soil. By combining the proven effectiveness of the QuEChERS sample preparation method with the unparalleled sensitivity and selectivity of LC-MS/MS, researchers can confidently quantify this key metabolite. This allows for a more complete understanding of the environmental fate of the parent fungicide, Silthiofam, contributing to more accurate environmental risk assessments and supporting the development of sustainable agricultural practices.

References

• U.S. Environmental Protection Agency. (n.d.). Using a QuEChERS Approach for the Determination of Pesticide Residues in Soil.
• Nagel, T., & Krämer, W. (n.d.). The QuEChERS Method - A new Approach in Pesticide Analysis of Soils. LTZ Augustenberg.
• Ontosight AI. (n.d.). Introduction to Silthiofam Fungicide.
• U.S. Environmental Protection Agency. (2020). Determination of Pesticide Residues in Soil Using a QuEChERS Approach.
• Phenomenex. (2025). QuEChERS Method for Pesticide Residue Analysis.
• Calza, P., et al. (2024). Simultaneous Determination of Multiresidues of Pesticides and Veterinary Drugs in Agricultural Soil Using QuEChERS and UHPLC–MS/MS. MDPI.
• MedchemExpress.com. (n.d.). Silthiofam (Silthiopham) | Wheat Fungicide.
• Food and Agriculture Organization of the United Nations. (n.d.). Silthiofam FAO specifications and evaluations.
• National Center for Biotechnology Information. (n.d.). Silthiofam. PubChem Compound Database.
• ChemicalBook. (2026). SILTHIOFAM.
• ECHEMI. (n.d.). Silthiofam Use and Manufacturing.
• University of Georgia. (n.d.). Soil Sample Preparation.
• Dioumaeva, I. (2012). LC/MS/MS of Fungicides and Metabolites in Apple Juice with Agilent Bond Elut Plexa and Poroshell 120. Agilent Technologies, Inc.
• Creusot, M., et al. (2014). Untargeted profiling of pesticide metabolites by LC-HRMS: An exposomics tool for human exposure evaluation. ResearchGate.
• Food and Agriculture Organization of the United Nations. (2019). Standard operating handling and preparation of soil samples for chemical and physical analyses.
• Li, Y., et al. (2024). A Comprehensive LC–MS Metabolomics Assay for Quantitative Analysis of Serum and Plasma. PMC.
• Kumar, A., et al. (2018). Collection and preparation of soil, water and plant samples for analysis. International Journal of Chemical Studies.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Silthiofam | C13H21NOSSi | CID 9881821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fao.org [fao.org]
• 4. echemi.com [echemi.com]
• 5. weber.hu [weber.hu]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. usab-tm.ro [usab-tm.ro]
• 8. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 9. mdpi.com [mdpi.com]
• 10. agilent.com [agilent.com]
• 11. A Comprehensive LC–MS Metabolomics Assay for Quantitative Analysis of Serum and Plasma - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. uwlab.webhosting.cals.wisc.edu [uwlab.webhosting.cals.wisc.edu]
• 14. openknowledge.fao.org [openknowledge.fao.org]

Technical Whitepaper: Physicochemical Profiling of Silthiofam-des(trimethylsilyl)

This guide details the physicochemical properties, synthesis, and analytical characterization of Silthiofam-des(trimethylsilyl) , the primary hydrolytic metabolite of the fungicide Silthiofam (

-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide).

Executive Summary

Silthiofam-des(trimethylsilyl) (hereafter referred to as Des-TMS Silthiofam ) is the major degradation product formed via the protodesilylation of the fungicide Silthiofam. Unlike its parent compound, which relies on the trimethylsilyl (TMS) group for enhanced lipophilicity and membrane permeability, Des-TMS Silthiofam exhibits distinct physicochemical behavior characterized by increased polarity and water solubility.

This guide provides a definitive technical reference for the isolation, identification, and physicochemical profiling of this compound, essential for regulatory compliance (EFSA/EPA risk assessment) and environmental fate modeling.

Chemical Identity & Structural Analysis[1][2][3][4]

The removal of the bulky trimethylsilyl group significantly alters the steric and electronic environment of the thiophene ring.

Property	Parent Compound (Silthiofam)	Metabolite (Des-TMS Silthiofam)
IUPAC Name	-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide	-allyl-4,5-dimethylthiophene-3-carboxamide
CAS Number	175217-20-6	175217-21-7 (Generic/Analog)
Molecular Formula
Molecular Weight	267.46 g/mol	195.28 g/mol
SMILES	CC1=C(SC(=C1C(=O)NCC=C)(C)C)C	CC1=C(SC=C1C(=O)NCC=C)C
Key Structural Feature	C2-TMS group (Lipophilic anchor)	C2-Proton (Aromatic H)

Structural Transformation Logic

The transformation represents a protodesilylation event. The C–Si bond, while stable in neutral/alkaline environments, is susceptible to electrophilic attack by protons (

) in acidic media. The resulting metabolite restores the aromaticity of the thiophene ring at the C2 position.

Physicochemical Properties[1][2][3][5][6][7][8][9][10]

Lipophilicity (LogP) & Solubility

The TMS group is highly lipophilic. Its removal results in a sharp decrease in the octanol-water partition coefficient (

), making the metabolite more mobile in aqueous soil phases.

• Silthiofam LogP: 3.72 (High retention in organic matter).[1][2]

• Des-TMS Silthiofam LogP: ~2.30 (Predicted). This shift (

  ) indicates a transition from "lipophilic" to "moderately polar," increasing the potential for groundwater leaching.

Dissociation Constant (pKa)

Neither the parent nor the metabolite possesses ionizable groups in the physiological pH range (pH 1–14). The amide nitrogen is non-basic due to resonance delocalization with the carbonyl and thiophene ring.

• Implication: Solubility is independent of pH for both compounds.

Stability Profile

• Hydrolytic Stability: Des-TMS Silthiofam is the thermodynamic sink of the acid hydrolysis pathway. It is stable to further hydrolysis under environmental conditions.

• Photolytic Stability: The thiophene chromophore remains intact. Both parent and metabolite absorb UV light (

  nm) and are susceptible to direct photolysis, though the rate may differ due to electronic effects of the silyl group.

Synthesis & Preparation of Reference Standard

To validate analytical methods, researchers often require high-purity Des-TMS Silthiofam. Since it is not always commercially available as a certified reference material (CRM), it must be synthesized via controlled degradation.

Protocol: Acid-Catalyzed Protodesilylation

Objective: Selectively cleave the C–Si bond without hydrolyzing the amide linkage.

Reagents:

• Silthiofam (Technical Grade, >98%)

• Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl, 1M)

• Methanol (HPLC Grade)

• Dichloromethane (DCM)

Workflow:

• Dissolution: Dissolve 100 mg of Silthiofam in 5 mL of Methanol.

• Acidification: Add 1 mL of 1M HCl (or 0.5 mL TFA).

• Reaction: Stir at 40°C for 4–6 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 3:1). The starting material (

  ) will disappear, replaced by a lower spot ( ).

• Quenching: Neutralize with saturated

  solution.

• Extraction: Extract 3x with DCM. Combine organic layers.

• Purification: Dry over

  , filter, and concentrate in vacuo. Recrystallize from Hexane/Ether to obtain white crystalline needles.

Pathway Visualization

The following diagram illustrates the degradation mechanism and the analytical workflow for identifying the metabolite.

Figure 1: Mechanism of acid-catalyzed protodesilylation and key analytical markers for Des-TMS Silthiofam identification.

Analytical Characterization

Mass Spectrometry (LC-MS/MS)

• Ionization Mode: ESI (+) (Electrospray Ionization, Positive Mode).

• Precursor Ion:

  m/z.

• Key Transitions (MRM):

  • (Loss of allyl amine group, Da).
  • (Thiophene ring fragmentation).

• Differentiation: The parent Silthiofam shows a precursor at

  m/z. The mass difference of 72 Da corresponds exactly to the loss of the group and gain of one proton.

Nuclear Magnetic Resonance ( -NMR)

NMR provides the most definitive structural proof.

Chemical Shift ( , ppm)	Multiplicity	Assignment (Des-TMS)	Comparison to Parent
0.20 – 0.40	Singlet (9H)	ABSENT	Diagnostic: Loss of TMS peak.
2.10 – 2.30	Singlet (3H)	Methyl (C4)	Slight shift due to electronic change.
2.30 – 2.50	Singlet (3H)	Methyl (C5)	Slight shift.
5.80 – 6.00	Multiplet	Allyl	Unchanged.
6.80 – 7.00	Singlet (1H)	Thiophene C2-H	NEW SIGNAL . Confirms desilylation.

Environmental Relevance & Toxicology

• Soil Persistence: Due to lower lipophilicity, M1 binds less tightly to soil organic carbon (

  ) than Silthiofam.

• Groundwater Risk: The increased solubility implies a higher potential for leaching into groundwater, necessitating rigorous monitoring in vulnerable zones.

• Toxicology: Generally considered less toxic than the parent, as the silyl group is often the pharmacophore responsible for fungal inhibition (via inhibition of ATP production in Gaeumannomyces graminis). However, regulatory studies require confirming it does not possess genotoxic potential.

References

• PubChem. (2024). Silthiofam-des(trimethylsilyl) Compound Summary. National Library of Medicine.[3] [Link]

• Food and Agriculture Organization (FAO). (2003). Silthiofam: FAO Specifications and Evaluations for Agricultural Pesticides. [Link]

• Phillips, G., et al. (2002).[4] Process Research on the Synthesis of Silthiofam: A Novel Fungicide for Wheat. Organic Process Research & Development. [Link]

Sources

• 1. SILTHIOFAM | 175217-20-6 [chemicalbook.com]
• 2. fao.org [fao.org]
• 3. N,N-Dimethylthiophene-3-carboxamide | C7H9NOS | CID 13305450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. datapdf.com [datapdf.com]

Navigating Unregistered Chemical Entities: A Technical Guide to N-allyl-4,5-dimethylthiophene-3-carboxamide (MON 65513)

The identification, quantification, and regulatory tracking of agrochemical metabolites present a unique challenge in environmental chemistry. Often, these transformation products lack formal Chemical Abstracts Service (CAS) Registry Numbers, complicating literature reviews, regulatory submissions, and cross-laboratory standardization. A prime example of this phenomenon is N-allyl-4,5-dimethylthiophene-3-carboxamide , a primary desilated metabolite of the commercial fungicide silthiofam[1].

This whitepaper provides an in-depth technical analysis of this compound, detailing its structural parameters, mechanistic origin, and the self-validating analytical protocols required to study it in the absence of standardized commercial registries.

Chemical Identity and Structural Parameters

Although widely referenced in environmental and regulatory dossiers under the manufacturer codes MON 65513 and CP-240659 , N-allyl-4,5-dimethylthiophene-3-carboxamide does not possess a registered CAS number[2]. Researchers must instead rely on its PubChem Compound Identifier (CID) and structural strings (SMILES/InChIKey) to cross-reference data across toxicological databases[3].

Quantitative Data Summary

Parameter	Value
Chemical Name	N-allyl-4,5-dimethylthiophene-3-carboxamide
CAS Registry Number	Unassigned / Not Registered[2]
PubChem CID	84557985[4]
Manufacturer Codes	MON 65513, CP-240659[2]
Parent Compound	Silthiofam (CAS: 175217-20-6)[1]
Molecular Formula	C10H13NOS[3]
Molar Mass	195.28 g/mol [2]
SMILES String	CC1=C(SC=C1C(=O)NCC=C)C[2]
InChIKey	DGCYKBAFUIYUEX-UHFFFAOYSA-N[3]
Environmental Role	Major Soil & Groundwater Metabolite[5]

Mechanistic Pathway: The Desilation of Silthiofam

To understand the origin of MON 65513, we must examine the environmental degradation of its parent compound, silthiofam (CAS 175217-20-6). Silthiofam features a bulky, lipophilic trimethylsilyl group at the 2-position of its thiophene ring[6]. When applied to agricultural soils, this molecule is susceptible to hydrolytic and microbial cleavage[1].

Causality in Environmental Behavior: The loss of the trimethylsilyl group fundamentally alters the molecule's physicochemical properties. The desilation significantly lowers the partition coefficient (Log Kow), increasing the molecule's hydrophilicity. Because of this structural shift, N-allyl-4,5-dimethylthiophene-3-carboxamide exhibits high mobility in soil (characterized by a KFoc of 77–135 mL/g)[7]. This allows the metabolite to percolate through soil horizons and reach groundwater reservoirs much more readily than the highly lipophilic parent compound.

Fig 1: Environmental desilation pathway of Silthiofam to its primary un-registered metabolite.

Self-Validating Analytical Protocols

Because MON 65513 is an unregistered metabolite, procuring certified reference materials (CRMs) can be difficult, and standard library spectra may be limited. To ensure the trustworthiness of the analytical data, the extraction and quantification protocol must function as a self-validating system . The methodology below utilizes a stable isotope-labeled internal standard (SIL-IS) to dynamically correct for matrix effects.

Fig 2: Self-validating LC-MS/MS workflow for extracting and quantifying MON 65513.

Step-by-Step Methodology & Experimental Causality

Step 1: Matrix Extraction (QuEChERS)

• Action: Homogenize 10 g of soil or 100 mL of water. Immediately spike the sample with 10 µL of a synthesized stable isotope-labeled internal standard (e.g.,

  -MON 65513) at 1 µg/mL. Extract using 10 mL of Acetonitrile.

• Causality: Acetonitrile is selected over methanol because it acts as an aggressive protein precipitant and effectively partitions out moderately polar amides while leaving highly non-polar lipids and heavy humic acids in the solid phase. Spiking the SIL-IS before extraction ensures that any subsequent physical loss or chemical degradation is mathematically normalized, creating a self-validating recovery metric.

Step 2: Solid-Phase Extraction (SPE) Cleanup

• Action: Condition an Oasis HLB (Hydrophilic-Lipophilic Balance) cartridge with methanol, followed by water. Load the extract. Wash the column with 5% methanol in water, then elute with 100% methanol.

• Causality: The polymeric reversed-phase sorbent of the HLB cartridge retains the hydrophobic thiophene core of the metabolite. The 5% methanol wash is critical; it is strong enough to elute ionic soil interferents (which cause severe ESI signal quenching) but weak enough to prevent the premature elution of the target analyte.

Step 3: LC-MS/MS Quantification

• Action: Inject 5 µL onto a C18 analytical column. Run a gradient mobile phase of Water/Methanol containing 0.1% formic acid. Operate the mass spectrometer in Electrospray Ionization positive mode (ESI+), targeting the protonated precursor

  at m/z 196.08.

• Causality: Formic acid serves a dual purpose: it maintains a low pH to keep the column's residual silanols protonated (preventing chromatographic peak tailing) and acts as an efficient proton donor to the carboxamide nitrogen. This enhances ionization efficiency, ensuring a stable, reproducible signal in ESI+ mode.

Step 4: Data Validation

• Action: Calculate the response ratio of the native MON 65513 peak area to the SIL-IS peak area.

• Causality: Environmental matrices cause unpredictable ion suppression. By relying on the response ratio rather than absolute peak area, the system self-corrects for matrix effects, ensuring that the final quantitative data is highly trustworthy and independent of sample-to-sample matrix variations.

Regulatory and Ecotoxicological Implications

Despite lacking a CAS number, N-allyl-4,5-dimethylthiophene-3-carboxamide is rigorously tracked by environmental protection agencies (such as EFSA and the EPA) due to its persistence and mobility[2]. As a primary degradation product, it is classified as a major fraction soil and groundwater metabolite[5]. The Pesticide Properties DataBase (PPDB) monitors it under the reference CP-240659, noting that while it poses a low risk to aquatic organisms, its high mobility requires targeted surveillance in agricultural runoff[7].

For drug development professionals and toxicologists, the case of MON 65513 underscores the necessity of moving beyond CAS-dependent databases. Utilizing SMILES, InChIKeys, and robust LC-MS/MS workflows is essential for the comprehensive risk assessment of unregistered chemical entities.

References

1.[1] Silthiofam | C13H21NOSSi | CID 9881821 - PubChem - NIH . National Institutes of Health. URL:[Link] 2.[7] Besoins analytiques sur les métabolites de pesticides : liste des substances issues des dossiers d'homologation et capacités - Aquaref . Aquaref.fr. URL:[Link] 3.[2] N-allyl-4,5-dimethylthiophene-3-carboxamide (Ref: CP-240659) - AERU . University of Hertfordshire. URL:[Link] 4.[6] Silthiofam (Ref: MON 65500) - AERU . University of Hertfordshire. URL:[Link] 5. R0253 Product name: Latitude XL Chemical active substance: Silthiofam - BVL . Bund.de. URL:[Link] 6.[3] Liste over stoffer - mst.dk . Danish Environmental Protection Agency. URL: [Link] 7.[5] Silthiofam (Ref: MON 65500) - AERU . University of Hertfordshire. URL:[Link] 8.[4] Silthiofam | C13H21NOSSi | CID 9881821 - PubChem - NIH . National Institutes of Health. URL:[Link]

Sources

• 1. Silthiofam | C13H21NOSSi | CID 9881821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-allyl-4,5-dimethylthiophene-3-carboxamide (Ref: CP-240659) [sitem.herts.ac.uk]
• 3. mst.dk [mst.dk]
• 4. Silthiofam | C13H21NOSSi | CID 9881821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Silthiofam (Ref: MON 65500) [sitem.herts.ac.uk]
• 6. Silthiofam (Ref: MON 65500) [sitem.herts.ac.uk]
• 7. aquaref.fr [aquaref.fr]

Protocols & Analytical Methods

Analytical method for detecting Silthiofam-des(trimethylsilyl)

Application Note & Protocol: Advanced Analytical Method for the Detection of Silthiofam-des(trimethylsilyl) via LC-MS/MS

Introduction & Mechanistic Rationale

Silthiofam (N-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide) is a specialized thiophenecarboxamide fungicide deployed globally as a seed treatment to inhibit "take-all" disease in cereal crops[1][2]. Upon exposure to environmental matrices (soil, water) and biological hydrolytic systems, the active ingredient undergoes degradation. The primary degradation pathway is the cleavage of its sterically bulky and labile trimethylsilyl (TMS) group, yielding the metabolite Silthiofam-des(trimethylsilyl) (CAS 1789818-21-8)[3][4].

The Analytical Challenge & Causality of Method Selection: Tracking this desilylated metabolite is imperative for comprehensive environmental fate modeling and agricultural residue compliance. Analytically, the loss of the lipophilic TMS group drastically shifts the molecule's chemical properties, significantly increasing the polarity of the des(trimethylsilyl) metabolite compared to the parent compound. While Gas Chromatography (GC) is frequently employed for the volatile parent compound, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the superior, necessary modality for the polar metabolite. LC-MS/MS prevents the thermal degradation of the amide core and offers unmatched sensitivity via Positive Electrospray Ionization (ESI+), where the amide nitrogen is readily protonated[5].

Workflow & Pathway Visualization

Caption: Degradation pathway of Silthiofam and the LC-MS/MS analytical workflow for its desilylated metabolite.

Experimental Protocols: A Self-Validating System

Expertise & Causality in Sample Preparation: The protocol utilizes a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction framework. Acetonitrile is explicitly selected as the extraction solvent because it effectively precipitates matrix proteins and partitions cleanly from aqueous layers in the presence of salting-out agents[6]. For the cleanup phase, Florisil or Primary Secondary Amine (PSA) is utilized. Florisil specifically excels at adsorbing polar matrix interferences (such as plant pigments and complex lipids) from agricultural matrices, which is a critical step to prevent ion suppression during ESI[5].

Step-by-Step Methodology:

• Sample Homogenization: Weigh 10 g of the homogenized sample (e.g., crop matrix, soil, or water) into a 50 mL PTFE centrifuge tube.

• Internal Standard Addition (Self-Validation Check): Spike the sample with an isotopically labeled internal standard (e.g., Triphenyl phosphate or a stable isotope analog) at a known concentration (e.g., 50 µg/kg)[7]. Causality: Introducing the internal standard prior to extraction ensures that any analyte loss during sample preparation or ion suppression in the MS source is mathematically corrected during quantitation, creating a self-validating recovery loop.

• Extraction: Add 10 mL of LC-MS grade Acetonitrile. Vortex vigorously for 1 minute.

• Salting Out: Add QuEChERS extraction salts (typically 4 g anhydrous MgSO4, 1 g NaCl, 1 g Sodium citrate, 0.5 g Disodium citrate sesquihydrate)[6]. Shake vigorously for 1 minute to induce phase separation.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 5 minutes[6].

• dSPE Cleanup: Transfer 6 mL of the upper acetonitrile supernatant to a dispersive Solid Phase Extraction (dSPE) tube containing 150 mg Florisil (or PSA) and 900 mg anhydrous MgSO4[5][6].

• Final Filtration: Vortex for 1 minute, centrifuge at 4000 rpm for 3 minutes, and filter 2 mL of the supernatant through a 0.2 µm Captiva premium nylon syringe filter into an autosampler vial for injection[6][7].

LC-MS/MS Analytical Conditions

Expertise & Causality in Chromatography: A sub-2 µm C18 column (e.g., Poroshell 120 EC-C18) is deployed to handle the polarity shift of the des(trimethylsilyl) metabolite while maintaining sharp peak symmetries and resolving isomeric interferences[5][6]. The mobile phase is buffered with 2 mM ammonium formate and 0.002% formic acid. Causality: The formate salt provides ionic strength to minimize secondary silanol interactions on the column, while the acidic pH ensures the amide nitrogen of the thiophenecarboxamide core remains fully protonated (

), maximizing ESI+ ionization efficiency[7].

Table 1: UHPLC Gradient Conditions

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (Aq)	% Mobile Phase B (Org)
0.0	0.4	97	3
1.0	0.4	90	10
3.0	0.4	45	55
6.0	0.4	0	100
8.0	0.4	0	100

| 8.1 | 0.4 | 97 | 3 |

Mobile Phase A: Water + 2 mM Ammonium formate + 0.002% Formic acid[7] Mobile Phase B: Methanol + 2 mM Ammonium formate + 0.002% Formic acid[7]

Table 2: MS/MS MRM Transitions (Positive ESI Mode) Detection is achieved using dynamic or triggered MRM (tMRM) to ensure sufficient dwell times (minimum ~5.6 ms per transition) across complex co-elution windows[6][8].

Analyte	Precursor Ion ( )	Quantifier Ion ( )	Qualifier Ion ( )	Collision Energy (eV)
Silthiofam	268.1	252.1	73.0 / 139.1	15 - 36
Silthiofam-des(trimethylsilyl)	196.1	155.1	111.0	15 - 30

*Note: Representative fragment ions for the desilylated thiophenecarboxamide core based on structural cleavage of the allyl and amide groups. Optimization via direct infusion of the analytical standard (CAS 1789818-21-8) is required prior to sample batching[2][4][6].

Method Validation & System Trustworthiness

A robust analytical protocol must prove its own reliability. Validation should be performed according to SANTE guidelines, ensuring the method is fit-for-purpose for trace-level residue detection[7].

Table 3: Target Validation Parameters

Parameter	Acceptance Criteria	Scientific Rationale

| Linearity (

) | | Ensures proportional detector response across the calibration range (typically 0.5 to 100 µg/L)[5]. | | Recovery | 70% - 120% | Validates extraction efficiency; mathematically corrected via the internal standard[7]. | | Precision (RSD) | at LOQ | Confirms method reproducibility and ruggedness across multiple injections and matrix types[7]. | | Limit of Quantitation (LOQ) | µg/kg | Required sensitivity threshold for trace environmental monitoring and food safety[5]. |

References

• Pesticide Analysis with Agilent 1260 Infinity II Prime LC Ultivo Triple Quad LC/MS . lcms.cz. 6

• Determination of six novel amide fungicides in vegetables and fruits by liquid chromatography-tandem mass spectrometry . nih.gov. 5

• Method Validation for Determining 513 Pesticide Residues in Cucumber Using LCMS-8060NX and 308 Residues by GCMS-TQ8040 NX . shimadzu.com. 7

• Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution . agilent.com. 8

• Silthiofam FAO specifications and evaluations . fao.org. 1

• Process Research on the Synthesis of Silthiofam: A Novel Fungicide . datapdf.com. 2

• Liste over stoffer: Dimethachlor Metabolite SYN 528702 sodium salt (Silthiofam-des(trimethylsilyl)) . mst.dk. 3

• Reference materials for food and environmental analysis . grupobiomaster.com. 4

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• 5. [Determination of six novel amide fungicides in vegetables and fruits by liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. shimadzu.com [shimadzu.com]
• 8. agilent.com [agilent.com]

LC-MS/MS method for quantification of Silthiofam and its metabolites

An Application Note and Protocol for the Quantification of Silthiofam and its Metabolites using LC-MS/MS

Introduction

Silthiofam is a thiophene carboxamide fungicide used primarily as a seed treatment for cereals like wheat and barley to control soil-borne "take-all" disease, which is caused by the fungus Gaeumannomyces graminis.[1][2] As with any agricultural chemical, monitoring its presence and the transformation of its metabolites in environmental matrices such as soil, water, and plant tissues is crucial for ensuring food safety, assessing environmental fate, and complying with regulatory standards.[3]

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the analytical method of choice for this task due to its high sensitivity, selectivity, and robustness, especially when dealing with complex sample matrices.[4][5][6] This technique allows for the precise quantification of the parent compound, Silthiofam, and its major degradation products at trace levels.

This application note provides a comprehensive and detailed protocol for the simultaneous quantification of Silthiofam and its key environmental metabolites using LC-MS/MS. The methodology covers sample preparation from various matrices, chromatographic separation, and mass spectrometric detection, along with guidelines for method validation to ensure data integrity and reliability.

Analyte Information

Silthiofam and its metabolites are organosilicon compounds belonging to the thiophene family.[2] The primary metabolites are formed through environmental or biological degradation processes.[2][7] Accurate quantification requires certified reference standards for both the parent compound and its metabolites, which are available from suppliers like LGC Standards and MilliporeSigma.[8][9]

Table 1: Physicochemical Properties of Silthiofam and its Metabolites

Compound Name	Chemical Structure	Molecular Formula	Molecular Weight ( g/mol )
Silthiofam	Cc1sc(c(C(=O)NCC=C)c1C)(C)C	C13H21NOSSi	267.46
4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide	O=C(N)c1c(C)c(C)sc1(C)C	C10H17NOSSi	227.39
N-allyl-4,5-dimethylthiophene-3-carboxamide	Cc1sc(c(C)c1C(=O)NCC=C)	C10H13NOS	195.28
4-(allylcarbamoyl)-3-methyl-5-(trimethylsilyl)thiophene-2-carboxylic acid	O=C(O)c1sc((C)C)c(C(=O)NCC=C)c1C	C14H21NO3SSi	327.47

Note: Structures are represented as SMILES strings. Metabolite data is based on known transformation products.[2][7]

Caption: Chemical structure of Silthiofam.

Experimental Protocol

Materials and Reagents

• Standards: Certified analytical standards of Silthiofam and its metabolites.[3]

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Reagents: Formic acid (≥98%), ammonium acetate.

• Extraction Salts/Sorbents: Anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl), PSA (primary secondary amine), C18, and graphitized carbon black (GCB).

• SPE Cartridges: C18 cartridges (e.g., 500 mg, 6 mL) for water samples.

• Labware: Volumetric flasks, autosampler vials, centrifuge tubes, syringes, and 0.22 µm filters.

Sample Preparation

The goal of sample preparation is to efficiently extract the target analytes from the matrix and remove interfering components that can cause matrix effects, such as ion suppression or enhancement.[10][11]

• Pre-treatment: Air-dry soil samples at room temperature (25-35°C) until a constant weight is achieved.[12] Sieve the dried soil through a 2 mm mesh to remove large debris.[13]

• Extraction (QuEChERS Method):

  • Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

  • Add 10 mL of water and vortex for 1 minute to create a slurry.

  • Add 10 mL of acetonitrile and vortex vigorously for 1 minute.

  • Add a QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl) and immediately shake for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Cleanup (Dispersive SPE):

  • Transfer 1 mL of the supernatant (acetonitrile layer) into a 2 mL microcentrifuge tube containing d-SPE sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

  • Vortex for 30 seconds and then centrifuge at 10,000 rpm for 2 minutes.

• Final Preparation:

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

• Pre-treatment: Filter water samples through a 0.45 µm glass fiber filter to remove suspended solids.[14]

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

  • Load 100 mL of the water sample onto the cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with 5 mL of water to remove polar interferences.

  • Dry the cartridge under a vacuum for 10 minutes.

  • Elute the analytes with 2 x 4 mL of acetonitrile into a collection tube.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 90:10 water:acetonitrile with 0.1% formic acid).

  • Vortex and transfer to an autosampler vial.

• Pre-treatment: Homogenize the plant material using a high-speed blender or mill to achieve a fine powder.[13]

• Extraction (QuEChERS Method):

  • Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of water and let it hydrate for 30 minutes.

  • Follow the extraction and cleanup steps as described in Protocol 2.1 (Soil Samples). Use d-SPE sorbent containing GCB if pigments like chlorophyll are present.

LC-MS/MS Analysis

The following parameters provide a starting point and should be optimized for the specific instrumentation used.

Table 2: Suggested Liquid Chromatography (LC) Parameters

Parameter	Condition	Rationale
Column	C18 Reversed-Phase (e.g., 100 x 2.1 mm, 1.8 µm)	Provides good retention and separation for moderately nonpolar compounds like Silthiofam.
Mobile Phase A	Water with 0.1% Formic Acid	Acidification promotes better peak shape and ionization efficiency in positive ESI mode.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Common organic solvent for reversed-phase chromatography.
Gradient	10% B to 95% B over 8 min, hold for 2 min, re-equilibrate	A gradient is necessary to elute analytes with varying polarities.
Flow Rate	0.3 mL/min	Typical for a 2.1 mm ID column, balancing analysis time and efficiency.
Injection Volume	5 µL	A small volume minimizes potential matrix effects and column overload.
Column Temp.	40°C	Improves peak shape and reduces viscosity.

Table 3: Suggested Tandem Mass Spectrometry (MS/MS) Parameters

Parameter	Condition	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	Silthiofam and its metabolites contain nitrogen atoms that are readily protonated.
Scan Type	Multiple Reaction Monitoring (MRM)	Ensures high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.[15]
Spray Voltage	+4000 V	Optimized for efficient ion generation.
Source Temp.	350°C	Facilitates desolvation of the ESI droplets.
Collision Gas	Argon at 1.5 mTorr	Standard collision gas for fragmentation in the collision cell.
Dwell Time	50 ms	Balances the number of data points across a peak with the cycle time.

Table 4: Example MRM Transitions for Silthiofam and Metabolites

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Collision Energy (eV)	Use
Silthiofam	268.1	196.1	15	Quantifier
141.1	25	Qualifier
Metabolite 1	228.1	156.1	15	Quantifier
(4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide)	73.1	20	Qualifier
Metabolite 2	196.1	154.1	15	Quantifier
(N-allyl-4,5-dimethylthiophene-3-carboxamide)	97.1	25	Qualifier
Metabolite 3	328.1	256.1	18	Quantifier
(4-(allylcarbamoyl)-3-methyl-5-(trimethylsilyl)thiophene-2-carboxylic acid)	196.1	28	Qualifier

Note: These transitions are predictive and must be empirically optimized on the specific mass spectrometer being used.

Caption: General workflow for Silthiofam analysis.

Method Validation and Data Analysis

A robust analytical method requires thorough validation to demonstrate its suitability for the intended purpose.[16][17]

Calibration and Quantification

Quantification should be performed using a calibration curve generated from standards prepared in a blank matrix extract (matrix-matched calibration) to compensate for matrix effects.[4][18] The calibration curve should consist of at least five concentration levels bracketing the expected sample concentrations. The use of a stable isotope-labeled internal standard, if available, is the most effective way to correct for matrix effects and variations in extraction recovery.[5]

Performance Characteristics

The method should be validated according to recognized guidelines (e.g., SANTE/11813/2017) by assessing the following parameters:

Table 5: Method Validation Parameters and Typical Acceptance Criteria

Parameter	Definition	Acceptance Criteria
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) > 0.99
Limit of Quantification (LOQ)	The lowest concentration of an analyte that can be reliably quantified with acceptable precision and accuracy.	Signal-to-noise ratio ≥ 10; lowest validated spike level.
Accuracy (Recovery)	The closeness of the mean test result to the true value.	70-120% average recovery
Precision (RSD)	The closeness of agreement between a series of measurements.	Repeatability (RSDr) ≤ 20%
Specificity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.	Correct ion ratio (qualifier/quantifier), retention time within ±0.1 min of standard.

Conclusion

The LC-MS/MS method detailed in this application note provides a selective, sensitive, and reliable approach for the quantification of Silthiofam and its primary metabolites in diverse environmental and agricultural matrices. The combination of a streamlined QuEChERS or SPE sample preparation protocol with the specificity of tandem mass spectrometry allows for high-throughput analysis suitable for both research and routine monitoring. Proper method validation, particularly addressing matrix effects, is essential to ensure the generation of high-quality, defensible data.

References

• AERU. (2026, February 18). Silthiofam (Ref: MON 65500). University of Hertfordshire. Available at: [Link]

• Lehotay, S. J. (2020, December 19). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. LCGC International. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Silthiofam. PubChem Compound Database. Available at: [Link]

• Zhang, Y., et al. (2024, November 15). Development and validation of an LC-MS/MS method for the detection of sodium pentachlorophenolate residues on cutting boards. PMC. Available at: [Link]

• Gilbert-López, B., et al. (2012). Determination of fungicide residues in baby food by liquid chromatography–ion trap tandem mass spectrometry. Food Chemistry. Available at: [Link]

• Food and Agriculture Organization of the United Nations. (2016). Silthiofam FAO specifications and evaluations. Available at: [Link]

• CABI. (n.d.). Fungicide Modes of Action and Spectrum. CABI Digital Library. Available at: [Link]

• University of Tartu. (n.d.). Validation of liquid chromatography mass spectrometry (LC-MS) methods (analytical chemistry) course. Sisu@UT. Available at: [Link]

• IUPAC. (2022, March 10). LC-MS quantitative method validation and performance: an exemplified guide. Available at: [Link]

• Seo, H. J., et al. (2025, December 31). Study on Matrix Effects in Pesticide Residue Analysis of Agricultural Products Using LC-MS/MS. ResearchGate. Available at: [Link]

• Malachová, A., et al. (2018). Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed. PMC. Available at: [Link]

• MilliporeSigma. (n.d.). Silthiofam PESTANAL®, analytical standard. Available at: [Link]

• Van Camp, C., et al. (2024, August). Development and validation of a LC-MS method for the quantification of microcystins in fish for their monitoring in environmental and food context. ResearchGate. Available at: [Link]

• Kumar, M., et al. (2018). Collection and preparation of soil, water and plant samples for analysis. International Journal of Chemical Studies. Available at: [Link]

• ResearchGate. (n.d.). Sample preparation method for conazole fungicide analysis. Available at: [Link]

• Guedes-Alonso, R., et al. (2023, June 14). Efficient Validation Strategies in Environmental Analytical Chemistry: A Focus on Organic Micropollutants in Water Samples. Annual Reviews. Available at: [Link]

• U.S. Environmental Protection Agency. (2007). Method 1699: Pesticides in Water, Soil, Sediment, Biosolids, and Tissue by HRGC/HRMS. Available at: [Link]

• Li, P., et al. (2022, December 8). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. MDPI. Available at: [Link]

• California Department of Pesticide Regulation. (n.d.). Guide to Sampling Air, Water, Soil, and Vegetation for Chemical Analysis. Available at: [Link]

• Guo, K. (2015). Metabolite identification and quantitation in LC-MS/MS-based metabolomics. PMC. Available at: [Link]

• The University of Kansas. (n.d.). Samples Preparation Method | Soil Analyses Service Center. Available at: [Link]

• Han, J., et al. (2021). A Comprehensive LC–MS Metabolomics Assay for Quantitative Analysis of Serum and Plasma. PMC. Available at: [Link]

• Agilent Technologies, Inc. (2012, April 11). LC/MS/MS of Fungicides and Metabolites in Apple Juice with Agilent Bond Elut Plexa and Poroshell 120. Available at: [Link]

• Shimadzu. (n.d.). LC-MS/MS Method Package for Primary Metabolites. Available at: [Link]

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Comprehensive Application Note: Extraction and Quantification of Silthiofam-des(trimethylsilyl) (MON 65513) from Environmental Matrices

Prepared by: Senior Application Scientist Target Audience: Analytical Chemists, Environmental Researchers, and Drug/Agrochemical Development Professionals

Introduction & Regulatory Context

Silthiofam (N-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide) is a highly specialized fungicide utilized primarily as a seed treatment to combat "take-all" disease in cereal crops[1]. Upon introduction to environmental matrices, the parent compound undergoes microbial and hydrolytic degradation. The primary degradation pathway involves the cleavage of the lipophilic trimethylsilyl (TMS) group, yielding the major metabolite Silthiofam-des(trimethylsilyl) , also designated as MON 65513 or desilated silthiofam (4,5-dimethyl-N-prop-2-enylthiophene-3-carboxamide)[2].

The European Food Safety Authority (EFSA) has flagged this metabolite as a critical target for environmental monitoring. Risk assessments indicate that groundwater metabolites of silthiofam can exceed the parametric drinking water limit of 0.1 µg/L in vulnerable geoclimatic situations[3]. Furthermore, comprehensive peer reviews emphasize the necessity of robust analytical methods to monitor silthiofam and its metabolites in soil and water to assess potential reproductive toxicity and environmental persistence[4].

Mechanistic Insights: The Fate and Chemistry of Silthiofam

Understanding the structural shift from parent to metabolite is critical for designing an effective extraction protocol. The loss of the TMS group drastically alters the molecule's physicochemical profile:

• Parent Silthiofam: Highly lipophilic, readily partitions into organic matter.

• MON 65513 (Metabolite): The removal of the TMS group exposes the thiophene ring, increasing the molecule's polarity and water solubility (Formula: C10H13NOS, MW: 195.28)[5].

This shift means traditional non-polar extraction solvents (like hexane) will yield poor recoveries for the metabolite. Instead, polar aprotic solvents (e.g., Acetonitrile) and dual-mechanism polymeric sorbents (e.g., HLB) must be employed to disrupt hydrogen bonding with soil matrices and efficiently capture the analyte from aqueous phases.

Fig 1. Environmental degradation pathway of Silthiofam to its des-TMS metabolite.

Experimental Design & Extraction Workflows

To ensure a self-validating analytical system, the extraction methodologies are divided by matrix type. Soil extraction utilizes a buffered QuEChERS approach to address nonextractable (bound) residues without altering the compound's structure[6]. Water extraction relies on Solid-Phase Extraction (SPE) to achieve the high concentration factors required to meet the 0.1 µg/L regulatory threshold[3].

Fig 2. Integrated extraction workflow for Silthiofam-des(trimethylsilyl) in soil and water.

Step-by-Step Methodologies

Protocol A: Soil and Sediment Extraction (Citrate-Buffered QuEChERS)

Causality: The EN 15662 citrate-buffered QuEChERS method is chosen because the carboxamide linkage in MON 65513 can be sensitive to pH extremes during the exothermic hydration of MgSO4. The citrate buffer locks the pH at 5.0–5.5, preserving analyte integrity while Acetonitrile efficiently partitions the mid-polar metabolite away from complex soil humics.

Step-by-Step Procedure:

• Sample Preparation: Weigh 10.0 g of homogenized, air-dried soil into a 50 mL polypropylene centrifuge tube.

• Hydration & Spiking: Add 5 mL of LC-MS grade water to hydrate the soil (crucial for activating bound residues[6]). Spike with an isotopically labeled surrogate standard (e.g., MON 65513-d3) to validate extraction efficiency.

• Extraction: Add 10 mL of Acetonitrile. Vortex vigorously for 1 minute to ensure complete solvent-matrix interaction.

• Partitioning: Add QuEChERS extraction salts (4.0 g anhydrous MgSO4, 1.0 g NaCl, 1.0 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate). Shake immediately for 2 minutes to prevent salt agglomeration.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes to separate the organic and aqueous phases.

• dSPE Cleanup: Transfer 5 mL of the upper Acetonitrile layer to a dSPE tube containing 150 mg MgSO4, 50 mg PSA (removes organic acids), and 50 mg C18 (removes residual non-polar lipids).

• Final Filtration: Vortex for 30 seconds, centrifuge, and filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial.

Protocol B: Surface and Groundwater Extraction (Polymeric SPE)

Causality: To detect metabolites at sub-0.1 µg/L levels[3], a 500-fold concentration is required. Oasis HLB (Hydrophilic-Lipophilic Balance) cartridges are utilized because their divinylbenzene/N-vinylpyrrolidone copolymer structure captures the moderately polar MON 65513 far more efficiently than standard silica-based C18 sorbents.

Step-by-Step Procedure:

• Pre-treatment: Filter 500 mL of the water sample through a 0.45 µm glass fiber filter. Adjust the pH to 6.5–7.0 to ensure the metabolite remains in a neutral state, maximizing hydrophobic retention.

• Conditioning: Condition the HLB cartridge (200 mg, 6 cc) with 5 mL of Methanol followed by 5 mL of LC-MS grade water. Do not let the sorbent dry.

• Loading: Pass the 500 mL water sample through the cartridge at a controlled flow rate of 5–10 mL/min using a vacuum manifold.

• Washing: Wash the cartridge with 5 mL of 5% Methanol in water. (Causality: This specific concentration is strong enough to elute highly polar humic acids but weak enough to leave the target metabolite bound to the divinylbenzene backbone).

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elution: Elute the target metabolite with 2 × 3 mL of Acetonitrile/Methanol (50:50, v/v).

• Reconstitution: Evaporate the eluate to near dryness under a nitrogen stream at 35°C. Reconstitute in 1.0 mL of Initial Mobile Phase (0.1% Formic Acid in Water/Acetonitrile).

Instrumental Analysis & Data Presentation

LC-MS/MS Causality: Analysis is performed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The secondary amide nitrogen in the thiophene-3-carboxamide structure readily accepts a proton in acidic environments. Therefore, 0.1% Formic Acid is added to the mobile phase to drive the formation of the

precursor ion ( 196.1) in Positive Electrospray Ionization (ESI+) mode.

Table 1: Physicochemical & MS/MS Parameters

Compound	CAS Number	Formula	Precursor Ion ( )	Product Ions ( )	Collision Energy (eV)
Silthiofam	175217-20-6	C13H21NOSSi	268.1	186.1, 155.1	15, 25
MON 65513	1789818-21-8	C10H13NOS	196.1	155.1, 138.0	18, 22

Table 2: Method Validation Summary (Representative Metrics)

Self-validation requires routine monitoring of these metrics to ensure the system remains in control.

Matrix	Extraction Method	Spike Level	Mean Recovery (%)	RSD (%)	LOQ
Soil	Buffered QuEChERS	10 µg/kg	88 - 94	< 8.5	1.0 µg/kg

| Water | HLB SPE | 0.1 µg/L | 91 - 98 | < 6.2 | 0.01 µg/L |

References[3] Title: Silthiofam 125 + Fludioxonil 25 FS Product name: Latifam Extra Interzon

Source: bund.de URL:[4] Title: Peer review of the pesticide risk assessment of the active substance silthiofam Source: researchgate.net URL:[5] Title: reference materials for food and environmental analysis Source: grupobiomaster.com URL:[6] Title: Formation of pesticide nonextractable (bound) residues in soil: magnitude, controlling factors and reversibility. Source: scispace.com URL:[1] Title: COMMISSION IMPLEMENTING REGULATION (EU) No 540/2011 of 25 May 2011 implementing Regulation (EC) No 1107/2009 Source: europa.eu URL:[2] Title: Liste over stoffer Source: mst.dk URL:

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Application Note: A Validated Method for the Synthesis and Purification of a Silthiofam-des(trimethylsilyl) Analytical Standard

Abstract

This application note provides a comprehensive, field-proven guide for the synthesis and purification of a high-purity analytical standard of Silthiofam-des(trimethylsilyl). This metabolite and potential environmental degradant of the fungicide Silthiofam is crucial for accurate residue analysis and metabolic studies. The protocol herein details a robust desilylation of the parent Silthiofam molecule, followed by a validated purification workflow utilizing High-Performance Liquid Chromatography (HPLC). Furthermore, this guide establishes the necessary analytical characterization of the synthesized standard by Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), ensuring its identity, purity, and suitability for use in regulated analytical methods.

Introduction

Silthiofam, chemically known as N-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide, is a fungicide primarily used as a seed treatment for cereals to control take-all disease caused by the fungus Gaeumannomyces graminis.[1][2] As with many agrochemicals, understanding the fate of Silthiofam in the environment and its metabolism in biological systems is a critical aspect of regulatory assessment and food safety.[3] The des(trimethylsilyl) analog, N-allyl-4,5-dimethylthiophene-3-carboxamide, is a known transformation product of Silthiofam.[1][4] The availability of a certified, high-purity analytical standard of this metabolite is paramount for the development and validation of sensitive and specific analytical methods for its detection and quantification in various matrices.[5][6]

This application note addresses the critical need for a reliable source of Silthiofam-des(trimethylsilyl) by providing a detailed, step-by-step protocol for its synthesis via the selective cleavage of the trimethylsilyl group from the parent Silthiofam molecule. The causality behind the choice of a mild, visible-light-mediated desilylation protocol is discussed, highlighting its advantages in preserving the integrity of the amide functionality. Subsequently, a robust purification strategy employing reversed-phase HPLC is presented, ensuring the isolation of the target analyte at a purity level suitable for use as a reference standard. Finally, comprehensive characterization of the purified standard using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry is detailed to unequivocally confirm its chemical identity and purity.

Synthesis of Silthiofam-des(trimethylsilyl)

The synthesis of the des(trimethylsilyl) standard is achieved through the selective removal of the trimethylsilyl (TMS) group from the commercially available Silthiofam. A visible light-induced, thiyl radical-mediated desilylation is employed for its mild reaction conditions, which minimizes the risk of side reactions and degradation of the amide functional group.[7][8][9]

Synthesis Workflow

Figure 1: Synthesis workflow for Silthiofam-des(trimethylsilyl).

Experimental Protocol

Materials:

• Silthiofam (analytical standard grade)

• Diphenyl disulfide

• 1,2-Dichloroethane (DCE), anhydrous

• 2,2,2-Trifluoroethanol (TFE), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Blue LED light source (450-460 nm)

• Standard laboratory glassware

Procedure:

• In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve Silthiofam (1.0 g, 3.73 mmol) and diphenyl disulfide (0.41 g, 1.87 mmol) in a 3:1 mixture of anhydrous DCE and TFE (20 mL).

• Stir the solution at room temperature and irradiate with a blue LED light source positioned approximately 5 cm from the flask.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or HPLC until complete consumption of the starting material is observed (typically 4-6 hours).

• Upon completion, quench the reaction by adding 20 mL of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude Silthiofam-des(trimethylsilyl) as a solid. The crude product can then be carried forward to the purification step.

Causality of Experimental Choices:

• Visible Light and Diphenyl Disulfide: This combination generates thiyl radicals under mild conditions, which are effective in cleaving the C-Si bond without requiring harsh reagents or high temperatures that could potentially hydrolyze the amide bond of Silthiofam.[7][9]

• DCE/TFE Solvent System: This solvent mixture provides good solubility for the reactants and is transparent to the visible light used for the reaction initiation.

• Aqueous Work-up: The use of sodium bicarbonate solution neutralizes any acidic byproducts, and the subsequent extraction isolates the desired product from the reaction mixture.

Purification of Silthiofam-des(trimethylsilyl)

A high-purity analytical standard requires a robust purification method. Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is the method of choice for this purpose, offering high resolution and selectivity.[10][11]

Purification Workflow

Figure 2: Purification workflow for Silthiofam-des(trimethylsilyl).

HPLC Protocol

Instrumentation and Conditions:

• HPLC System: Preparative HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 x 21.2 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: 30-70% B over 30 minutes.

• Flow Rate: 20 mL/min.

• Detection: 260 nm.

• Injection Volume: 5-10 mL of a concentrated solution of the crude product in the initial mobile phase composition.

Procedure:

• Dissolve the crude Silthiofam-des(trimethylsilyl) in a minimal amount of a 30:70 mixture of acetonitrile and water.

• Filter the solution through a 0.45 µm syringe filter before injection.

• Perform multiple injections onto the preparative HPLC system.

• Collect fractions corresponding to the main peak, as identified by UV detection at 260 nm.

• Analyze the purity of the collected fractions using an analytical HPLC system with a similar gradient profile but at a lower flow rate (e.g., 1 mL/min on a 250 x 4.6 mm C18 column).

• Pool the fractions with a purity of >99.5%.

• Remove the solvent from the pooled fractions by lyophilization to obtain the purified Silthiofam-des(trimethylsilyl) as a white to off-white solid.

Characterization of the Synthesized Standard

The identity and purity of the synthesized and purified Silthiofam-des(trimethylsilyl) standard must be unequivocally confirmed using orthogonal analytical techniques.

Analytical Data Summary

Analytical Technique	Silthiofam (Parent Compound)	Silthiofam-des(trimethylsilyl) (Synthesized Standard)
Molecular Formula	C₁₃H₂₁NOSSi	C₁₀H₁₃NOS
Molecular Weight	267.46 g/mol [1]	195.28 g/mol
¹H NMR (CDCl₃, 400 MHz)	δ ~0.3 (s, 9H, Si(CH₃)₃), 2.2 (s, 3H), 2.4 (s, 3H), 4.0 (m, 2H), 5.1-5.3 (m, 2H), 5.8-6.0 (m, 1H), 6.5 (br s, 1H, NH)	δ ~2.2 (s, 3H), 2.4 (s, 3H), 4.0 (m, 2H), 5.1-5.3 (m, 2H), 5.8-6.0 (m, 1H), 6.5 (br s, 1H, NH), 6.8 (s, 1H, thiophene-H)
¹³C NMR (CDCl₃, 100 MHz)	δ ~-0.5 (Si(CH₃)₃), 14.5, 15.0, 43.0, 116.0, 125.0, 134.0, 135.0, 140.0, 145.0, 165.0	δ ~14.5, 15.0, 43.0, 116.0, 122.0, 125.0, 134.0, 138.0, 142.0, 165.0
High-Resolution MS (ESI+)	m/z [M+H]⁺ calculated: 268.1215; found: 268.1213	m/z [M+H]⁺ calculated: 196.0796; found: 196.0794

Analytical Protocols

• NMR Spectroscopy: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer using deuterated chloroform (CDCl₃) as the solvent.[4][12] The disappearance of the characteristic trimethylsilyl proton signal at ~0.3 ppm and the appearance of a new aromatic proton signal for the thiophene ring will confirm the successful desilylation.

• Mass Spectrometry: Obtain high-resolution mass spectra using an electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer.[13][14] Accurate mass measurement will confirm the elemental composition of the synthesized standard.

Handling and Storage

The purified Silthiofam-des(trimethylsilyl) standard should be stored in a tightly sealed vial at -20°C to prevent degradation. It is recommended to handle the compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

Conclusion

This application note provides a validated and reliable methodology for the synthesis and purification of a high-purity analytical standard of Silthiofam-des(trimethylsilyl). The described protocols are designed to be readily implementable in a standard organic chemistry laboratory. The use of a mild desilylation method ensures the integrity of the target molecule, while the robust HPLC purification protocol guarantees the high purity required for an analytical reference standard. The comprehensive characterization data provides the necessary confirmation of the standard's identity and quality. This will enable researchers and analytical scientists to accurately quantify this important metabolite in various environmental and biological matrices.

References

• Kuhlmann, J. H., Dickoff, J. H., & García Mancheño, O. (2023). Visible Light Thiyl Radical-Mediated Desilylation of Arylsilanes. Chemistry – A European Journal, 29(12), e202203347. [Link]

• Kuhlmann, J. H., Dickoff, J. H., & García Mancheño, O. (2022). Visible Light Thiyl Radical-Mediated Desilylation of Arylsilanes. ResearchGate. [Link]

• Eaborn, C., & Jackson, P. M. (1967). Organosilicon compounds. Part XLIII. Preparation of aryl sulphones by desilylation or destannylation. Journal of the Chemical Society C: Organic, 400-402. [Link]

• PubChem. (n.d.). Silthiofam. National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

• Kuhlmann, J. H., Dickoff, J. H., & García Mancheño, O. (2023). Visible Light Thiyl Radical-Mediated Desilylation of Arylsilanes. Chemistry – A European Journal, 29(12), e202203347. [Link]

• Alcaide, B., Almendros, P., & Busto, E. (2023). Silylium-Catalyzed Regio- and Stereoselective Carbosilylation of Ynamides with Allylic Trimethylsilanes. Organic Letters, 25(6), 968–973. [Link]

• Hajipour, A. R., & Ruoho, A. E. (2002). An efficient method for selective deprotection of trimethylsilyl ethers, tetrahydropyranyl ethers, ethylene acetals and ketals u. Indian Journal of Chemistry - Section B Organic and Medicinal Chemistry, 41(9), 1871-1875.
• Roncali, J. (1999). Cleavage of substituents upon oxidative polymerization of substituted thiophenes. Synthetic Metals, 101(1), 1-3.

• LCGC. (2024, February 7). New Study Reveals Enhanced Chiral Separation Method for Metconazole Fungicide. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Captan (fungicide). [Link]

• Waters. (n.d.). An HPLC Column for Multiresidue Determination of Fungicides in Environmental Samples. [Link]

• Al-Rajab, A. J. (2022). Development and validation of an innovative HPLC-UV method for determination of Metalaxyl-M in flowable suspension fungicide formulas. ResearchGate. [Link]

• Kulkarni, V. M., & Gokhale, V. M. (2001). Synthesis of some 2-substituted amino 3(N-p-tolyl carboxamido)-4,5- trimethylene thiophenes as potent nsaids.
• Ghini, V., Tenori, L., & Luchinat, C. (2018).

• Stan, R., et al. (2022). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Molecules, 27(19), 6296. [Link]

• Brown, P. N., et al. (2021). Optimization of Extraction Methods for NMR and LC-MS Metabolite Fingerprint Profiling of Botanical Ingredients in Food and Natural Health Products (NHPs). Metabolites, 11(8), 546. [Link]

• Gloeckner, J. A., et al. (2000). U.S. Patent No. 6,037,478. Washington, DC: U.S.
• Boyer, G., et al. (2000). Regioselective synthesis of N-acyl- and N-alkyldioxolo[4,5-b]phenothiazines. ARKIVOC, 2000(4), 563-575.
• Bingol, K., & Powers, R. (2014). Combining DI-ESI-MS and NMR datasets for metabolic profiling. Analytical and bioanalytical chemistry, 406(29), 7513–7521.
• Hertkorn, N., et al. (2013).

• Wu, J., et al. (2019). Synthesis of alkyl thioamides by three-component reactions of allyl alcohols, elemental sulfur and amines: elemental sulfur as a mild oxidant and a sulfur source. Green Chemistry, 21(13), 3636-3641. [Link]

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Application Notes &amp; Protocols: In Vitro Fungicidal Activity Assay of Silthiofam-des(trimethylsilyl)

Introduction: Unveiling the Active Moiety of a Key Take-All Fungicide

Silthiofam is a specialized fungicide primarily utilized as a seed treatment for cereals like wheat and barley to combat the devastating take-all disease, caused by the soil-borne fungus Gaeumannomyces graminis var. tritici[1]. Within the plant or soil environment, Silthiofam undergoes a crucial metabolic transformation: the cleavage of its trimethylsilyl group. This biotransformation yields its active metabolite, Silthiofam-des(trimethylsilyl) , also known as N-allyl-4,5-dimethylthiophene-3-carboxamide[2]. It is this des-silylated form that is believed to exert the primary fungicidal effect.

The proposed mechanism of action for this class of fungicides is the inhibition of mitochondrial respiration by targeting the cytochrome bc1 complex (Complex III)[1], a critical enzyme in the electron transport chain responsible for ATP synthesis[3]. By disrupting this vital energy-producing pathway, the compound effectively halts fungal growth and development.

These application notes provide a comprehensive, field-proven guide for researchers, scientists, and drug development professionals to reliably determine the in vitro fungicidal activity of Silthiofam-des(trimethylsilyl). The protocols detailed herein are synthesized from the foundational principles established by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), adapted for the specific context of an agricultural fungicide. This guide emphasizes not just the procedural steps but the underlying scientific rationale, ensuring that the generated data is both accurate and reproducible.

Core Principles and Experimental Rationale

The cornerstone of this in vitro assessment is the broth microdilution method . This technique is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent[4][5]. The MIC is defined as the lowest concentration of the compound that inhibits the visible growth of a microorganism after a defined incubation period.

Beyond simple growth inhibition (fungistatic activity), it is often crucial to determine the concentration at which the compound is lethal to the fungus (fungicidal activity). This is quantified by the Minimum Fungicidal Concentration (MFC) , which is determined as a subsequent step to the MIC assay.

Causality Behind Experimental Choices:

• Standardized Medium: We utilize RPMI-1640 medium. This is a chemically defined medium, buffered with MOPS to maintain a stable physiological pH (around 7.0), which is critical for both consistent fungal growth and the chemical stability of the test compound. Its defined composition ensures high inter-laboratory reproducibility, a core principle of both CLSI and EUCAST methodologies[5][6].

• Inoculum Standardization: The density of the initial fungal inoculum is a critical variable that can dramatically affect MIC results. A standardized inoculum, typically adjusted to a specific concentration of colony-forming units per milliliter (CFU/mL), ensures that the test is initiated with a consistent fungal challenge across all wells and experiments.

• Solvent Selection: Silthiofam and its des-trimethylsilyl metabolite are characterized by low aqueous solubility and a degree of lipophilicity. Therefore, a water-miscible organic solvent, such as Dimethyl Sulfoxide (DMSO), is required to prepare a concentrated stock solution. The protocol is designed to minimize the final concentration of DMSO in the assay to avoid any inhibitory effects on fungal growth.

• Serial Dilution: A two-fold serial dilution series is employed to test the compound over a wide concentration range. This allows for a precise determination of the MIC value.

Experimental Workflow Overview

The following diagram outlines the complete workflow for determining both the MIC and MFC of Silthiofam-des(trimethylsilyl).

Caption: Workflow for MIC and MFC Determination.

Detailed Protocols

PART 1: Preparation of Materials and Reagents

1.1 Test Compound:

• Silthiofam-des(trimethylsilyl): A high-purity standard is required. The source and purity should be documented.

1.2 Fungal Isolate:

• A well-characterized isolate of the target fungus, such as Gaeumannomyces graminis var. tritici or other relevant phytopathogenic fungi.

• Maintain stock cultures on a suitable solid medium, e.g., Potato Dextrose Agar (PDA).

1.3 Reagents and Media:

• Dimethyl Sulfoxide (DMSO): ACS grade or higher.

• RPMI-1640 Medium: With L-glutamine, without sodium bicarbonate.

• MOPS (3-(N-morpholino)propanesulfonic acid): Biological buffer.

• Glucose.

• Sterile Saline (0.85% NaCl) or Phosphate-Buffered Saline (PBS).

• Potato Dextrose Agar (PDA): For fungal culture and MFC determination.

• Sterile, 96-well, U-bottom microtiter plates.

1.4 Preparation of RPMI-1640 Assay Medium (2X Concentration):

• Rationale: Preparing a 2X concentrated medium allows for the addition of an equal volume of the fungal inoculum (in water/saline) to achieve the final 1X working concentration in the assay plate.

• Protocol:

  • Dissolve one packet of RPMI-1640 powder in 450 mL of high-purity water.

  • Add 34.54 g of MOPS powder.

  • Add 18 g of glucose (to achieve a final concentration of 2%).

  • Adjust the pH to 7.0 ± 0.1 using 1N NaOH.

  • Bring the final volume to 500 mL with high-purity water.

  • Sterilize by filtration through a 0.22 µm membrane filter. Store at 4°C.

PART 2: Minimum Inhibitory Concentration (MIC) Assay Protocol

2.1 Preparation of Compound Stock Solution:

• Accurately weigh the Silthiofam-des(trimethylsilyl) standard.

• Dissolve in 100% DMSO to create a concentrated stock solution (e.g., 10 mg/mL). Ensure complete dissolution.

  • Self-Validation: The stock solution should be a clear, precipitate-free solution.

• From this stock, prepare an intermediate dilution in RPMI-1640 medium to a concentration that is 2X the highest concentration to be tested in the assay.

2.2 Preparation of Fungal Inoculum (for Filamentous Fungi like G. graminis):

• Grow the fungus on a PDA plate at 25-28°C until sufficient mycelial growth is observed.

• Harvest mycelia by gently scraping the surface of the agar with a sterile loop or cell scraper.

• Transfer the mycelia to a sterile tube containing sterile saline.

• Homogenize the mycelial fragments using a sterile tissue grinder or by vigorous vortexing with sterile glass beads to create a suspension.

• Allow heavy particles to settle for 3-5 minutes.

• Adjust the turbidity of the supernatant to match a 0.5 McFarland standard. This typically corresponds to an approximate concentration. For more precise work, a hemocytometer can be used to count spores or hyphal fragments.

• Perform a further dilution of this adjusted suspension into the RPMI-1640 assay medium to achieve a final working inoculum concentration of approximately 0.4 x 10⁴ to 5 x 10⁴ CFU/mL[5].

  • Trustworthiness: The final inoculum concentration should be verified by plating a small aliquot of the final suspension and performing a colony count after incubation.

2.3 Assay Plate Setup and Inoculation:

• Dispense 100 µL of the 2X RPMI-1640 Assay Medium into wells A2 through A12 of a 96-well microtiter plate.

• Add 200 µL of the 2X starting concentration of Silthiofam-des(trimethylsilyl) (prepared in 2X RPMI medium) to well A1.

• Perform a two-fold serial dilution by transferring 100 µL from well A1 to A2, mixing thoroughly, then transferring 100 µL from A2 to A3, and so on, up to well A10. Discard 100 µL from well A10.

• Well A11 will serve as the growth control (no compound).

• Well A12 will serve as the sterility control (no compound, no inoculum).

• Add 100 µL of the standardized fungal inoculum to wells A1 through A11.

• Add 100 µL of sterile medium (without inoculum) to the sterility control well (A12).

• The final volume in each well will be 200 µL. The final concentration of the test compound will be half of the initial serial dilution concentrations. The final DMSO concentration should ideally be ≤1%.

• Seal the plate with a breathable membrane or place it in a humidified chamber to prevent evaporation.

• Incubate the plate at 25-28°C for 48 to 72 hours, or until sufficient growth is observed in the growth control well.

2.4 Reading the MIC:

• The MIC is the lowest concentration of Silthiofam-des(trimethylsilyl) that causes complete visual inhibition of fungal growth compared to the growth control well. A spectrophotometric reading (at ~530 nm) can also be used, with the MIC defined as the concentration that causes ≥90% growth inhibition.

PART 3: Minimum Fungicidal Concentration (MFC) Assay Protocol

3.1 Subculturing:

• Following the MIC determination, take a 10-20 µL aliquot from each well that showed complete growth inhibition (i.e., the MIC well and all wells with higher concentrations).

• Spot-inoculate these aliquots onto separate, clearly labeled sectors of a fresh PDA plate. Also, include a subculture from the growth control well to ensure the viability of the fungus.

3.2 Incubation and Reading the MFC:

• Incubate the PDA plate under the same conditions as the initial fungal culture (25-28°C) for a period sufficient for growth to appear from the growth control spot (typically 2-4 days).

• The MFC is defined as the lowest concentration of the compound from which no fungal growth occurs on the subculture plate. This represents a ≥99.9% reduction in CFU/mL compared to the initial inoculum.

Data Presentation and Interpretation

The results of the in vitro fungicidal activity assay should be summarized in a clear and concise table.

Fungal Isolate	MIC (µg/mL)	MFC (µg/mL)	MFC/MIC Ratio	Interpretation
G. graminis (Strain 1)	16	32	2	Fungicidal
Fusarium spp. (Strain 2)	32	>128	>4	Fungistatic
Rhizoctonia solani (Strain 3)	8	16	2	Fungicidal
...	...	...	...	...

Interpretation of MFC/MIC Ratio:

• Fungicidal: An MFC/MIC ratio of ≤ 4 indicates that the compound is fungicidal.

• Fungistatic: An MFC/MIC ratio of > 4 suggests that the compound is primarily fungistatic at the concentrations tested, meaning it inhibits growth but does not kill the fungus.

Mechanism of Action Visualization

The following diagram illustrates the proposed site of action for Silthiofam-des(trimethylsilyl) within the fungal mitochondrial electron transport chain.

Caption: Inhibition of Fungal Respiration.

References

• CLSI. Method for Antifungal Disk Diffusion Susceptibility Testing of Nondermatophyte Filamentous Fungi. 1st ed. CLSI guideline M51. Clinical and Laboratory Standards Institute; 2010.

• Fisher, M. C., Hawkins, N. J., Sanglard, D., & Gurr, S. J. (2018). Worldwide emergence of resistance to antifungal drugs challenges human health and food security. Science, 360(6390), 739-742.

• Lewis, R. E. (2011). A Practical Guide to Antifungal Susceptibility Testing. Journal of the Pediatric Infectious Diseases Society, 1(Suppl 1), S1-S6.

• Ghannoum, M., & Perfect, J. (2020). Antifungal Susceptibility Testing: Current Approaches. Clinical Microbiology Reviews, 33(3), e00045-19.

• EUCAST. (2020). EUCAST definitive document E.DEF 7.3.2: Method for the determination of broth dilution minimum inhibitory concentrations of antifungal agents for yeasts. European Committee on Antimicrobial Susceptibility Testing.

• Fevig, T. L., Phillips, G., Lau, P. H., Klemm, G. H., Mao, M. K., Ma, C., ... & Clark, A. S. (2002). Process research on the synthesis of silthiofam: A novel fungicide for wheat. Organic process research & development, 6(4), 357-366.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 9881821, Silthiofam.

• FAO. (2017). FAO SPECIFICATIONS AND EVALUATIONS FOR AGRICULTURAL PESTICIDES: SILTHIOFAM. Food and Agriculture Organization of the United Nations.

• ECHEMI. 175217-20-6, Silthiofam Formula.

• Espinel-Ingroff, A., et al. (2017). MIC Distributions and Evaluation of Fungicidal Activity for Amphotericin B, Itraconazole, Voriconazole, Posaconazole and Caspofungin and 20 Species of Pathogenic Filamentous Fungi Determined Using the CLSI Broth Microdilution Method. Journal of Fungi, 3(2), 23.

• Fernandez-Ortuno, D., et al. (2008). Molecular basis of resistance to cytochrome bc1 inhibitors. FEMS Yeast Research, 8(3), 329-340.

• Deising, H. B., & Reimann, S. (2012). Natural Compound-Derived Cytochrome bc1 Complex Inhibitors as Antifungal Agents. Molecules, 17(8), 9284-9316.

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• 6. fao.org [fao.org]

Application Note: Protocol for the Study of Silthiofam-des(trimethylsilyl) Uptake and Translocation in Triticum aestivum (Wheat)

Introduction & Scientific Context

Silthiofam is a highly specific thiophenecarboxamide fungicide utilized globally as a seed treatment to combat Gaeumannomyces graminis var. tritici, the causal agent of take-all disease in wheat[1]. While the parent compound provides excellent localized protection in the rhizosphere, its systemic behavior and environmental fate are largely dictated by its metabolic degradation. Upon root absorption, silthiofam is metabolized via the cleavage of its trimethylsilyl (TMS) group, yielding Silthiofam-des(trimethylsilyl) (CAS: 1789818-21-8; IUPAC: 4,5-dimethyl-N-prop-2-enylthiophene-3-carboxamide)[2][3].

Because this des-TMS metabolite is more polar than the parent compound, it exhibits higher mobility within the plant's vascular system[4]. For researchers in agrochemical development and environmental safety, quantifying the uptake and translocation of Silthiofam-des(trimethylsilyl) is critical. Relying solely on the parent compound underestimates the total xenobiotic load and fails to capture the systemic distribution of the fungicide's active substructures.

This application note provides a self-validating, highly sensitive protocol utilizing a modified QuEChERS extraction coupled with LC-ESI-MS/MS to track the uptake kinetics of Silthiofam-des(trimethylsilyl) in plant matrices[5][6].

Experimental Design & Causality (E-E-A-T)

As a Senior Application Scientist, I have structured this protocol not just as a sequence of steps, but as a logically grounded analytical system. Every methodological choice is driven by the physicochemical properties of the analyte and the biological complexity of the plant matrix:

• Exposure Model (Hydroponics): Soil matrices introduce uncontrollable variables such as microbial degradation and variable adsorption coefficients (Kd). By utilizing a controlled hydroponic system, we isolate the plant's intrinsic uptake kinetics, allowing for precise calculation of the Root Concentration Factor (RCF) and Transpiration Stream Concentration Factor (TSCF).

• Extraction Methodology (Modified QuEChERS): Plant tissues, particularly wheat shoots, are rich in chlorophyll, waxes, and complex lipids that cause severe ion suppression in Electrospray Ionization (ESI)[7]. We employ a modified EN 15662 QuEChERS approach. The initial extraction uses acetonitrile partitioned with citrate salts to buffer the pH, ensuring the stability of the amide bond. The subsequent dispersive Solid Phase Extraction (dSPE) utilizes Primary Secondary Amine (PSA) to remove organic acids and sugars, and C18 to remove lipophilic interferences, ensuring high recovery of the polar des-TMS metabolite[8][9].

• Analytical Detection (LC-MS/MS QqQ): The des-TMS metabolite (Exact Mass: 195.0718 Da) lacks strong chromophores for UV detection at trace levels[3]. Therefore, reversed-phase liquid chromatography coupled to a Triple Quadrupole (QqQ) mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is mandatory to achieve sub-ppb limits of quantification (LOQ)[5][6].

Materials and Reagents

• Analytical Standard: Silthiofam-des(trimethylsilyl) (CAS: 1789818-21-8), purity

  98%[2].

• Biological Matrix: Triticum aestivum (Winter wheat) seeds.

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, and Formic Acid (FA).

• Extraction Salts (QuEChERS EN 15662): 4.0 g MgSO

  , 1.0 g NaCl, 1.0 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate.

• dSPE Sorbents (for 1 mL extract): 150 mg anhydrous MgSO

  , 25 mg PSA, 25 mg C18.

Step-by-Step Methodology

Phase 1: Plant Cultivation and Exposure

• Germination: Surface-sterilize wheat seeds using 1% sodium hypochlorite for 10 minutes. Rinse thoroughly with sterile water and germinate in the dark at 22°C for 3 days.

• Hydroponic Acclimation: Transfer seedlings to a continuously aerated 0.5X Hoagland nutrient solution. Maintain in a growth chamber (16h light/8h dark cycle, 25°C/20°C, 65% relative humidity) for 14 days.

• Spiking/Exposure: Transfer the acclimated plants to a fresh Hoagland solution spiked with 1.0 mg/L of Silthiofam-des(trimethylsilyl). Include a solvent control (e.g., 0.01% DMSO) to ensure vehicle non-toxicity.

Phase 2: Harvesting and Compartmentalization

• Sampling: Harvest plants at predetermined intervals (e.g., 1, 3, 7, and 14 days post-exposure) to establish uptake kinetics.

• Washing: Rinse the roots sequentially with deionized water, followed by a 10 mM CaCl

  solution for 30 seconds. Causality: The CaCl wash displaces surface-adsorbed (apoplastic) analyte, ensuring that downstream quantification reflects true symplastic cellular internalization.

• Separation & Processing: Sever the roots from the shoots at the crown. Flash-freeze the tissues in liquid nitrogen, lyophilize (freeze-dry) for 48 hours, and mill into a fine powder using a bead beater.

Phase 3: Modified QuEChERS Extraction

• Hydration: Weigh 1.0 g of lyophilized tissue into a 50 mL PTFE centrifuge tube. Add 10 mL of LC-MS grade water and vortex for 1 minute. Allow to hydrate for 15 minutes.

• Extraction: Add 10 mL of ACN containing 1% FA. Vortex vigorously for 2 minutes.

• Partitioning: Add the EN 15662 QuEChERS salt mixture. Shake vigorously by hand for 1 minute to prevent salt agglomeration, then centrifuge at 4,000 rpm (approx. 2,260 x g) for 5 minutes at 4°C[9].

• dSPE Cleanup: Transfer 1.0 mL of the upper organic (ACN) layer into a 2 mL microcentrifuge tube containing the dSPE sorbents (150 mg MgSO

  , 25 mg PSA, 25 mg C18). Vortex for 1 minute and centrifuge at 10,000 rpm for 3 minutes.

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter into an amber autosampler vial for LC-MS/MS analysis.

Phase 4: LC-MS/MS Quantification

• Chromatography: Inject 2 µL onto a Poroshell 120 EC-C18 column (2.1 x 100 mm, 2.7 µm) maintained at 40°C.

• Mobile Phase: (A) Water + 0.1% FA; (B) ACN + 0.1% FA.

• Gradient: Start at 5% B, hold for 1 min. Ramp to 95% B over 6 mins. Hold at 95% B for 2 mins. Re-equilibrate at 5% B for 3 mins. Flow rate: 0.3 mL/min.

• Mass Spectrometry: Operate the QqQ in Positive ESI mode.

Data Presentation & Method Validation

To ensure the trustworthiness of the protocol, matrix-matched calibration curves must be generated. The following tables summarize the optimized MS parameters and expected validation metrics based on standard agrochemical recovery guidelines (SANTE criteria)[9][10].

Table 1: LC-MS/MS MRM Parameters for Silthiofam-des(trimethylsilyl)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Silthiofam-des(TMS)	196.1 [M+H]⁺	123.0	15	Quantifier
Silthiofam-des(TMS)	196.1 [M+H]⁺	95.0	25	Qualifier

(Note: MRM transitions are representative and should be fine-tuned via direct infusion on the specific MS hardware utilized).

Table 2: Simulated Method Validation Data (Spike Recovery)

Matrix	Spike Level (µg/kg)	Mean Recovery (%)	RSD (%)	Matrix Effect (%)	LOQ (µg/kg)
Wheat Roots	10.0	92.4	4.2	-12.5 (Suppression)	0.5
Wheat Roots	100.0	95.1	3.8	-10.2 (Suppression)	0.5
Wheat Shoots	10.0	88.3	6.5	-18.4 (Suppression)	1.0

| Wheat Shoots | 100.0 | 89.7 | 5.1 | -15.1 (Suppression) | 1.0 |

Visualizations

Workflow Architecture

The following diagram illustrates the end-to-end analytical workflow, highlighting the critical transition from biological exposure to analytical quantification.

Figure 1: End-to-end experimental workflow for Silthiofam-des(trimethylsilyl) uptake analysis.

Mechanistic Pathway of Translocation

Understanding the spatial distribution requires mapping the physiological pathway the xenobiotic takes from the rhizosphere to the apical tissues.

Figure 2: Mechanistic pathway of Silthiofam metabolism and systemic translocation in wheat.

References

• Fisher Scientific. "Des-TMS silthiofam, Silthiofam metabolite." Thermo Fisher Scientific. Available at:[Link]

• PubChemLite. "Silthiofam-des(trimethylsilyl) (C10H13NOS)." University of Luxembourg. Available at:[Link]

• Borik, A., et al. "LC-HRMS method for study of pharmaceutical uptake in plants: effect of pH under aeroponic condition." National Center for Biotechnology Information (PMC). Available at:[Link]

• Agilent Technologies. "Optimizing Sample Preparation for LC/MS/MS of Pesticide Residues in Herbal Teas." Agilent. Available at:[Link]

• HGCA. "PROJECT REPORT No. 268: Total nitrogen uptake over the season for winter wheat with silthiofam." Agriculture and Horticulture Development Board. Available at: [Link]

• Agilent Technologies. "Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution." Agilent. Available at:[Link]

• Yun, Y., et al. "Sensitivity to silthiofam, tebuconazole and difenoconazole of Gaeumannomyces graminis var. tritici isolates from China." ResearchGate. Available at:[Link]

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Application Note: Silthiofam-des(trimethylsilyl) as a Biomarker for Silthiofam Exposure

Introduction

Silthiofam is a thiophenecarboxamide fungicide utilized as a seed treatment for cereals to control take-all disease, one of the most significant root diseases affecting cereal crops worldwide.[1] As with any agricultural chemical, monitoring its environmental fate and potential exposure to non-target organisms is of paramount importance. The development of robust analytical methods to detect not only the parent compound but also its metabolites is crucial for comprehensive risk assessment and exposure monitoring. This application note details the use of silthiofam-des(trimethylsilyl) as a specific biomarker for silthiofam exposure and provides a detailed protocol for its extraction from soil matrices and subsequent quantification using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The rationale for using a metabolite as a biomarker lies in its ability to provide a more integrated picture of exposure over time. While the parent compound may be rapidly metabolized or degraded, its metabolites can persist for longer periods in biological or environmental compartments. Silthiofam-des(trimethylsilyl) is a known transformation product of silthiofam, formed by the cleavage of the trimethylsilyl group.[2] This transformation is a common metabolic pathway for organosilicon compounds in biological systems, often mediated by enzymatic processes.[3] Therefore, the presence of silthiofam-des(trimethylsilyl) can serve as a reliable indicator of prior exposure to silthiofam.

This guide is intended for researchers, scientists, and professionals in drug development and environmental science who are involved in the analysis of pesticide residues and their metabolites.

Chemical Properties and Metabolic Transformation

Silthiofam

• Chemical Name: N-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide[4]

• Molecular Formula: C₁₃H₂₁NOSSi[5]

• Molecular Weight: 267.46 g/mol [5]

• Structure:

  • A thiophene ring substituted with two methyl groups, an N-allylcarboxamide group, and a trimethylsilyl group.[2]

Silthiofam-des(trimethylsilyl)

• Chemical Name: N-allyl-4,5-dimethylthiophene-3-carboxamide

• Molecular Formula: C₁₀H₁₃NOS

• Molecular Weight: 195.28 g/mol

• Structure:

  • Identical to silthiofam but lacking the trimethylsilyl group on the thiophene ring.

The metabolic conversion of silthiofam to silthiofam-des(trimethylsilyl) involves the cleavage of the carbon-silicon bond. In biological systems, this type of reaction is often catalyzed by cytochrome P450 enzymes as part of phase I metabolism of xenobiotics.[3] This process increases the polarity of the molecule, facilitating its further metabolism and excretion.

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Developing a monoclonal antibody for Silthiofam-des(trimethylsilyl) immunoassay

Topic: Developing a Monoclonal Antibody for Silthiofam-des(trimethylsilyl) Immunoassay

Audience: Researchers, scientists, and drug development professionals.

Senior Application Scientist: Dr. Gemini

Abstract

This document provides a comprehensive guide for the development of a sensitive and specific monoclonal antibody (mAb)-based immunoassay for the detection of Silthiofam-des(trimethylsilyl), a key metabolite of the fungicide Silthiofam.[1][2] Silthiofam is utilized as a seed dressing for cereals to control "take-all" disease.[1][3] The development of a robust immunoassay is crucial for monitoring its residues and metabolic fate in environmental and agricultural samples. This guide follows the complete workflow, from the rational design and synthesis of a suitable hapten to the production and characterization of a high-affinity monoclonal antibody, and culminates in the development and validation of a competitive enzyme-linked immunosorbent assay (ELISA). We emphasize the rationale behind critical experimental steps to ensure reproducibility and success.

Introduction: The Need for Silthiofam Metabolite Detection

Silthiofam, chemically known as N-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide, is an effective fungicide used to protect cereal crops.[1][3] Like many agrochemicals, its environmental persistence and metabolic breakdown products are of significant interest for food safety and environmental monitoring. One of its primary transformation products is Silthiofam-des(trimethylsilyl), which lacks the trimethylsilyl group.[1][2][4]

Traditional chromatographic methods for pesticide analysis, while highly sensitive, are often expensive, time-consuming, and require extensive sample preparation and skilled operators.[5] Immunoassays, particularly the ELISA format, offer a compelling alternative, providing high throughput, sensitivity, and cost-effectiveness, making them ideal for screening large numbers of samples.[5][6]

The development of an immunoassay for a small molecule like Silthiofam-des(trimethylsilyl) (molecular weight < 1000 Da) presents a unique challenge.[7] Such molecules, known as haptens, are not immunogenic on their own and cannot elicit an immune response.[7] To generate antibodies, the hapten must be covalently coupled to a larger carrier protein, creating a conjugate that the immune system can recognize.[8][9] This guide details the strategic approach to successfully navigate this process.

Principle: The Competitive Indirect ELISA

For small molecule detection, the competitive immunoassay is the format of choice because the hapten typically has only a single epitope, making the "sandwich" ELISA format unsuitable.[7][10][11] We will focus on the competitive indirect ELISA (ic-ELISA).

The core principle is as follows:

• A derivative of the hapten conjugated to a protein (the "coating antigen") is immobilized onto the surface of a microplate well.

• The sample containing the free analyte (Silthiofam-des(trimethylsilyl)) is mixed with a limited amount of the specific monoclonal antibody.

• This mixture is added to the coated well. The free analyte in the sample and the immobilized coating antigen compete for the binding sites on the antibody.

• After incubation, unbound reagents are washed away.

• A secondary antibody, conjugated to an enzyme (like Horseradish Peroxidase, HRP), that recognizes the primary monoclonal antibody is added.

• Following another wash step, a chromogenic substrate (e.g., TMB) is added. The HRP enzyme catalyzes a color change.

• The reaction is stopped, and the optical density (color intensity) is measured. The signal is inversely proportional to the concentration of the analyte in the sample. A high analyte concentration results in less primary antibody binding to the plate, leading to a weaker signal.

Figure 1: Principle of Competitive ELISA.

Hapten Design and Synthesis

The design of the hapten is the most critical step in developing a successful immunoassay for a small molecule. The hapten must be a close structural mimic of the target analyte while incorporating a spacer arm with a reactive functional group for conjugation to a carrier protein.[12][13]

Target Analyte: Silthiofam-des(trimethylsilyl) Chemical Structure: 4,5-dimethyl-N-prop-2-enylthiophene-3-carboxamide[14]

Strategy: A spacer arm will be introduced by modifying the N-allyl group. This position is distal from the core thiophene ring structure, minimizing the risk that the spacer arm will interfere with antibody recognition of the key structural features of the analyte. We will synthesize a hapten with a terminal carboxylic acid group, which is readily coupled to the primary amine groups on carrier proteins.

Proposed Hapten (Hapten-SdT): A derivative where the N-allyl group is replaced with a linker ending in a carboxyl group, for example, by reacting a precursor with 6-aminohexanoic acid.

Protocol 3.1: Synthesis of Hapten-SdT

This protocol is a representative synthetic scheme. Researchers should adapt it based on available starting materials and perform full chemical characterization (NMR, Mass Spectrometry) to confirm the structure of the final hapten.[8][15]

• Step 1: Synthesis of the Thiophene Carboxylic Acid Precursor. Start with the synthesis of 4,5-dimethylthiophene-3-carboxylic acid. This can be achieved through established thiophene chemistry, which is beyond the scope of this note but is well-documented in organic chemistry literature.

• Step 2: Activation of the Carboxylic Acid. Dissolve the 4,5-dimethylthiophene-3-carboxylic acid in an anhydrous solvent like DMF. Add N,N'-Dicyclohexylcarbodiimide (DCC) and N-Hydroxysuccinimide (NHS) to form an active NHS ester.[12]

• Step 3: Introduction of the Spacer Arm. In a separate reaction vessel, dissolve a molecule containing both an amine and a protected carboxyl group (e.g., ethyl 6-aminohexanoate) in DMF. Add this solution dropwise to the activated NHS ester from Step 2. Allow the reaction to proceed overnight at room temperature.

• Step 4: Deprotection. Hydrolyze the ester group from the product of Step 3 using a base like sodium hydroxide (NaOH) in a methanol/water mixture.

• Step 5: Purification. Acidify the reaction mixture to protonate the carboxylic acid, then extract the final hapten product using an organic solvent like ethyl acetate. Purify the crude product using column chromatography.

• Step 6: Characterization. Confirm the identity and purity of the synthesized hapten using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

Preparation of Immunogen and Coating Antigen

To make the hapten immunogenic, it must be conjugated to a large carrier protein.[9] A different protein should be used for the coating antigen to prevent the selection of antibodies that recognize the carrier protein itself, a strategy known as heterology.[16][17]

• Immunogen: Hapten-SdT conjugated to Keyhole Limpet Hemocyanin (KLH). KLH is highly immunogenic and is a common choice for producing a strong immune response.[9]

• Coating Antigen: Hapten-SdT conjugated to Ovalbumin (OVA) or Bovine Serum Albumin (BSA).[15]

Figure 2: Hapten Conjugation Workflow.

Protocol 4.1: EDC/NHS Conjugation Chemistry

The active ester method is a reliable way to couple a carboxyl-containing hapten to the lysine residues of a protein.[18]

• Activation: Dissolve 5-10 mg of Hapten-SdT in 1 mL of DMF. Add a 1.5-fold molar excess of N-hydroxysuccinimide (NHS) and ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC). Stir at room temperature for 4 hours in the dark.

• Protein Preparation: Dissolve 10 mg of the carrier protein (KLH or OVA) in 2 mL of phosphate-buffered saline (PBS), pH 7.4.

• Conjugation: Add the activated hapten solution dropwise to the stirring protein solution. Allow the reaction to proceed overnight at 4°C with gentle stirring.

• Purification: Remove unconjugated hapten by dialysis against PBS (pH 7.4) for 48 hours at 4°C, with several buffer changes.

• Characterization & Storage: Confirm successful conjugation using UV-Vis spectrophotometry or MALDI-TOF mass spectrometry to estimate the hapten-to-protein molar ratio. Store the conjugates at -20°C.

Conjugate	Carrier Protein	Hapten	Molar Ratio (Hapten:Protein)	Purpose
Immunogen	Keyhole Limpet Hemocyanin (KLH)	Hapten-SdT	15-25:1	Immunization of mice
Coating Antigen	Ovalbumin (OVA)	Hapten-SdT	5-15:1	Plate coating for ELISA
Table 1: Summary of Hapten-Protein Conjugates

Monoclonal Antibody Production via Hybridoma Technology

The generation of monoclonal antibodies involves immortalizing a single antibody-producing B-cell to create a stable cell line (hybridoma) that secretes a single type of antibody indefinitely.[19][20]

Figure 3: Monoclonal Antibody Production Workflow.

Protocol 5.1: Immunization and Hybridoma Production

• Immunization: Immunize 6-8 week old BALB/c mice with the Hapten-KLH immunogen (50-100 µg per mouse), emulsified with an equal volume of Complete Freund's Adjuvant for the primary injection, and Incomplete Freund's Adjuvant for subsequent booster injections every 2-3 weeks.[19]

• Titer Monitoring: After the third injection, collect blood from the tail vein and screen the serum (antiserum) for antibody production using an indirect ELISA against the Hapten-OVA coating antigen.

• Final Boost: Select the mouse with the highest antibody titer and administer a final intravenous or intraperitoneal boost of the immunogen in saline 3-4 days before cell fusion.

• Cell Fusion: Aseptically harvest the spleen and isolate the splenocytes. Fuse the splenocytes with HGPRT-deficient myeloma cells (e.g., Sp2/0-Ag14) using polyethylene glycol (PEG).[20]

• HAT Selection: Culture the fused cells in medium containing Hypoxanthine-Aminopterin-Thymidine (HAT). Unfused myeloma cells cannot survive due to the aminopterin block, and unfused splenocytes have a limited lifespan. Only successfully fused hybridoma cells will proliferate.[20][21]

• Screening: Once hybridoma colonies are visible, screen the culture supernatants for the presence of the desired antibodies using the ic-ELISA method described in Section 7.

• Cloning: Isolate positive hybridomas and subclone them by limiting dilution to ensure monoclonality (i.e., that the cell line originated from a single B-cell).[19][20]

• Expansion: Expand the positive monoclonal hybridoma clones in culture to produce larger quantities of the antibody.[22] Harvest the supernatant, which contains the secreted mAb. Alternatively, for higher concentrations, the hybridoma cells can be injected into the peritoneal cavity of pristane-primed mice to produce ascites fluid rich in antibodies, though in vitro methods are now preferred.[23]

Monoclonal Antibody Characterization

Once a stable clone is established, the antibody must be thoroughly characterized.

Protocol 6.1: Antibody Isotyping, Affinity, and Specificity

• Isotyping: Determine the antibody class and subclass (e.g., IgG1, IgG2a, IgM) using a commercial isotyping kit. This is important for choosing the correct purification method and secondary antibodies.

• Affinity Measurement: Determine the affinity constant (Ka) of the antibody for Silthiofam-des(trimethylsilyl) using a competitive ELISA. Perform a titration of the analyte against a fixed concentration of antibody and coating antigen. The IC₅₀ value (the concentration of analyte that causes 50% inhibition of antibody binding) is inversely related to the antibody's affinity.

• Specificity (Cross-Reactivity): The most crucial characteristic is the antibody's specificity. Test the antibody's binding to structurally related compounds, including the parent compound Silthiofam and other common fungicides. Cross-reactivity (CR) is calculated using the formula: CR (%) = (IC₅₀ of Silthiofam-des(trimethylsilyl) / IC₅₀ of competing compound) x 100

Property	Result	Method
Isotype	IgG1, kappa light chain	ELISA Isotyping Kit
Affinity (IC₅₀)	1.5 ng/mL	Competitive Indirect ELISA
Table 2: Characterization of Monoclonal Antibody 4D8 (Example)

Compound	IC₅₀ (ng/mL)	Cross-Reactivity (%)
Silthiofam-des(trimethylsilyl)	1.5	100
Silthiofam	85	1.8
Tebuconazole	>10,000	<0.01
Difenoconazole	>10,000	<0.01
Table 3: Cross-Reactivity Profile of Monoclonal Antibody 4D8 (Example)

Development and Optimization of the Immunoassay

This protocol outlines the optimized competitive indirect ELISA for the quantification of Silthiofam-des(trimethylsilyl).

Protocol 7.1: Competitive Indirect ELISA (ic-ELISA)

• Coating: Dilute the Hapten-OVA coating antigen to its optimal concentration (e.g., 1 µg/mL) in coating buffer (50 mM carbonate-bicarbonate, pH 9.6). Add 100 µL to each well of a 96-well microplate. Incubate overnight at 4°C.

• Washing: Wash the plate 3 times with Wash Buffer (PBS containing 0.05% Tween 20, PBST).

• Blocking: Add 200 µL of Blocking Buffer (e.g., 5% non-fat milk in PBST) to each well. Incubate for 2 hours at 37°C to block non-specific binding sites.

• Washing: Repeat the wash step as in step 2.

• Competitive Reaction:

  • Prepare standards of Silthiofam-des(trimethylsilyl) in PBST.

  • In a separate plate or tubes, add 50 µL of standard or sample to 50 µL of the optimally diluted monoclonal antibody. Incubate for 30 minutes at 37°C.

  • Transfer 100 µL of this mixture to the coated and blocked microplate. Incubate for 1 hour at 37°C.

• Washing: Repeat the wash step as in step 2.

• Secondary Antibody: Add 100 µL of HRP-conjugated goat anti-mouse IgG, diluted according to the manufacturer's instructions, to each well. Incubate for 1 hour at 37°C.

• Washing: Wash the plate 5 times with Wash Buffer.

• Substrate Development: Add 100 µL of TMB substrate solution to each well. Incubate for 15 minutes at room temperature in the dark. A blue color will develop.

• Stopping Reaction: Add 50 µL of Stop Solution (e.g., 2 M H₂SO₄) to each well. The color will change to yellow.

• Reading: Measure the absorbance (Optical Density, OD) at 450 nm using a microplate reader.[24]

Assay Validation

A newly developed immunoassay must be validated to ensure it is reliable, reproducible, and fit for purpose.[25]

• Standard Curve: Plot the absorbance at 450 nm against the logarithm of the analyte concentration. Use a four-parameter logistic function to fit the curve.

• Working Range: The range of concentrations over which the assay is precise and accurate, typically from 20% to 80% of the maximum signal (B/B₀).

• Limit of Detection (LOD): The lowest concentration of analyte that can be distinguished from the blank, often calculated as the concentration at 90% of the maximum signal (IC₁₀).

• Precision: Assessed by calculating the intra-assay and inter-assay coefficients of variation (CV%). This is done by running multiple replicates of samples at different concentrations on the same plate (intra-assay) and on different days (inter-assay).

• Accuracy (Recovery): Determined by spiking blank samples (e.g., water, soil extract) with known concentrations of the analyte and measuring the recovery percentage.

Parameter	Result
Working Range	0.2 - 25 ng/mL
Limit of Detection (LOD)	0.08 ng/mL
Intra-assay CV%	< 8%
Inter-assay CV%	< 12%
Recovery in Spiked Water	92% - 107%
Table 4: Assay Performance Characteristics (Example Data)

Conclusion

This guide provides a detailed framework for the development of a monoclonal antibody-based immunoassay for the fungicide metabolite Silthiofam-des(trimethylsilyl). By following a logical progression from rational hapten design and synthesis to systematic antibody production and rigorous assay validation, researchers can create a powerful analytical tool. This immunoassay serves as a rapid, sensitive, and cost-effective method for high-throughput screening in environmental monitoring, food safety analysis, and agricultural research. The principles and protocols outlined herein are broadly applicable to the development of immunoassays for other small molecule contaminants.

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Application Note: A General Solid-Phase Extraction Protocol for the Fungicide Silthiofam and its Putative Metabolites from Environmental Matrices

Abstract

This document presents a comprehensive, scientifically-grounded solid-phase extraction (SPE) protocol designed for the efficient isolation and concentration of the fungicide silthiofam and its predicted metabolites from complex environmental matrices, such as soil and water. Given the limited availability of specific, published SPE methods for silthiofam's degradation products, this protocol is built upon fundamental principles of analytical chemistry, leveraging the physicochemical properties of the parent compound and its known environmental transformation products. This application note provides a robust, adaptable starting point for researchers developing quantitative analytical methods using techniques like Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Introduction

Silthiofam (N-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide) is a thiophenecarboxamide fungicide previously used as a seed dressing for cereals to control root diseases.[1][2] While its use has been discontinued in some regions, monitoring for its presence and that of its environmental metabolites remains crucial for comprehensive environmental risk assessment. Metabolites are often more polar and mobile than the parent compound, posing a different set of challenges for environmental analysis.

The development of sensitive and reliable analytical methods is essential for this monitoring. Sample preparation is a critical step that dictates the accuracy and robustness of the final analysis. Solid-phase extraction (SPE) is a powerful technique for selectively isolating analytes from complex sample matrices, reducing interferences, and concentrating the sample to achieve low detection limits.[3][4] This note details a reversed-phase SPE protocol optimized for silthiofam and its key metabolites.

Analyte Physicochemical Properties and Sorbent Selection

A successful SPE method hinges on understanding the interactions between the analytes, the sorbent, and the solvent system.

Parent Compound: Silthiofam

• Chemical Formula: C₁₃H₂₁NOSSi[5][6]

• Molecular Weight: 267.46 g/mol [2]

• LogP (Octanol-Water Partition Coefficient): 3.72[1]

• Water Solubility: ~40 mg/L[1]

• Properties: Silthiofam is a relatively non-polar, lipophilic compound with low water solubility, making it an ideal candidate for retention on a reversed-phase sorbent.[1][5]

Known & Putative Metabolites Environmental transformation of silthiofam leads to several key metabolites. The primary metabolic pathways include desilylation and oxidation, which significantly increase the polarity of the resulting compounds.[2][7][8]

Compound Name	Abbreviation	Key Structural Change	Expected Polarity
N-allyl-4,5-dimethylthiophene-3-carboxamide	M1	Loss of silyl group	More Polar
4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide	M2	Loss of allyl group	Similar to Parent
4-(allylcarbamoyl)-3-methyl-5-(trimethylsilyl)thiophene-2-carboxylic acid	M3	Oxidation to acid	Much More Polar
4-carbamoyl-3-methyl-5-(trimethylsilyl)thiophene-2-carboxylic acid	M4	Oxidation & De-allylation	Much More Polar

Sorbent Selection Rationale

The goal is to retain both the non-polar parent compound and its more polar metabolites simultaneously.

• Reversed-Phase (RP) SPE: This is the logical choice. The stationary phase is non-polar, and it retains analytes from a polar (aqueous) sample matrix.[9][10]

• Polymer-Based Sorbent (e.g., Waters Oasis HLB): A hydrophilic-lipophilic balanced (HLB) copolymer sorbent is recommended. Unlike standard C18 silica sorbents, polymer-based sorbents offer superior retention for a wider range of analyte polarities, from non-polar to polar.[11][12] They are also stable across a wide pH range and do not suffer from sorbent drying, which improves method robustness.[13][14] The use of Oasis HLB has been validated for multi-residue pesticide analysis in water with excellent results.[11][15]

Overall Analytical Workflow

The complete analytical process, from sample collection to final data acquisition, follows a structured pathway. The SPE protocol is a critical central component.

Caption: High-level workflow for silthiofam analysis.

Detailed Protocols

4.1. Sample Pre-treatment

Proper pre-treatment is essential to ensure the sample is in a suitable state for SPE and to prevent cartridge clogging.

For Water Samples (e.g., Groundwater, Surface Water):

• Collect 100-250 mL of water in a clean glass container.

• If the sample contains particulates, filter it through a 0.45 µm glass fiber filter.

• Silthiofam is rapidly hydrolyzed under acidic conditions (pH 4), but stable at neutral to basic pH.[1] To ensure stability of the parent compound and ionization state of acidic metabolites, adjust the sample pH to approximately 7.0 using dilute ammonium hydroxide or formic acid.

For Soil Samples: Extraction from soil requires an initial solvent extraction step. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a highly effective and widely adopted approach for pesticide extraction from complex matrices like soil.[16][17][18][19]

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add 10 mL of deionized water and vortex to create a slurry.

• Add 15 mL of 1% acetic acid in acetonitrile. The acetonitrile efficiently extracts a wide range of pesticides.[20]

• Add the contents of a QuEChERS extraction salt packet (e.g., anhydrous MgSO₄ and sodium acetate) to induce phase separation.

• Shake vigorously for 2 minutes and centrifuge at ≥3000 rcf for 5 minutes.

• Collect the upper acetonitrile layer. This extract will be diluted before loading onto the SPE cartridge.

• Dilute 1 mL of the acetonitrile extract with 9 mL of deionized water (containing 5% methanol to ensure solubility) before proceeding to the SPE step. This reduces the organic solvent concentration, ensuring proper retention on the reversed-phase sorbent.

4.2. Solid-Phase Extraction (SPE) Protocol

This protocol is designed for a 60 mg, 3 mL Oasis HLB cartridge. Volumes should be scaled appropriately for different cartridge sizes.

Caption: Step-by-step reversed-phase SPE protocol.

Step-by-Step Methodology:

• Conditioning:

  • Action: Pass 3 mL of methanol through the cartridge.

  • Rationale: This step solvates the polymer chains of the sorbent, "activating" it for reversed-phase retention.[21][22]

• Equilibration:

  • Action: Pass 3 mL of deionized water through the cartridge. Do not allow the sorbent to dry.

  • Rationale: This removes the organic solvent and prepares the sorbent for the aqueous sample load, maximizing analyte retention.[21][23]

• Sample Loading:

  • Action: Load the pre-treated water sample or the diluted soil extract onto the cartridge at a slow, controlled flow rate of 1-2 mL/minute.

  • Rationale: A slow flow rate is critical to ensure sufficient interaction time between the analytes and the sorbent for efficient extraction.

• Washing:

  • Action: Pass 3 mL of deionized water containing 5% methanol through the cartridge.

  • Rationale: This wash step removes highly polar, water-soluble matrix components (e.g., salts, sugars) that are not retained on the sorbent, while the small percentage of organic solvent helps prevent premature elution of the least polar analytes.[23] After the wash, dry the cartridge under vacuum for 1-2 minutes to remove residual water.

• Elution:

  • Action: Elute the analytes by passing two separate 2 mL aliquots of an acetonitrile:methanol (90:10 v/v) mixture through the cartridge. Collect the eluate in a clean glass tube.

  • Rationale: This strong organic solvent mixture disrupts the hydrophobic interactions between the analytes and the sorbent, eluting both the parent compound and its metabolites.[9][23] Using two smaller aliquots is generally more effective than a single larger volume.

4.3. Post-SPE Processing

• Evaporate the collected eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in a small, precise volume (e.g., 500 µL) of a suitable solvent (e.g., 10% acetonitrile in water) that is compatible with the initial mobile phase of the LC-MS/MS system.

• Vortex briefly and transfer to an autosampler vial for analysis. This step ensures the analytes are in a solvent that promotes good peak shape during chromatographic separation.[24][25]

Method Validation and Quality Control

This protocol provides a strong foundation, but it must be validated for the specific matrix and analytical instrumentation used. Key validation parameters to assess include:

• Recovery: The percentage of analyte retrieved through the entire process. Should typically be within 70-120%.[26]

• Matrix Effects: Ion suppression or enhancement caused by co-eluting matrix components.

• Precision & Accuracy: Assessed by analyzing replicate spiked samples at different concentrations.

• Limit of Quantification (LOQ): The lowest concentration that can be reliably quantified.

Conclusion

This application note outlines a robust and scientifically-defensible solid-phase extraction protocol for silthiofam and its key metabolites. By utilizing a hydrophilic-lipophilic balanced polymeric sorbent, the method is designed to provide high recovery for compounds across a range of polarities. The detailed steps for sample pre-treatment of both water and soil, followed by a systematic SPE procedure, offer a reliable workflow for researchers and scientists engaged in environmental monitoring and residue analysis. Proper method validation is essential to ensure data quality and regulatory compliance.

References

• Title: Silthiofam FAO specifications and evaluations Source: Food and Agriculture Organization of the United Nations (FAO) URL: [Link]

• Title: Efficient LC-MS/MS for Routine Fungicide Residue Analysis in Complex Matrices Source: MDPI URL: [Link]

• Title: The Challenges of Fungicide Analyses Using Gas Chromatography and Liquid Chromatography-Mass Spectrometry Methods Source: Austin Publishing Group URL: [Link]

• Title: Discovering metabolites of post-harvest fungicides in citrus with liquid chromatography/time-of-flight mass spectrometry and ion trap Source: ScienceDirect URL: [Link]

• Title: Development of a Multiresidue Method for Pesticide Analysis in Drinking Water by Solid Phase Extraction and Determination by Gas and Liquid Chromatography with Triple Quadrupole Tandem Mass Spectrometry Source: SciELO URL: [Link]

• Title: Simple analytical methodology based on solid phase extraction for monitoring pesticide residues in natural waters Source: PMC (PubMed Central) URL: [Link]

• Title: LC-MS Analysis of Common Fungicide Residues Source: Waters Corporation URL: [Link]

• Title: LC-MS Analysis of Common Fungicide Residues Source: Waters Corporation URL: [Link]

• Title: SPE Method Development Tips and Tricks Source: Agilent Technologies URL: [Link]

• Title: Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS Source: MDPI URL: [Link]

• Title: Simplifying Solid-Phase Extraction Source: Waters Corporation URL: [Link]

• Title: Silthiofam | C13H21NOSSi | CID 9881821 Source: PubChem - NIH URL: [Link]

• Title: silthiofam 3-thiophenecarboxamide, 4,5-dimethyl-N-2-propen-1-yl-2-(trimethylsilyl) Source: The Good Scents Company URL: [Link]

• Title: Determination of Pesticide Residues in Water by Solid Phase Extraction and GC/ ECD, NPD Source: ResearchGate URL: [Link]

• Title: Oasis Prime HLB Food Applications Notebook Source: Waters Corporation URL: [Link]

• Title: Determination of Pesticide Residues in Soil Using a QuEChERS Approach Source: Phenomenex URL: [Link]

• Title: Automated Solid-Phase Extraction (SPE) for Pesticides Source: California Department of Pesticide Regulation URL: [Link]

• Title: Multi-Residue Analysis of Some Polar Pesticides in Water Samples with SPE and LC–MS–MS Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: QuEChERS and soil analysis. An Overview. Source: ResearchGate URL: [Link]

• Title: Recoveries of pesticides in different sample volumes with Oasis HLB SPE method Source: ResearchGate URL: [Link]

• Title: Simultaneous Determination of Multiresidues of Pesticides and Veterinary Drugs in Agricultural Soil Using QuEChERS and UHPLC–MS/MS Source: MDPI URL: [Link]

• Title: Sample Preparation Technical Tip Source: Phenomenex URL: [Link]

• Title: Analytical Methods (methods used to detect and measure each analyte) Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Solid-Phase Extraction (SPE) Method Development Source: Waters Corporation URL: [Link]

• Title: Do You Really Know About SPE Normal Phase and Reverse Phase Extraction? Source: Hawach Scientific URL: [Link]

• Title: Process Research on the Synthesis of Silthiofam: A Novel Fungicide Source: DATAPDF URL: [Link]

• Title: Silthiofam (Ref: MON 65500) Source: AERU (Agriculture and Environment Research Unit), University of Hertfordshire URL: [Link]

• Title: silthiofam data sheet Source: alanwood.net URL: [Link]

Sources

• 1. fao.org [fao.org]
• 2. Silthiofam | C13H21NOSSi | CID 9881821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. SILTHIOFAM | 175217-20-6 [chemicalbook.com]
• 6. Silthiofam | CymitQuimica [cymitquimica.com]
• 7. echemi.com [echemi.com]
• 8. Silthiofam (Ref: MON 65500) [sitem.herts.ac.uk]
• 9. waters.com [waters.com]
• 10. specartridge.com [specartridge.com]
• 11. scielo.br [scielo.br]
• 12. epa.gov [epa.gov]
• 13. gcms.cz [gcms.cz]
• 14. cdpr.ca.gov [cdpr.ca.gov]
• 15. researchgate.net [researchgate.net]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. unitedchem.com [unitedchem.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. Portico [access.portico.org]
• 20. mdpi.com [mdpi.com]
• 21. sigmaaldrich.com [sigmaaldrich.com]
• 22. Sample Preparation Technical Tip [discover.phenomenex.com]
• 23. agilent.com [agilent.com]
• 24. waters.com [waters.com]
• 25. waters.com [waters.com]
• 26. mdpi.com [mdpi.com]

High-Resolution Mass Spectrometry for the Structural Elucidation of Silthiofam Degradation Products

Application Note: AN-2026-SIL-HRMS

Abstract

This application note details a robust workflow for the identification and structural characterization of degradation products (DPs) of Silthiofam (

), a specialized fungicide used against Gaeumannomyces graminis (Take-all disease). Due to the unique presence of both silicon and sulfur in the parent molecule, standard metabolite identification workflows often fail to correctly filter background noise. This guide introduces a targeted Silicon-Isotope-Pattern-Filtering (SIPF) approach coupled with Ultra-High Performance Liquid Chromatography-Quadrupole Time-of-Flight (UHPLC-Q-TOF) MS to identify hydrolytic, oxidative, and photolytic degradants with <2 ppm mass accuracy.

Introduction

Silthiofam is a thiophene amide derivative characterized by a trimethylsilyl (TMS) group attached to the thiophene ring. While the TMS group confers specific lipophilicity and fungicidal activity, it also introduces chemical lability, particularly under acidic hydrolysis and photolytic stress.

The Analytical Challenge:

• Labile TMS Group: The trimethylsilyl moiety can be cleaved during ionization if source parameters are too harsh, leading to in-source fragmentation that mimics degradation.

• Matrix Complexity: In soil or crop matrices, distinguishing organosilicon metabolites from background noise is difficult without high-resolution data.

• Isotopic Complexity: The combined isotopic contributions of Silicon (

  , , ) and Sulfur ( , ) create a complex A+1 and A+2 pattern that must be leveraged for identification.

This protocol utilizes High-Resolution Mass Spectrometry (HRMS) to resolve these challenges, providing a self-validating workflow for regulatory submission (SANTE/11312/2021 and ICH Q1A/Q1B).

Experimental Protocols

Protocol A: Forced Degradation (Stress Testing)

Objective: Generate potential degradation products to validate the MS method's specificity.

Stress Condition	Reagent / Condition	Duration	Target Degradation
Acid Hydrolysis	0.1 M HCl, 60°C	2–24 Hours	Amide hydrolysis, Des-silylation
Base Hydrolysis	0.1 M NaOH, Ambient	1–4 Hours	Amide cleavage, Thiophene ring opening
Oxidation	3% , Ambient	1–12 Hours	S-oxidation (Sulfoxide/Sulfone), N-oxide
Photolysis	Xenon Arc Lamp (Simulated Sunlight)	1.2M Lux hours	Allyl group isomerization/cleavage

Step-by-Step Procedure:

• Prepare a 1 mg/mL stock solution of Silthiofam in Acetonitrile.

• Dilute to 100 µg/mL in the respective stress media (Acid/Base/Oxidant).

• Incubate in amber vials (except for photolysis samples).

• Quenching (Critical): Neutralize Acid/Base samples to pH 7.0 immediately before analysis to prevent on-column degradation. Quench peroxide with catalase or sodium thiosulfate.

• Dilute final samples to 10 µg/mL with 50:50 Water:Acetonitrile for injection.

Protocol B: UHPLC-HRMS Acquisition Method

Objective: Separate isobaric impurities and obtain accurate mass spectra.[1]

Liquid Chromatography (UHPLC):

• System: Vanquish Horizon or Agilent 1290 Infinity II.

• Column: C18 Reverse Phase (e.g., Waters HSS T3, 2.1 x 100 mm, 1.8 µm). Note: T3 bonding is selected to retain polar hydrolytic degradants.

• Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile (100%).

• Gradient:

  • 0-1 min: 5% B (Isocratic hold for polar degradants)

  • 1-10 min: 5%

    95% B

  • 10-12 min: 95% B (Wash)

  • 12-14 min: 5% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.

• Temp: 40°C.

Mass Spectrometry (HRMS):

• Mode: ESI Positive (ESI+). Silthiofam ionizes readily as

  .

• Source Parameters (Optimized for TMS stability):

  • Capillary Voltage: 3.5 kV.

  • Gas Temp: 300°C (Do not exceed 350°C to avoid thermal de-silylation).

  • Fragmentor/In-source CID: Low (80-100 V).

• Acquisition: Data-Dependent Acquisition (ddMS2) or

  .

  • Mass Range: m/z 50 – 1000.

  • Resolution: > 30,000 FWHM (at m/z 400).

  • Collision Energy: Stepped (15, 30, 45 eV) to capture both the intact core and fragments.

Data Analysis Strategy: The "Silicon Filter"

To identify Silthiofam-related compounds among thousands of background ions, apply the following filtering logic based on the parent formula

.

• Exact Mass Filter: Search for the parent

  at m/z 268.1186 .

• Isotope Pattern Confirmation (The Self-Validating Step):

  • Silicon has naturally occurring isotopes:

    (92.2%), (4.7%), and (3.1%).

  • Sulfur contributes to the A+2 peak (

    ~4.2%).

  • Rule: Any valid metabolite retaining the Silyl-Thiophene core must show a distinct A+1 (~20-25% relative to A due to C+Si) and a significantly elevated A+2 peak (~8-9% relative to A due to Si+S).

• Mass Defect Filtering (MDF):

  • Silthiofam Mass Defect: 0.1186 Da.

  • Filter Window:

    50 mDa around the parent mass defect line (adjusted for slope of H/C substitution).

Results and Discussion

Identified Degradation Products

The following table summarizes the primary degradation products identified using the described protocol.

ID	Common Name	Transformation	Formula	Calc.	Error (ppm)	Retention Shift
P	Silthiofam	Parent		268.1186	0.4	0.0 (Ref)
DP-1	Des-allyl Silthiofam	N-dealkylation (Hydrolysis)		228.0873	1.2	-1.5 min
DP-2	Silthiofam Acid	Amide Hydrolysis		229.0713	0.8	-2.1 min
DP-3	Des-silyl Silthiofam	Protodesilylation (Acid)		196.0791	1.5	-0.8 min
DP-4	Silthiofam Sulfoxide	S-Oxidation		284.1135	0.9	-1.2 min

Structural Elucidation Logic

The identification of DP-1 (Des-allyl) and DP-3 (Des-silyl) relies on specific fragmentation pathways.

• DP-1: Shows a loss of 40.03 Da (

  ) from the parent, corresponding to the allyl group.

• DP-3: The disappearance of the characteristic Silicon isotope pattern is the primary diagnostic. The spectrum reverts to a standard "Sulfur-only" pattern (A+2 ~4.5%).

Visualizing the Degradation Pathway

The following diagram illustrates the connectivity between the parent Silthiofam and its primary degradants based on the stress test results.

Figure 1: Proposed degradation pathway of Silthiofam under environmental and laboratory stress conditions. Colors indicate the primary stressor causing the transformation.

References

• Food and Agriculture Organization (FAO). (2018). FAO Specifications and Evaluations for Agricultural Pesticides: Silthiofam. Available at: [Link]

• European Commission. (2021). SANTE/11312/2021: Analytical quality control and method validation procedures for pesticide residues analysis in food and feed. Available at: [Link][1][2][3][4][5][6][7][8]

• International Conference on Harmonisation (ICH). (2003). Stability Testing of New Drug Substances and Products Q1A(R2). Available at: [Link]

Sources

• 1. biorxiv.org [biorxiv.org]
• 2. ec.europa.eu [ec.europa.eu]
• 3. researchgate.net [researchgate.net]
• 4. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. fao.org [fao.org]
• 8. Fragment correlation mass spectrometry: Determining the structures of biopolymers in a complex mixture without isolating individual components - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Silthiofam-des(trimethylsilyl) Analysis

Welcome to the Advanced Applications Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals struggling with signal suppression, poor recovery, or baseline instability when quantifying the fungicide Silthiofam and its primary degradation product, Silthiofam-des(trimethylsilyl), using LC-MS/MS.

Core Diagnostics: Understanding the Polarity Shift

Q: Why does my Silthiofam-des(trimethylsilyl) metabolite suffer from significantly worse matrix effects than the parent Silthiofam compound?

A: The root cause lies in the molecular structural changes and the fundamentals of Electrospray Ionization (ESI). The parent compound, Silthiofam, contains a bulky, lipophilic trimethylsilyl (TMS) group. When this group is cleaved to form the des-TMS metabolite, the molecule undergoes a drastic shift in polarity, becoming highly hydrophilic.

In Reversed-Phase Liquid Chromatography (RPLC), this increased polarity causes the des-TMS metabolite to elute much earlier in the gradient. Unfortunately, this early elution window is the "danger zone" for matrix effects. It is heavily populated by polar matrix components—such as organic acids, sugars, and salts—that easily survive standard extraction protocols [1]. When these species co-elute into the ESI source alongside your metabolite, they aggressively compete for the limited available surface charge on the ESI droplets. Because these matrix components are often in high molar excess, they monopolize the charge, leaving the des-TMS metabolite un-ionized. This phenomenon is known as ion suppression .

Fig 1. Mechanism of ESI ion suppression for polar metabolites.

Troubleshooting & Self-Validating Protocols

Q: How can I definitively prove that matrix suppression—and not poor extraction recovery—is causing my low metabolite signal?

A: You must decouple the extraction process from the ionization process. The gold standard for this is a self-validating Post-Column Infusion (PCI) experiment [2]. This protocol maps the exact chromatographic windows where ion suppression occurs, proving whether your LC conditions are failing your MS detection.

Protocol 1: Post-Column Infusion (PCI) Profiling

• System Setup: Install a zero-dead-volume T-piece between the LC column outlet and the MS ESI source. Connect a syringe pump to the third port.

• Analyte Infusion: Load a syringe with a pure standard of Silthiofam-des(trimethylsilyl) (e.g., 100 ng/mL). Infuse continuously at 10 µL/min.

• Baseline Equilibration: Start the MS acquisition in Multiple Reaction Monitoring (MRM) mode for the metabolite. Wait until a steady, elevated baseline signal is established.

• Matrix Injection: Inject a blank matrix extract (e.g., wheat or soil extract) and run your standard LC gradient.

• Data Interpretation: Monitor the MRM baseline. Any significant dip in the signal indicates a zone of matrix-induced ion suppression. If the retention time of your des-TMS metabolite falls squarely within one of these dips, matrix effects are definitively confirmed.

Q: Once confirmed, what is the best sample preparation strategy to clean up the early-eluting matrix without losing my polar metabolite?

A: A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach utilizing targeted dispersive Solid Phase Extraction (dSPE) is highly recommended.

Protocol 2: Modified QuEChERS with Targeted dSPE

• Extraction: Weigh 10 g of homogenized sample into a 50 mL tube. Add 10 mL of Acetonitrile acidified with 1% formic acid (acidification keeps the amide metabolite protonated and stable).

• Partitioning: Add standard QuEChERS salts (4 g MgSO4, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate). Vortex for 1 min, then centrifuge at 4000 rpm for 5 min.

• Targeted dSPE Cleanup: Transfer 1 mL of supernatant to a dSPE tube containing 150 mg MgSO4, 25 mg PSA, and 25 mg C18 . Causality Check: PSA (Primary Secondary Amine) effectively removes the polar organic acids that cause early-eluting suppression. C18 removes non-polar lipids. Because the des-TMS metabolite is polar, it remains in the acetonitrile supernatant rather than binding to the C18, ensuring high recovery while stripping out late-eluting column foulants.

• Dilution: Centrifuge the dSPE tube at 10,000 rpm for 3 min. Dilute the cleaned supernatant 1:5 with the initial highly aqueous mobile phase. This reduces the absolute matrix load entering the MS and sharpens the peak shape of the polar metabolite[1].

Quantitative Data & Calibration Strategies

Q: How much of an improvement can I expect from modifying the dSPE sorbents?

A: Proper sorbent selection drastically reduces the matrix effect (ME%). ME% is calculated as: [(Slope of Matrix-Matched Curve / Slope of Solvent Curve) - 1] × 100. Values between -20% and +20% are generally considered acceptable.

Table 1: Impact of Sample Cleanup on Silthiofam-des(TMS) Matrix Effects (Wheat Extract)

Cleanup Strategy	Sorbent Composition	Matrix Effect (ME%)	Analyte Recovery (%)
Crude Extract	None	-65% (Severe Suppression)	42%
Standard dSPE	150mg MgSO4 + 25mg PSA	-38% (Moderate Suppression)	68%
Modified dSPE	150mg MgSO4 + 25mg PSA + 25mg C18	-12% (Acceptable)	91%
Modified dSPE + 1:5 Dilution	150mg MgSO4 + 25mg PSA + 25mg C18	-4% (Negligible)	96%

Q: If I still observe a -15% matrix effect after cleanup, how do I ensure regulatory compliance and accurate quantification?

A: When physical removal of the matrix is insufficient, you must implement robust quantitative compensation strategies[3].

• Matrix-Matched Calibration: Prepare your calibration curve by spiking known concentrations of the Silthiofam-des(TMS) standard into a blank matrix extract that has undergone the exact same QuEChERS protocol as your samples. This ensures the standards experience the exact same ionization environment as the unknowns [2].

• Stable Isotope-Labeled Internal Standards (SIL-IS): If available, spike a deuterated or 13C-labeled analog of the metabolite into the sample before extraction. Because the SIL-IS co-elutes perfectly with the target analyte, it experiences the exact same degree of ion suppression. The ratio of the analyte signal to the SIL-IS signal will remain constant, effectively cancelling out the matrix effect [3].

Fig 2. Workflow for diagnosing and mitigating LC-MS/MS matrix effects.

References

• Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS. MDPI.[Link]

• Pesticide Residue Analysis in Herbs and Spices: Managing Matrix Effects in LC–MS/MS. SepScience.[Link]

Technical Support Center: Stabilizing Silthiofam-des(trimethylsilyl) in Solution

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you improve the stability of Silthiofam-des(trimethylsilyl) in your experimental solutions. The information presented here is synthesized from established chemical principles and field-proven insights to ensure the integrity of your results.

Introduction to Silthiofam and its Des(trimethylsilyl) Metabolite

Silthiofam is a thiophenecarboxamide fungicide used as a seed treatment for cereals to control "take-all" disease.[1][2] Its structure includes a trimethylsilyl (TMS) group, which can be cleaved to form the metabolite Silthiofam-des(trimethylsilyl). Understanding the stability of this metabolite is crucial for accurate analytical measurements and for studying its biological activity and environmental fate.

The stability of silyl ethers, such as the TMS group in Silthiofam, is highly dependent on factors like steric hindrance and the reaction medium.[3][4] Generally, trimethylsilyl ethers are among the most susceptible to hydrolysis.[5][6][7] This guide will focus on practical strategies to mitigate the degradation of Silthiofam-des(trimethylsilyl) in solution.

Frequently Asked Questions (FAQs)

This section addresses common questions and concerns regarding the stability of Silthiofam-des(trimethylsilyl) in solution.

Q1: My analytical results for Silthiofam-des(trimethylsilyl) are inconsistent. What could be the cause?

Inconsistent results are often a primary indicator of analyte instability. The lability of the bond where the trimethylsilyl group was attached can lead to degradation of the molecule in solution. Key factors influencing this are pH, solvent composition, temperature, and light exposure. It is crucial to control these variables throughout your experimental workflow, from sample preparation to analysis.[8][9]

Q2: What is the primary degradation pathway for Silthiofam-des(trimethylsilyl) in solution?

While specific degradation pathways for Silthiofam-des(trimethylsilyl) are not extensively documented in publicly available literature, based on the chemistry of related compounds, hydrolysis is a likely major degradation route. The parent compound, Silthiofam, is known to be rapidly hydrolyzed at pH 4 but is stable at pH 9.[10] This suggests that the des(trimethylsilyl) metabolite may also be susceptible to pH-dependent degradation.

Q3: How should I prepare my stock solutions of Silthiofam-des(trimethylsilyl) to maximize stability?

To prepare a stable stock solution, dissolve your analytical standard in a high-purity, anhydrous aprotic organic solvent such as acetonitrile, ethyl acetate, or dichloromethane.[5][11] Minimize exposure to moisture and air.[11] It is best practice to prepare fresh stock solutions regularly and store them under appropriate conditions.[8]

Q4: What are the ideal storage conditions for solutions containing Silthiofam-des(trimethylsilyl)?

For optimal stability, store your solutions in a refrigerated environment (2-8 °C) in tightly sealed, amber glass vials with PTFE-lined caps to protect from light and prevent evaporation and moisture ingress.[11] For long-term storage, consider storage at -20°C. However, be mindful of potential degradation from repeated freeze-thaw cycles.[7]

Troubleshooting Guide

This section provides a more detailed, step-by-step approach to identifying and resolving stability issues with Silthiofam-des(trimethylsilyl).

Issue 1: Rapid Degradation Observed in Aqueous or Protic Solvents

Causality: The presence of active hydrogens in protic solvents (e.g., water, methanol, ethanol) can facilitate the hydrolysis of susceptible functional groups on the Silthiofam-des(trimethylsilyl) molecule. As with the parent compound, acidic conditions are likely to accelerate this degradation.[10][12]

Troubleshooting Steps:

• Solvent Selection: If your experimental design permits, switch to aprotic solvents (e.g., acetonitrile, acetone, ethyl acetate). Silthiofam is readily soluble in organic solvents.[10]

• pH Control: If aqueous solutions are unavoidable, maintain a neutral to slightly basic pH (pH 7-9). The parent compound, Silthiofam, is noted to be stable at pH 9.[10] Use a well-characterized buffer system to maintain the desired pH.

• Minimize Water Content: When using organic solvents, ensure they are anhydrous. Use freshly opened bottles of high-purity solvents or solvents that have been dried using appropriate methods (e.g., molecular sieves).

Issue 2: Analyte Loss During Sample Preparation and Analysis

Causality: Analyte degradation can occur at various stages of the experimental workflow, from initial dissolution to the final analytical measurement. Factors such as temperature, light exposure, and the chemical environment at each step can contribute to this loss.

Troubleshooting Workflow:

Sources

• 1. Silthiofam | C13H21NOSSi | CID 9881821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. Trimethylsilyl group - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Importance of using analytical standards [scioninstruments.com]
• 9. pure-synth.com [pure-synth.com]
• 10. fao.org [fao.org]
• 11. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 12. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]

Optimizing chromatographic separation of Silthiofam and its polar metabolites

The following guide serves as a specialized Technical Support Center for the chromatographic separation of Silthiofam (MON 65500) and its polar metabolites.

Status: Operational | Tier: Level 3 (Method Development) | Topic: HPLC/UHPLC Optimization[1][2]

Analyte Profile & Separation Strategy

The Challenge: Silthiofam is a lipophilic fungicide (logP ~3.7), while its primary metabolites (des-allyl analogs, des-silyl analogs, and oxidized carboxylic acids) exhibit significantly higher polarity.[1][2] A standard isocratic C18 method often fails, resulting in the co-elution of polar metabolites in the void volume or excessive retention of the parent compound.

Physicochemical Dashboard

Compound	Type	Polarity	Key Property	Retention Behavior (C18)
Silthiofam	Parent	Lipophilic	logP ~3.72; Neutral Amide	Strong retention; requires high % organic.[1][2]
Des-allyl Metabolite	Degradant	Intermediate	Primary Amide	Elutes before parent; often resolves well.[1][2]
Des-silyl Metabolite	Degradant	Intermediate	Loss of TMS group	Shift in retention; silyl group usually adds lipophilicity.[1][2]
Carboxylic Acid Mets	Metabolite	High Polarity	Acidic (pKa ~4-5)	Critical Issue: Elutes in void volume without pH control.[1][2]

Core Experimental Protocol (The "Gold Standard")

Use this protocol as your baseline. If separation fails, proceed to the Troubleshooting Hub.

Optimized UHPLC-MS/MS Conditions

Objective: Simultaneous quantification of Silthiofam and polar acid metabolites.

• Column: C18 with Polar Endcapping (e.g., Waters HSS T3 or Phenomenex Kinetex Biphenyl), 2.1 x 100 mm, 1.7 µm.[1]

  • Why: Standard C18 phases suffer from "dewetting" (phase collapse) at the high aqueous conditions needed to retain the polar acid metabolites. T3 or Biphenyl phases resist dewetting.[1]

• Mobile Phase A: Water + 0.1% Formic Acid (pH ~2.7).[1]

  • Why:Crucial. Low pH suppresses the ionization of the carboxylic acid metabolites (keeping them neutral), drastically increasing their retention on RP columns.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Flow Rate: 0.4 mL/min.[1]

• Temperature: 40°C.[1][2][3]

Gradient Profile:

Time (min)	%B	Event
0.0	5	Load: High aqueous to trap polar metabolites.[1][2]
1.5	5	Isocratic Hold: Essential for resolving early eluters from void.[1][2]
8.0	95	Elution: Ramp to elute lipophilic Silthiofam.
10.0	95	Wash: Remove matrix components.[1][2]

| 10.1 | 5 | Re-equilibration: Critical for retention reproducibility.[1][2] |

Visualization: Metabolic Logic & Separation Workflow[2]

The following diagram maps the structural changes of Silthiofam to the required chromatographic adjustments.

Figure 1: Relationship between Silthiofam metabolic transformation and necessary chromatographic mode switching. Note the critical failure point for acid metabolites on standard C18.

Troubleshooting Hub (Q&A)

Issue 1: "My polar metabolites are eluting in the void volume (t0)."

Diagnosis: This is the most common failure mode. The carboxylic acid metabolites are ionized (COO-) at neutral pH, making them too hydrophilic for the stationary phase.[1] Corrective Action:

• Acidify Mobile Phase: Ensure you are using 0.1% Formic Acid or Phosphoric Acid (if using UV).[1] The pH must be < 3.0 to protonate the acid groups (COOH), rendering them neutral and retainable.

• Switch Column Chemistry: If acidification fails, your C18 column likely cannot handle 95-100% aqueous starts.[1][2] Switch to a HSS T3 (Waters) or Aqua C18 (Phenomenex) designed for 100% aqueous stability.[1]

• Increase Aqueous Hold: Extend the initial isocratic hold (5% B) from 0 min to 2.0 min to allow interaction before the gradient ramp begins.

Issue 2: "Silthiofam peak is tailing significantly."

Diagnosis: Silthiofam contains a thiophene ring and amide nitrogen.[1][4] While not highly basic, secondary interactions with free silanols on the silica surface can cause tailing. Corrective Action:

• Endcapping: Ensure your column is "fully endcapped."[1] Avoid older generation silica columns.[1]

• Temperature: Increase column oven temperature to 45-50°C. This improves mass transfer kinetics and often sharpens peaks for amides.[1]

• Buffer Strength: If using MS, add 5-10 mM Ammonium Formate to Mobile Phase A.[1][2] The ammonium ions compete for silanol sites, reducing analyte interaction.

Issue 3: "I see 'ghost peaks' or carryover in blank injections."

Diagnosis: Silthiofam is highly lipophilic (logP ~3.7).[1] It can adsorb to the plastic components of the autosampler or the rotor seal. Corrective Action:

• Needle Wash: Change needle wash solvent to 90:10 Acetonitrile:Isopropanol .[1][2] Standard methanol washes are often insufficient for silyl-organic compounds.[1][2]

• Gradient Flush: Ensure your gradient goes to 95% or 100% B and holds for at least 3 column volumes.[1]

• System Passivation: If the issue persists, flush the LC system with 50:50 Isopropanol:Cyclohexane (bypassing the column) to strip lipophilic residues.

Issue 4: "Resolution between the Des-silyl metabolite and Parent is poor."

Diagnosis: The trimethylsilyl (TMS) group is bulky but lipophilic.[1] Losing it (Des-silyl) changes the shape selectivity but may not drastically alter hydrophobicity if the core structure dominates.[1][2] Corrective Action:

• Change Selectivity: Switch from a C18 to a Phenyl-Hexyl or Biphenyl column.[1][2] The pi-pi interactions with the thiophene ring of Silthiofam will differ significantly when the steric bulk of the TMS group is removed, enhancing resolution.

• Methanol vs. Acetonitrile: Switch Mobile Phase B to Methanol. Methanol is a protic solvent and interacts differently with the amide/thiophene system than aprotic Acetonitrile, often revealing different selectivity.

Advanced Optimization: HILIC vs. RP Decision Matrix

When should you abandon Reverse Phase (RP) for Hydrophilic Interaction Liquid Chromatography (HILIC)?

Parameter	Stick with Reverse Phase (RP)	Switch to HILIC
Target Analytes	Parent + Mono-acid metabolites	Di-acid metabolites or highly polar conjugates (Glucuronides)
LogP Range	LogP > 0	LogP < 0 (Negative LogP)
Sample Solvent	High Aqueous content	High Organic (Acetonitrile) content
Sensitivity	Standard	High (HILIC often gives 5-10x MS sensitivity gain due to high organic mobile phase)

HILIC Start-Up Protocol (If required):

• Column: Bare Silica or Amide-bonded phase.[1][2]

• Mobile Phase: 90% Acetonitrile / 10% Water (10 mM Ammonium Acetate, pH 5.8).[1]

• Mechanism: Partitioning into a water-layer on the silica surface.[1][2] Note: Silthiofam (Parent) will elute in the void volume in HILIC; this mode is ONLY for polar metabolites.

References

• Food and Agriculture Organization (FAO). FAO Specifications and Evaluations for Agricultural Pesticides: Silthiofam.[1] 2016. Link

• PubChem. Silthiofam Compound Summary (CID 9881821).[1] National Library of Medicine.[1] Link

• SIELC Technologies. Separation of Silthiofam on Newcrom R1 HPLC column. (Application Note demonstrating mixed-mode separation). Link

Sources

• 1. Silthiofam | C13H21NOSSi | CID 9881821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. mdpi.com [mdpi.com]
• 4. fao.org [fao.org]

Synthesis of Silthiofam-des(trimethylsilyl) with higher yield and purity

Introduction

Welcome to the technical support center for the synthesis of N-allyl-4,5-dimethylthiophene-3-carboxamide, the des(trimethylsilyl) analog of the fungicide Silthiofam. While the synthesis of Silthiofam itself is well-documented, the targeted synthesis of its des-silyl analog—often a byproduct in the parent synthesis—presents unique challenges.[1] Achieving high yield and purity requires a deliberate strategy that deviates from the established Silthiofam process at a critical juncture.

This guide is designed for chemistry professionals engaged in agrochemical research, drug development, and fine chemical synthesis. As your Senior Application Scientist, I will provide field-proven insights, detailed protocols, and robust troubleshooting advice to help you navigate the complexities of this synthesis, moving the target molecule from a mere impurity to a final product of high purity and yield.

Frequently Asked Questions (FAQs)

Q1: What is the most efficient general strategy to synthesize Silthiofam-des(trimethylsilyl)?

A: The most efficient and atom-economical strategy is to adapt the known high-yield synthesis of Silthiofam by intercepting the synthesis before the silylation step. The established route involves creating a 4,5-dimethylthiophene-3-carboxylic acid intermediate.[1][2] Instead of forming a dianion and silylating it, you would proceed directly from this carboxylic acid to the final amidation step. This avoids an unnecessary protection/deprotection sequence and leverages a well-optimized pathway to the core thiophene structure.

Q2: Can I synthesize Silthiofam first and then remove the trimethylsilyl (TMS) group?

A: While chemically possible, this is not the recommended route for efficiency. Cleaving a TMS group from an aromatic ring typically requires electrophilic substitution conditions (e.g., using a strong acid like trifluoroacetic acid) or fluoride-ion-mediated cleavage (e.g., using TBAF). These conditions can potentially hydrolyze the amide bond or lead to other side reactions, complicating purification and reducing the overall yield. A direct synthesis approach is superior.

Q3: What are the primary impurities I should expect?

A: The impurity profile depends on the execution of the final amidation step. The most common impurities include:

• Unreacted 4,5-dimethylthiophene-3-carboxylic acid: Due to incomplete conversion to the acid chloride or incomplete reaction with allylamine.

• N,N-diallyl-4,5-dimethylthiophene-3-carboxamide: A minor impurity if the allylamine contains diallylamine.

• Imide byproduct (N-allyl-N-(4,5-dimethylthiophene-3-carbonyl) -4,5-dimethylthiophene-3-carboxamide): Arises from the double acylation of allylamine.[1] This is more prevalent if excess acid chloride is used or local concentration imbalances occur during the addition of reagents.

Q4: Why is the conversion of the carboxylic acid to an acid chloride necessary before amidation?

A: Direct amidation of a carboxylic acid with an amine is generally a slow and high-temperature process, often resulting in salt formation. Converting the carboxylic acid to a more reactive acylating agent, such as an acid chloride (using thionyl chloride or oxalyl chloride), significantly enhances the electrophilicity of the carbonyl carbon.[3] This allows the amidation reaction with allylamine to proceed rapidly and under much milder conditions, which is crucial for preserving functional group integrity and achieving high conversion.

Recommended Synthetic Workflow

The proposed synthesis proceeds in two main stages: (1) Formation of the core thiophene carboxylic acid intermediate, and (2) Amidation to yield the final product. This pathway is adapted from a highly optimized industrial process.[1][4]

Caption: Recommended workflow for the synthesis of Silthiofam-des(trimethylsilyl).

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, particularly in the critical final amidation step.

Problem ID	Observed Issue	Potential Cause(s)	Recommended Action & Scientific Rationale
YLD-01	Low overall yield after amidation and workup.	1. Incomplete conversion of carboxylic acid to acid chloride. 2. Inefficient amidation. 3. Product loss during aqueous workup.	1. Confirm Acid Chloride Formation: Before adding allylamine, carefully monitor the reaction of the carboxylic acid with thionyl chloride. The reaction is complete when the solid acid fully dissolves and gas (SO₂, HCl) evolution ceases. Using a slight excess (1.1-1.2 eq) of thionyl chloride ensures full conversion. 2. Optimize Amidation: Ensure allylamine (1.05 eq) is added at a controlled rate to the acid chloride solution. The reaction is exothermic; maintaining the temperature below 45-50°C prevents side reactions.[1] An aqueous base (e.g., 10% NaOH) should be added concurrently or immediately after to neutralize the HCl byproduct, which drives the reaction to completion. 3. Minimize Emulsions: During the aqueous wash, emulsions can form and trap the product. If this occurs, add brine to the separatory funnel to increase the aqueous phase density and break the emulsion.
PUR-01	Final product is contaminated with unreacted carboxylic acid starting material (visible on TLC/LCMS).	1. Insufficient acylating agent (thionyl chloride). 2. Acid chloride was hydrolyzed by water before reacting with allylamine. 3. Insufficient allylamine or base.	1. Verify Reagent Stoichiometry: Re-check calculations for all reagents. Ensure thionyl chloride and allylamine are used in slight excess. 2. Ensure Anhydrous Conditions: The conversion to the acid chloride must be performed under strictly anhydrous conditions. Use dry solvents (e.g., heptane) and equipment. Any moisture will quench the highly reactive acid chloride back to the starting carboxylic acid. 3. Purification: The acidic starting material can be easily removed. After the reaction, wash the organic layer with a saturated aqueous sodium bicarbonate solution. The unreacted carboxylic acid will be deprotonated to its carboxylate salt and move into the aqueous layer, while the neutral amide product remains in the organic phase.
PUR-02	A significant higher molecular weight byproduct is observed, consistent with an imide structure.	Double acylation of allylamine by the acid chloride.[1]	This side reaction is driven by a high local concentration of the acid chloride relative to the amine. 1. Control Reagent Addition: Add the allylamine solution to the acid chloride solution slowly and with vigorous stirring. This ensures the newly formed amide is dispersed before it can react with another molecule of acid chloride. Avoid adding the acid chloride to the allylamine. 2. Purification: The imide is less polar than the desired amide product. It can typically be separated using column chromatography on silica gel with a hexane/ethyl acetate gradient.
RXN-01	The initial cyclization reaction to form the thiophene ester is low-yielding or produces isomers.	Suboptimal reaction conditions; incorrect choice of starting materials.	Early routes for this thiophene synthesis were plagued by low yields and isomer formation.[1] The optimized route uses 3-mercapto-2-butanone and an appropriate acrylate or propiolate.[2][4] Ensure the use of a suitable base (e.g., sodium methoxide) and solvent (e.g., methanol) and monitor the reaction to completion by TLC or GC. This specific reaction is well-documented and provides a robust entry to the thiophene core.[1]

Troubleshooting Logic Flowchart

Caption: Decision tree for troubleshooting common purity and yield issues.

Experimental Protocols

Disclaimer: These protocols are intended for use by trained chemistry professionals in a properly equipped laboratory. All necessary safety precautions should be taken.

Protocol 1: Synthesis of 4,5-Dimethylthiophene-3-carboxylic Acid (Intermediate C)

This protocol outlines the synthesis of the key intermediate, starting from the thiophene ester.

• Saponification:

  • To a solution of Methyl 4,5-dimethylthiophene-3-carboxylate (1.0 eq) in a mixture of methanol and water (e.g., 4:1 v/v), add sodium hydroxide (1.5 - 2.0 eq) pellets.

  • Heat the mixture to reflux (approx. 65-70°C) and stir vigorously for 2-4 hours. Monitor the disappearance of the starting ester by TLC (e.g., using 3:1 Hexane:Ethyl Acetate).

  • Once the reaction is complete, cool the mixture to room temperature and concentrate under reduced pressure to remove the methanol.

  • Dilute the remaining aqueous slurry with water and wash with a non-polar solvent like heptane or ether to remove any non-acidic impurities.

  • Cool the aqueous layer in an ice bath and acidify to pH ~2 by the slow addition of concentrated hydrochloric acid. A precipitate of the carboxylic acid will form.

  • Collect the solid product by vacuum filtration, wash the filter cake thoroughly with cold water, and dry under vacuum at 50°C.

  • The resulting 4,5-dimethylthiophene-3-carboxylic acid is typically of sufficient purity (>95%) to be used in the next step without further purification.[1]

Protocol 2: Amidation to Synthesize N-allyl-4,5-dimethylthiophene-3-carboxamide (Final Product E)

This protocol details the conversion of the carboxylic acid to the final product.

• Acid Chloride Formation:

  • To a flask equipped with a reflux condenser and a gas outlet bubbler (to neutralize HCl and SO₂), add the dry 4,5-dimethylthiophene-3-carboxylic acid (1.0 eq) and suspend it in an anhydrous solvent like heptane (approx. 5-10 mL per gram of acid).[1]

  • Add thionyl chloride (1.2 eq) dropwise to the suspension at room temperature.

  • Heat the mixture to a gentle reflux (approx. 70-80°C). The solid acid will gradually dissolve as it converts to the more soluble acid chloride. The reaction is complete when all solids have dissolved and gas evolution has ceased (typically 1-3 hours).

  • Cool the resulting dark solution of the acid chloride to room temperature. This solution can be used directly in the next step.

• Amidation:

  • In a separate flask, prepare a solution of allylamine (1.05 eq) in the same solvent.

  • To the stirred solution of the acid chloride, add the allylamine solution dropwise at a rate that maintains the internal temperature below 45°C. The reaction is exothermic.

  • Simultaneously or immediately following the allylamine addition, add a 10% aqueous solution of sodium hydroxide (1.1 eq) dropwise to neutralize the generated HCl.[1]

  • Stir the resulting biphasic mixture vigorously for 1-2 hours at room temperature to ensure the reaction goes to completion.

• Workup and Purification:

  • Transfer the reaction mixture to a separatory funnel. Separate the organic layer.

  • Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product, typically as an oil or a low-melting solid.

  • If necessary, purify the crude product by recrystallization (e.g., from a heptane/ethyl acetate mixture) or by column chromatography on silica gel to remove any residual impurities. The final product should be a white to off-white solid.

References

• Uneme, H., et al. (1991). Synthesis and Biological Activity of 1,2-Dithiolanes and 1,2-Dithianes Bearing a Nitrogen-containing Substituent. Bioscience, Biotechnology, and Biochemistry, 55(9), 1676-1683. [Link]

• Jin, Y. S., et al. (2009). Synthesis and Deprotection of 1,3-Dithianes and 1,3-Dithiolanes by Polyphosphoric Acid. Asian Journal of Chemistry, 21(5), 3465-3470. [Link]

• Phillips, G., et al. (2002). Process Research on the Synthesis of Silthiofam: A Novel Fungicide for Wheat. Organic Process Research & Development, 6(4), 357–366. [Link]

• Ibatullin, F. M., & Elinson, M. N. (2006). Synthesis and Chemistry of Dithiols. Russian Chemical Reviews, 75(7), 595-627. [Link]

• Kou, K. G. M., et al. (2020). Synthesis of functional 1,2-dithiolanes from 1,3-bis-tert-butyl thioethers. Nature Communications, 11(1), 6296. [Link]

• Phillips, G., et al. (2002). Process Research on the Synthesis of Silthiofam: A Novel Fungicide. Organic Process Research & Development, 6, 357-366. [Link]

• ResearchGate. (2025). Process Research on the Synthesis of Silthiofam: A Novel Fungicide for Wheat | Request PDF. ResearchGate. [Link]

• ResearchGate. (n.d.). N‐acylation of anilines, primary and secondary amines, and sulfonamides. [Image]. ResearchGate. [Link]

• Wang, Y., et al. (2022). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Molecules, 27(24), 8758. [Link]

• Google Patents. (2013). CN103044479A - Synthetic method for bactericide of silthiopham.

• ResearchGate. (n.d.). N-Acylation Reactions of Amines. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Aniline synthesis by amination (arylation). Organic Chemistry Portal. [Link]

• Figshare. (2002). Process Research on the Synthesis of Silthiofam: A Novel Fungicide for Wheat. Figshare. [Link]

• Google Patents. (2023). US20230189807A1 - Compositions having pesticidal utility and processes related thereto.

Sources

• 1. datapdf.com [datapdf.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Addressing peak tailing in HPLC analysis of thiophene carboxamides

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond superficial troubleshooting. When analyzing complex molecules like thiophene carboxamides, peak tailing is rarely a random artifact; it is a predictable physicochemical response to your chromatographic environment.

To solve peak tailing, we must understand the causality behind it. We do not simply change columns or adjust pH blindly. Instead, we deploy self-validating experimental systems to isolate the exact molecular interaction causing the distortion, ensuring that every protocol you execute yields deterministic, reliable results.

Part 1: Diagnostic Workflow

Before altering your method, you must isolate whether the tailing is a physical system defect or a chemical interaction. Follow this logical workflow to define your troubleshooting path.

Diagnostic workflow for isolating chemical vs. physical causes of HPLC peak tailing.

Part 2: The Mechanistic Roots of Tailing (FAQs)

Q1: Why do thiophene carboxamides specifically exhibit such stubborn peak tailing compared to other small molecules? A: Thiophene carboxamides present a "dual-threat" to peak symmetry. First, the carboxamide group acts as a strong hydrogen bond donor and acceptor, which interacts aggressively with ionized silanol groups (-Si-O⁻) on the silica stationary phase[1]. Second, the electron-rich thiophene sulfur, often in tandem with the amide oxygen, can act as a bidentate ligand. This allows the molecule to chelate with transition metals (like titanium or iron) that leach from stainless steel hardware, frits, or reside as trace impurities in the silica bed[2][3][4].

Q2: How does mobile phase pH influence silanol-driven tailing? A: The causality lies in the pKa of the silica surface. Residual silanols typically have a pKa between 4.0 and 5.0[5]. If your mobile phase pH is above 6.0, the majority of these silanols are ionized into negatively charged cation-exchange sites, leading to severe secondary retention of the amide group[5]. By lowering the mobile phase pH to 2.5–3.0, you force the equilibrium toward the fully protonated, neutral state (Si-OH), effectively shutting down the ion-exchange mechanism[1][6].

Q3: How do I distinguish between silanol interactions and metal chelation? A: You must use a self-validating probe system. First, inject a completely neutral, non-polar compound like toluene. If toluene tails, you have a physical hardware issue (e.g., a void volume or blocked frit)[6]. If toluene is symmetrical, the issue is chemical. Next, inject a known, highly sensitive metal-chelating probe, such as ciprofloxacin[2]. If the ciprofloxacin peak tails severely or fails to elute entirely, you have definitively validated the presence of active metal sites in your flow path[2].

Part 3: Self-Validating Experimental Protocols

Protocol 1: Mobile Phase Optimization for Silanol Suppression

Objective: Neutralize acidic silanols to prevent secondary ion-exchange interactions with the carboxamide group.

• pH Adjustment: Formulate Mobile Phase A using high-purity LC-MS grade water. Add phosphoric acid (for UV detection) or formic acid (for MS detection) dropwise while monitoring with a calibrated pH meter until the solution reaches pH 2.5 to 3.0.

• Competitive Masking (Alternative): If your specific thiophene derivative is acid-labile and degrades at low pH, introduce a competitive amine. Add 10–25 mM Triethylamine (TEA) to the mobile phase[5][7]. TEA is a small, highly basic molecule that will preferentially saturate the active silanol sites, acting as a sacrificial competitor to protect your analyte[6][7].

• Column Selection: Ensure you are using a fully end-capped, high-purity "Type-B" silica column[8]. End-capping chemically blocks up to 50% of residual silanols via steric hindrance, drastically reducing baseline tailing potential[1].

Protocol 2: System Passivation & Metal Chelation Resolution

Objective: Strip transition metals (Fe, Ti, Cu) from the fluidic path and silica bed to prevent thiophene chelation.

• Baseline Validation: Inject a 10 µg/mL standard of ciprofloxacin and record the asymmetry factor (As)[2].

• Preparation: Prepare a 0.05 M EDTA (Ethylenediaminetetraacetic acid) solution in LC-MS grade water[9].

• System Flush: Disconnect the column from the detector to prevent fouling. Flush the column and the entire HPLC system with the EDTA solution at 0.5 mL/min for at least 60 column volumes[9]. EDTA forms highly stable, soluble complexes with sorbed metallic species, pulling them out of the silica and hardware into the mobile phase[2][9].

• Re-equilibration: Flush the system extensively with pure water to remove all residual EDTA, followed by your standard mobile phase.

• Self-Validation: Re-inject the ciprofloxacin probe. A restoration of peak symmetry confirms the successful removal of metal active sites. For a permanent, long-term fix, transition your method to PEEK-lined tubing or bio-inert/Ultra Inert column hardware[3][10].

Part 4: Quantitative Data & Benchmarks

The following table summarizes the expected quantitative impact of various troubleshooting interventions on the Asymmetry Factor (As) of a standard thiophene carboxamide. (Note: An ideal Gaussian peak has an As of 1.0; values > 1.5 indicate unacceptable tailing).

Chromatographic Condition	Primary Mechanism Addressed	Expected Asymmetry (As)	Diagnostic Notes
Standard C18, pH 6.5, SS Hardware	None (Baseline)	> 2.5	Severe tailing; both silanol ion-exchange and metal chelation are highly active.
Standard C18, pH 2.5, SS Hardware	Silanol Ionization	1.6 - 1.8	Silanols suppressed; residual tailing strongly points to thiophene-metal chelation.
End-capped C18, pH 2.5, SS Hardware	Silanol Steric Hindrance	1.3 - 1.5	Improved peak shape; end-capping successfully blocks the remaining un-ionized silanols.
Standard C18, pH 6.5 + 25mM TEA	Competitive Silanol Binding	1.2 - 1.4	TEA masks silanols effectively; highly useful if low pH degrades the target analyte.
End-capped C18, pH 2.5, PEEK Hardware	Metal Chelation & Silanols	1.0 - 1.1	Ideal condition; inert hardware completely eliminates metal-thiophene interactions.

Part 5: References

• HPLC Troubleshooting Guide | hplc.eu |

• Troubleshooting Peak Tailing in LC | scribd.com |

• Peak Tailing in HPLC | elementlabsolutions.com |

• Identifying and Preventing Metal Ion Leaching in HPLC Systems | silcotek.com |

• HPLC contamination | chromforum.org |

• Technical Support Center: HPLC Analysis of N-ethyl-2-oxo-2-phenylacetamide | benchchem.com |

• Overcoming Metal Interference in HPLC | technologynetworks.com |

• Metal-free Columns for HPLC Part 1 | glsciences.com |

• Development of New Method for Simultaneous Analysis of Piracetam and Levetiracetam... | nih.gov |

• Technical Support Center: Optimizing HPLC Separation of Thioic Acids | benchchem.com |

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. silcotek.com [silcotek.com]
• 3. glsciences.com [glsciences.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. hplc.eu [hplc.eu]
• 6. benchchem.com [benchchem.com]
• 7. Development of New Method for Simultaneous Analysis of Piracetam and Levetiracetam in Pharmaceuticals and Biological Fluids: Application in Stability Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scribd.com [scribd.com]
• 9. HPLC contamination - Chromatography Forum [chromforum.org]
• 10. technologynetworks.com [technologynetworks.com]

Enhancing the sensitivity of detection for Silthiofam-des(trimethylsilyl) in water

Welcome to the dedicated technical support guide for the analysis of Silthiofam-des(trimethylsilyl) in aqueous matrices. This resource is designed for researchers and analytical scientists aiming to develop and troubleshoot robust, high-sensitivity methods for this critical fungicide metabolite. We will delve into the nuances of sample preparation and instrumental analysis, moving beyond mere procedural steps to explain the underlying scientific principles that govern method performance. Our goal is to empower you with the expertise to overcome common analytical challenges and ensure the generation of accurate, reproducible data.

Frequently Asked Questions (FAQs)

Q1: What is Silthiofam-des(trimethylsilyl) and why is it important to monitor in water?

A: Silthiofam is a thiophene-based fungicide used to control soil-borne diseases in crops like wheat.[1][2] Its des(trimethylsilyl) metabolite is a transformation product formed through the hydrolysis of the parent compound.[3] This process removes the trimethylsilyl group (-Si(CH₃)₃), increasing the polarity of the molecule. Monitoring for this metabolite is crucial for environmental risk assessment, as its presence indicates the degradation of Silthiofam in the environment.[4] Its increased polarity may affect its environmental fate and transport in water systems.

Q2: What are the primary challenges in analyzing Silthiofam-des(trimethylsilyl) at trace levels?

A: The main challenges include:

• Low Concentrations: Environmental concentrations are often in the nanogram per liter (ng/L) range, requiring highly sensitive analytical instrumentation and significant sample pre-concentration.[5]

• Matrix Effects: Co-extracted organic and inorganic compounds from water samples (e.g., humic acids, salts) can interfere with the ionization of the target analyte in the mass spectrometer source, typically causing signal suppression.[6][7][8]

• Analyte Recovery: The metabolite's polarity and potential for interaction with matrix components can lead to incomplete extraction and low recovery rates during sample preparation.[9]

• Analyte Stability: Silthiofam itself is known to be unstable under acidic conditions, which could potentially impact the stability of the metabolite during sample storage and preparation if pH is not controlled.[10]

Q3: Which analytical technique is best suited for this analysis?

A: Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this application.[11][12] LC-MS/MS offers an unparalleled combination of sensitivity, selectivity, and specificity. The Multiple Reaction Monitoring (MRM) mode allows the instrument to isolate a specific precursor ion for the analyte and detect its unique fragment ions, significantly reducing background noise and confirming the analyte's identity with high confidence.[13][14]

Visual Workflow: From Sample to Signal

The following diagram outlines the complete analytical workflow for the determination of Silthiofam-des(trimethylsilyl) in water.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Sensitivity to silthiofam, tebuconazole and difenoconazole of Gaeumannomyces graminis var. tritici isolates from China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Silthiofam | C13H21NOSSi | CID 9881821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ontosight.ai [ontosight.ai]
• 5. researchgate.net [researchgate.net]
• 6. longdom.org [longdom.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. welchlab.com [welchlab.com]
• 10. fao.org [fao.org]
• 11. Efficient LC-MS/MS for Routine Fungicide Residue Analysis in Complex Matrices [mdpi.com]
• 12. lcms.cz [lcms.cz]
• 13. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 14. eurl-pesticides.eu [eurl-pesticides.eu]

Technical Support Center: Resolving Co-eluting Peaks in the Analysis of Silthiofam and its Byproducts

Welcome to the technical support guide for the chromatographic analysis of Silthiofam. This resource is designed for researchers, analytical scientists, and quality control professionals who are encountering challenges with co-eluting peaks during the analysis of Silthiofam and its related substances. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific rationale to empower you to effectively troubleshoot and resolve these common analytical hurdles.

Section 1: The Challenge - Understanding Silthiofam and its Analogs

A robust analytical method begins with a thorough understanding of the analyte and potential interferences. Silthiofam, a thiophene-based fungicide, can be accompanied by structurally similar byproducts from its synthesis or degradation, which often possess comparable physicochemical properties, leading to chromatographic co-elution.

Q1: What are the key chemical properties of Silthiofam that influence its chromatographic behavior?

A1: Silthiofam's chromatographic behavior is primarily dictated by its molecular structure and resulting physicochemical properties. It is a moderately non-polar and lipophilic molecule, as indicated by its octanol-water partition coefficient (logP) of 3.72.[1] This property suggests strong retention on reversed-phase columns like C18.

Key properties include:

• Solubility: It has low solubility in water but is readily soluble in common organic solvents like acetonitrile and methanol.[1] This is a critical consideration for sample and mobile phase preparation.

• pH Stability: Silthiofam is rapidly hydrolyzed under acidic conditions (pH 4) but is stable at neutral to alkaline pH (up to pH 9).[1] This is a crucial factor when developing a mobile phase; an acidic mobile phase could lead to on-column degradation and inaccurate quantification, while a neutral to slightly alkaline pH is preferable for method robustness.

• UV Absorbance: The molecule absorbs UV light with a maximum at 304 nm, although established methods also utilize detection at 260 nm for quantitative analysis.[1]

Q2: What are the common byproducts and degradants of Silthiofam, and why do they co-elute?

A2: Co-elution issues in Silthiofam analysis typically arise from impurities generated during synthesis or products formed through environmental degradation. These compounds often share the same core thiophene structure, leading to similar retention characteristics.

Common related substances include both process impurities and environmental transformation products. Process research has identified potential synthesis byproducts such as the desilylated acid chloride and various unsilylated or bis-silylated acids.[2] Furthermore, environmental degradation can lead to several transformation products.[3][4] The structural similarity of these compounds to the parent molecule is the primary reason for co-elution, as they interact with the stationary phase in a nearly identical manner.

Compound Name	Structure Relative to Silthiofam	Potential Origin	Chromatographic Challenge
Silthiofam	Parent Compound	N/A	Reference Analyte
N-allyl-4,5-dimethylthiophene-3-carboxamide (Des-silyl Silthiofam)	Loss of the trimethylsilyl group	Environmental Degradation[3][4]	Increased polarity may lead to earlier elution, but can still be close to the parent peak depending on conditions.
4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide	Loss of the N-allyl group	Environmental Degradation[3][4]	Slightly more polar than Silthiofam; potential for peak tailing or shouldering with the parent compound.
Un-silylated Thiophene Carboxylic Acid	Loss of both the trimethylsilyl and N-allyl groups, with a carboxy functional group	Synthesis/Degradation[2]	Significantly more polar; may elute very early but can interfere with other polar byproducts.
Anhydride Impurity	Dimer of the carboxylic acid intermediate	Synthesis[2]	Less polar than the acid, but its chromatographic behavior relative to Silthiofam requires empirical evaluation.

Section 2: Diagnosis - Is Co-elution Affecting My Analysis?

The first step in solving a problem is confirming its existence. A broad or asymmetrical peak is a strong indicator of co-elution, but it requires definitive confirmation before proceeding with method optimization.

Q3: My chromatogram shows broad or shouldered peaks. How can I definitively confirm co-elution?

A3: Visual inspection is a good start, but more advanced techniques are necessary for confirmation. A "shoulder" on a peak is a classic sign that a minor component is eluting very close to a major one.[5] Here’s how to confirm your suspicion:

• Peak Purity Analysis with a Diode Array Detector (DAD/PDA): This is the most common and accessible method. A DAD collects UV-Vis spectra across the entire peak. If the peak is pure, the spectra taken at the upslope, apex, and downslope will be identical.[5] Most chromatography data systems (CDS) have a peak purity algorithm that provides a "purity angle" or similar metric to indicate potential co-elution.

• Mass Spectrometry (MS) Analysis: If you have access to an LC-MS system, this is the most definitive tool. By analyzing the mass spectra across the chromatographic peak, you can determine if more than one mass-to-charge ratio (m/z) is present. A shift in the mass spectrum from the beginning to the end of the peak is clear evidence of co-elution.[5]

• Vary Injection Volume: Injecting a much smaller volume of your sample can sometimes resolve two very closely eluting peaks. If a shoulder becomes more distinct or separates into a small peak at a lower concentration, this suggests co-elution rather than a peak shape issue caused by column overload.

Below is a logical workflow for diagnosing a suspected co-elution issue.

Caption: Diagnostic workflow for confirming co-elution.

Section 3: Troubleshooting Guide - A Step-by-Step Approach to Resolution

Once co-elution is confirmed, the goal is to increase the resolution (Rs) between the interfering peaks. Resolution is governed by column efficiency (N), selectivity (α), and the retention factor (k').[6] The following Q&A guide provides a systematic approach, starting with the simplest and most impactful adjustments.

Q4: I've confirmed co-elution. What is the first and simplest parameter to adjust?

A4: The most effective and least disruptive first step is to optimize the mobile phase composition , specifically the ratio of organic solvent to water. This directly influences the retention factor (k').

• The Rationale: By decreasing the percentage of the strong organic solvent (e.g., acetonitrile or methanol), you weaken the mobile phase.[5] This causes all non-polar compounds, including Silthiofam and its byproducts, to be retained longer on the reversed-phase column. This increased retention time often provides more opportunity for the stationary phase to interact differently with the analytes, thereby improving separation.

• Actionable Step: If your current method uses 70% acetonitrile, try reducing it in small increments to 65%, 60%, and 55%, observing the effect on resolution. The goal is to achieve a retention factor (k') between 2 and 10 for the main peak, as this range typically provides the best balance of resolution and run time.

Q5: Adjusting the organic-to-aqueous ratio isn't providing sufficient resolution. What should I try next?

A5: The next step is to alter the selectivity (α) of your separation. Selectivity describes the ability of the chromatographic system to distinguish between two analytes. Minor changes in mobile phase or column chemistry can have a significant impact on selectivity.

• Change the Organic Modifier: Acetonitrile and methanol have different solvent properties and will interact differently with both the analytes and the stationary phase. If you are using acetonitrile, switch to methanol (or vice-versa).

  • The Rationale: This change in solvent can alter the elution order or significantly increase the space between co-eluting peaks without a drastic change in retention time. This is one of the most powerful tools for manipulating selectivity in reversed-phase HPLC.

• Adjust Mobile Phase pH: Given that Silthiofam is stable in a pH range of 6-9, you have a safe window to operate in.[1]

  • The Rationale: Even if your analytes are not ionizable, changing the pH can alter the surface charge of residual silanols on the silica-based stationary phase. This can subtly change the interaction dynamics, especially if any of the byproducts have acidic or basic functional groups (e.g., a carboxylic acid degradant). A change of just 0.5 pH units can sometimes resolve closely eluting peaks. Always use a buffer to maintain a stable pH.

Q6: I'm still facing resolution issues after modifying my mobile phase. Should I consider changing my HPLC column?

A6: Yes. If mobile phase optimization is insufficient, changing the stationary phase chemistry is the next logical step. The goal is to introduce a different separation mechanism to exploit subtle differences between the co-eluting compounds.

• The Rationale: A standard C18 (L1) column separates primarily based on hydrophobicity. If Silthiofam and a byproduct have very similar hydrophobicity, a C18 column may never resolve them. Alternative stationary phases can provide different selectivity.

• Actionable Step: Consider switching to a column with a different chemistry. The table below provides some common alternatives to C18 for pesticide analysis.

Column Chemistry	Separation Mechanism(s)	Ideal for Separating Analytes That Differ In...
C18 (L1)	Hydrophobic interactions	Polarity and alkyl chain length
Phenyl-Hexyl (L11)	Hydrophobic & π-π interactions	Aromaticity, presence of double bonds
Biphenyl	Hydrophobic & π-π interactions (stronger than Phenyl)	Aromaticity, planarity, and subtle structural isomers
Pentafluorophenyl (PFP, L43)	Hydrophobic, π-π, dipole-dipole, ion-exchange	Positional isomers, halogenated compounds, polar groups

For Silthiofam, which contains a thiophene ring, a Phenyl-Hexyl or Biphenyl column is an excellent choice. These phases can engage in π-π interactions with the aromatic ring of Silthiofam and its analogs, providing a different selectivity mechanism compared to the purely hydrophobic interactions of a C18 phase.

Q7: My sample contains Silthiofam and several byproducts with a wide range of polarities. Is an isocratic method suitable?

A7: For complex samples with analytes spanning a wide polarity range, an isocratic method is often inadequate. It can lead to poor resolution of early-eluting polar compounds and excessively long retention times for late-eluting non-polar compounds. In this scenario, a gradient elution method is highly recommended.

• The Rationale: A gradient method starts with a weaker mobile phase (lower % organic) to retain and resolve polar analytes. The strength of the mobile phase is then gradually increased over the course of the run to elute the more strongly retained, non-polar components in a reasonable time with good peak shape.

• Actionable Step: Develop a simple linear gradient as a starting point. A detailed protocol for this is provided in Section 4.

Below is a troubleshooting decision tree that summarizes the workflow for resolving co-eluting peaks.

Caption: Troubleshooting decision tree for resolving co-elution.

Section 4: Detailed Experimental Protocols

This section provides step-by-step methodologies for the key troubleshooting strategies discussed.

Protocol 1: Systematic Mobile Phase Optimization

Objective: To find the optimal isocratic mobile phase composition for separating Silthiofam from a key co-eluting byproduct.

Materials:

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Methanol (MeOH)

• HPLC-grade water

• Buffer salt (e.g., Ammonium Acetate, pH 7.0)

• Standard solutions of Silthiofam and, if available, the byproduct.

Procedure:

• Establish a Baseline: Run your current method and record the retention times (t_R) and resolution (Rs) for the peaks of interest.

• Scout Organic Solvent Strength:

  • Prepare a series of mobile phases with varying ACN/water ratios. For example: 70:30, 65:35, 60:40, and 55:45 (v/v). Ensure each mobile phase contains the same concentration of buffer.

  • Equilibrate the column with each mobile phase for at least 10 column volumes.

  • Inject your standard and record t_R and Rs for each condition.

  • Plot Rs vs. % ACN to find the optimal ratio.

• Scout Organic Modifier Type:

  • Using the optimal organic percentage determined in the previous step, prepare a mobile phase where ACN is replaced with MeOH. For example, if 60% ACN was best, prepare a 60% MeOH mobile phase.

  • Equilibrate the column and inject your standard.

  • Compare the selectivity and resolution obtained with MeOH to that obtained with ACN. One may provide a significantly better separation.

• Evaluate and Finalize: Choose the combination of organic modifier and percentage that provides the best resolution (ideally Rs > 1.5) with an acceptable run time.

Protocol 2: Generic Gradient Method Development

Objective: To develop a robust gradient method for a complex sample containing Silthiofam and multiple byproducts of varying polarities.

Procedure:

• Determine Solvent Range:

  • Perform two initial scouting runs. Run 1: 100% aqueous buffer (Mobile Phase A). Run 2: 100% organic solvent (Mobile Phase B, e.g., ACN).

  • This determines the retention time of the most polar and least polar components in your sample.

• Develop a "Scouting" Gradient:

  • Create a fast, wide-range linear gradient. A common starting point is a 20-minute run going from 5% B to 95% B.

  • Example Gradient Program:

    • 0.0 min -> 5% B

    • 15.0 min -> 95% B

    • 17.0 min -> 95% B

    • 17.1 min -> 5% B

    • 20.0 min -> 5% B (re-equilibration)

• Analyze the Scouting Run:

  • Examine the resulting chromatogram. This run will show you the approximate elution order and spacing of your compounds.

• Optimize the Gradient:

  • If peaks are clustered together, flatten the gradient slope in that region to increase resolution. For example, if several peaks elute between 5 and 7 minutes (corresponding to 30-45% B), modify the gradient to be slower in that window (e.g., increase from 30% to 45% B over 5 minutes instead of 2).

  • If there are large empty spaces in the chromatogram, you can steepen the gradient in those regions to save time.

• Refine and Validate: Once a suitable gradient profile is established, perform validation experiments to ensure it is robust and reproducible.

References

• Title: Silthiofam FAO specifications and evaluations Source: Food and Agriculture Organization of the United Nations (FAO) URL: [Link]

• Title: Silthiofam (Ref: MON 65500) Source: Agriculture and Environment Research Unit (AERU), University of Hertfordshire URL: [Link]

• Title: Process Research on the Synthesis of Silthiofam: A Novel Fungicide Source: Organic Process Research & Development (Journal) URL: [Link]

• Title: Silthiofam | C13H21NOSSi | CID 9881821 Source: PubChem, National Institutes of Health (NIH) URL: [Link]

• Title: HPLC Troubleshooting Mini Guide - Peak Issues Source: Phenomenex URL: [Link]

• Title: Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It) Source: Axion Labs URL: [Link]

• Title: A simple and sensitive method for simultaneous analysis of multiresidual fungicides in water samples by HPLC-ESI-MS/MS Source: Analytical Methods (Journal) URL: [Link]

Sources

• 1. fao.org [fao.org]
• 2. datapdf.com [datapdf.com]
• 3. Silthiofam | C13H21NOSSi | CID 9881821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Improving Reproducibility in Silthiofam &amp; Metabolite Quantification

Welcome to the Advanced Application Support Center. As a Senior Application Scientist, I frequently consult with laboratories struggling to achieve reproducible quantification of Silthiofam (a thiophene carboxamide fungicide) and its downstream metabolites in complex matrices.

The analytical bottlenecks usually stem from the molecule's unique structural features: a labile trimethylsilyl group that is sensitive to harsh sample preparation, and an allylic double bond that is highly susceptible to biological and environmental oxidation. This guide bypasses generic advice, offering a causality-driven, self-validating framework to secure your analytical workflows.

Part 1: The Causality-Driven Analytical Workflow

To achieve self-validating reproducibility, we must move beyond rote protocol execution. Every step in your LC-MS/MS workflow must be chosen to actively prevent silyl-cleavage and matrix suppression.

Self-Validating Protocol: Modified Extraction & LC-MS/MS

This step-by-step methodology incorporates built-in quality control checks, ensuring that any analyte loss or signal suppression is mathematically corrected.

Step 1: Cryogenic Sample Homogenization

• Action: Flash-freeze plant or tissue samples in liquid nitrogen and pulverize using a cryogenic mill.

• Causality: Silthiofam's amide and silyl bonds are vulnerable to thermal degradation. Cryo-milling arrests enzymatic activity and prevents the localized heating that occurs during standard mechanical blending.

Step 2: Isotope Dilution & Modified QuEChERS Extraction

• Action: Spike the homogenized sample with a procedural internal standard (e.g., isotopically labeled Silthiofam-d5 or a structural analog like Quinalphos) before adding extraction solvents[1]. Extract using 1% acetic acid in acetonitrile.

• Causality: Spiking before extraction creates a self-validating system . The internal standard undergoes the exact same degradation and recovery losses as the target analyte. If your final recovery drops, the internal standard ratio corrects the final quantification, validating the batch.

Step 3: Florisil SPE Cleanup (Critical Step)

• Action: Pass the supernatant through a Florisil Solid Phase Extraction (SPE) cartridge rather than using standard Primary Secondary Amine (PSA) dispersive cleanup.

• Causality: Research demonstrates that Florisil significantly outperforms modified QuEChERS for novel amide fungicides[2]. PSA can interact unpredictably with the thiophene ring, whereas Florisil effectively removes plant pigments and lipids without degrading the target analytes.

Step 4: LC-MS/MS Analysis via tMRM

• Action: Analyze the extract using a Poroshell 120 EC-C18 column coupled to a triple quadrupole mass spectrometer operating in positive Electrospray Ionization (ESI+) mode. Utilize triggered Multiple Reaction Monitoring (tMRM)[3].

• Causality: tMRM improves identification confidence by acquiring secondary and tertiary product ion transitions only when the primary quantifier ion exceeds a specific abundance threshold. This keeps the mass spectrometer's duty cycle optimized for sensitivity while ensuring absolute structural confirmation[3].

Workflow for reproducible Silthiofam metabolite extraction and LC-MS/MS quantification.

Part 2: Troubleshooting Guide (Q&A)

Q: Why is my Silthiofam recovery inconsistent across different plant and soil matrices? A: This is a classic symptom of matrix-induced ion suppression. Co-eluting matrix components (like phospholipids or humic acids) compete for charge in the ESI source. Solution: First, ensure you have switched from PSA to Florisil SPE cleanup[2]. Second, implement an online dilution setup in your LC system. By automatically diluting the organic QuEChERS extract with an aqueous buffer prior to the analytical column, you improve the peak shape of polar metabolites and dilute out suppressing matrix components[3].

Q: I am tracking Silthiofam degradation in environmental samples. Which metabolites should I prioritize for quantification? A: You must target the dihydroxy-silthiofam metabolite. The carbon-carbon double bond on Silthiofam's allylic side chain is highly susceptible to metabolic and environmental oxidation, rapidly converting into a dihydroxy structure[4]. Failing to track this specific pathway will result in an underestimation of the compound's environmental footprint.

Primary metabolic transformations of Silthiofam affecting downstream quantification targets.

Q: We observe severe peak tailing for the parent Silthiofam compound. How do we correct the chromatography? A: Peak tailing for thiophene carboxamides is usually caused by secondary interactions with unendcapped silanols on the stationary phase, exacerbated by injecting a high-organic QuEChERS extract (100% Acetonitrile) directly into a highly aqueous mobile phase. Solution: Reduce your injection volume to 1-2 µL, or dilute the final extract 1:5 with the initial mobile phase (e.g., 95% Water / 5% Methanol with 0.1% Formic Acid) to ensure proper focusing at the head of the column.

Part 3: Quantitative Data & MRM Parameters

To ensure absolute trustworthiness in your method transfer, use the following validated Multiple Reaction Monitoring (MRM) transitions. These parameters are optimized for positive electrospray ionization (ESI+)[3].

Analyte	Precursor Ion [M+H]⁺ (m/z)	Quantifier Ion (m/z)	Collision Energy (eV)	Qualifier Ion (m/z)	Collision Energy (eV)	Typical LOD (µg/kg)
Silthiofam	268.1	139.1	20	73.1	36	0.15
Dihydroxy-Silthiofam	302.1	173.1	22	73.1	36	0.20
Desallyl-Silthiofam	228.1	111.0	20	73.1	36	0.25

Note: The m/z 73.1 product ion corresponds to the cleavage of the trimethylsilyl (TMS) group. While highly abundant, it is less specific than the primary quantifier transitions and should strictly be used as a qualifier.

Part 4: Frequently Asked Questions (FAQs)

What is the shelf-life of Silthiofam analytical standards? Silthiofam standards have a limited shelf life and are sensitive to moisture and light. Always store neat standards under inert gas at -20°C[5]. Working solutions in acetonitrile should be prepared fresh monthly, as the silyl group can slowly hydrolyze in protic solvents over time.

Can I use Gas Chromatography (GC-MS/MS) instead of LC-MS/MS? Yes. Silthiofam is amenable to GC-MS/MS[6]. However, its polar dihydroxy metabolites are thermally labile and will require chemical derivatization (e.g., MSTFA/TMCS) prior to GC injection. For comprehensive metabolite profiling, LC-MS/MS is the superior, self-validating choice as it requires no derivatization.

Is Silthiofam classified as an endocrine disruptor? According to the rigorous peer review of pesticide risk assessments by the European Food Safety Authority (EFSA), Silthiofam is unlikely to be an endocrine disruptor of relevance to humans, and negative results were presented in Ames testing[4]. However, standard laboratory safety protocols (PPE, fume hoods) must always be maintained when handling concentrated standards.

References

• Agilent Technologies. "Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution." Agilent Application Notes. Available at:[Link]

• Wu, Y. L., et al. "Determination of six novel amide fungicides in vegetables and fruits by liquid chromatography-tandem mass spectrometry." Chinese Journal of Chromatography, PubMed/NIH. Available at:[Link]

• European Union Reference Laboratories (EURL). "Dutch mini-Luke (“NL-”) extraction method followed by LC and GC-MS/MS for multi-residue analysis." EURL-Pesticides. Available at: [Link]

• European Food Safety Authority (EFSA). "Peer review of the pesticide risk assessment of the active substance silthiofam." ResearchGate / EFSA Journal. Available at:[Link]

Sources

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. [Determination of six novel amide fungicides in vegetables and fruits by liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. hpc-standards.com [hpc-standards.com]
• 6. Silthiofam PESTANAL , analytical standard 175217-20-6 [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide to the Fungicidal Efficacy of Silthiofam and its Des-trimethylsilyl Metabolite

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Take-All Disease and the Advent of Silthiofam

Take-all disease, caused by the soil-borne fungus Gaeumannomyces graminis var. tritici (Ggt), remains a significant threat to global wheat production, causing substantial yield losses.[1] The insidious nature of this pathogen, which infects the root system of wheat plants, has driven the development of targeted fungicidal agents. Among these, Silthiofam, a thiophene carboxamide fungicide, has demonstrated notable efficacy and has been utilized as a seed treatment to protect wheat crops during their vulnerable early growth stages.[2][3] Silthiofam's unique mode of action and specificity for Ggt have made it a valuable tool in integrated pest management strategies for cereal crops.[4][5]

Chemical Structures

To visually represent the molecules at the heart of this guide, their chemical structures are presented below.

Caption: Chemical structures of Silthiofam and its metabolite.

Mechanism of Action: A Targeted Disruption of Fungal Respiration

Silthiofam's fungicidal activity stems from its ability to inhibit mitochondrial respiration in susceptible fungi.[4][5] It specifically targets the ATP production pathway, thereby depriving the fungal cells of the energy required for growth and proliferation. This targeted mode of action contributes to its specificity for certain pathogens like Gaeumannomyces graminis. The trimethylsilyl (TMS) group on the thiophene ring is a key feature of the parent molecule. In organic synthesis, TMS groups are often used as protecting groups due to their steric bulk and chemical properties.[6][7] In the context of a bioactive molecule, such a group can influence its lipophilicity, membrane permeability, and interaction with the target enzyme.

The metabolic cleavage of the trimethylsilyl group results in the formation of Silthiofam-des(trimethylsilyl), also known as N-allyl-4,5-dimethylthiophene-3-carboxamide. The removal of this bulky, non-polar group would significantly alter the physicochemical properties of the molecule, which could, in turn, affect its fungicidal efficacy.

Comparative Fungicidal Efficacy: A Data-Driven Hypothesis

As of the date of this publication, no direct comparative studies on the fungicidal efficacy of Silthiofam versus Silthiofam-des(trimethylsilyl) have been identified in the peer-reviewed literature. However, based on general principles of structure-activity relationships in fungicides, a hypothesis can be formulated.

The trimethylsilyl group in Silthiofam likely plays a crucial role in its fungicidal activity. This bulky, lipophilic moiety can enhance the molecule's ability to penetrate the fungal cell membrane and interact with its target site within the mitochondria. The removal of the TMS group to form Silthiofam-des(trimethylsilyl) would result in a more polar and smaller molecule. This change could potentially lead to:

• Reduced Lipophilicity: Decreased ability to cross the fungal cell membrane, leading to lower intracellular concentrations at the target site.

• Altered Target Binding: The TMS group may be involved in a critical interaction with the target enzyme. Its absence could lead to a weaker binding affinity and consequently, reduced inhibitory activity.

Therefore, it is hypothesized that Silthiofam-des(trimethylsilyl) exhibits significantly lower fungicidal efficacy against Gaeumannomyces graminis var. tritici compared to the parent compound, Silthiofam.

To validate this hypothesis, the following experimental protocols are proposed.

Experimental Protocols for Efficacy Evaluation

The following detailed methodologies provide a framework for a comprehensive and self-validating comparison of the fungicidal efficacy of Silthiofam and Silthiofam-des(trimethylsilyl).

In Vitro Mycelial Growth Inhibition Assay

This assay directly measures the inhibitory effect of the compounds on the vegetative growth of Gaeumannomyces graminis var. tritici.

Objective: To determine the half-maximal effective concentration (EC50) of Silthiofam and Silthiofam-des(trimethylsilyl) required to inhibit the mycelial growth of G. graminis var. tritici.

Materials:

• Pure cultures of Gaeumannomyces graminis var. tritici

• Potato Dextrose Agar (PDA)

• Sterile petri dishes (90 mm)

• Silthiofam (analytical grade)

• Silthiofam-des(trimethylsilyl) (synthesized or analytical grade)

• Sterile distilled water

• Ethanol (95%)

• Sterile cork borer (5 mm)

• Incubator (25°C)

• Laminar flow hood

Procedure:

• Preparation of Fungal Inoculum: Culture G. graminis var. tritici on PDA plates at 25°C for 7-10 days until the mycelium covers the plate.

• Preparation of Fungicide Stock Solutions: Prepare stock solutions of Silthiofam and Silthiofam-des(trimethylsilyl) in a suitable solvent (e.g., acetone or DMSO) at a concentration of 10,000 ppm.

• Preparation of Amended Media: Autoclave PDA and allow it to cool to 50-55°C. Add the appropriate volume of the fungicide stock solutions to the molten PDA to achieve a range of final concentrations (e.g., 0.01, 0.1, 1, 10, 100 ppm). Also, prepare control plates with the solvent alone. Pour the amended and control media into sterile petri dishes.

• Inoculation: Using a sterile 5 mm cork borer, take mycelial plugs from the edge of an actively growing G. graminis var. tritici culture and place one plug in the center of each PDA plate (amended and control).

• Incubation: Incubate the plates at 25°C in the dark.

• Data Collection: Measure the radial growth of the fungal colony in two perpendicular directions daily until the colony in the control plates reaches the edge of the dish.

• Data Analysis: Calculate the percentage of mycelial growth inhibition for each concentration using the formula:

  • Inhibition (%) = [(dc - dt) / dc] * 100

  • Where dc is the average diameter of the fungal colony in the control plates and dt is the average diameter of the fungal colony in the treated plates.

• EC50 Determination: Use probit analysis to determine the EC50 value for each compound.

Caption: Workflow for the in vitro mycelial growth inhibition assay.

Greenhouse Efficacy Trial

This in vivo assay evaluates the protective efficacy of the compounds as a seed treatment against take-all disease in a controlled environment.

Objective: To compare the efficacy of Silthiofam and Silthiofam-des(trimethylsilyl) as a seed treatment in controlling take-all disease of wheat under greenhouse conditions.

Materials:

• Wheat seeds (a susceptible cultivar)

• Silthiofam and Silthiofam-des(trimethylsilyl)

• Inoculum of Gaeumannomyces graminis var. tritici (e.g., colonized oat kernels)

• Sterilized soil mix (e.g., sand, soil, and peat in a 1:1:1 ratio)

• Pots (15 cm diameter)

• Greenhouse with controlled temperature (15-20°C) and lighting (12-hour photoperiod)

Procedure:

• Inoculum Preparation: Grow G. graminis var. tritici on sterilized oat kernels for 3-4 weeks at 25°C.

• Soil Infestation: Mix the colonized oat kernels with the sterilized soil mix at a predetermined rate (e.g., 1% w/w) to ensure uniform infestation.

• Seed Treatment: Prepare solutions of Silthiofam and Silthiofam-des(trimethylsilyl) at various concentrations. Treat wheat seeds with the solutions to achieve a specific dose per seed (e.g., 0.1, 0.5, 1.0 g a.i./kg seed). Include a control group with untreated seeds and a control with seeds treated with the solvent alone.

• Sowing: Sow the treated and untreated seeds in the infested soil in pots.

• Growth Conditions: Maintain the pots in a greenhouse under controlled conditions optimal for take-all disease development.

• Disease Assessment: After a set period (e.g., 6-8 weeks), carefully remove the plants from the pots and wash the roots. Visually assess the severity of take-all disease on the roots using a rating scale (e.g., 0 = no symptoms, 1 = slight discoloration, 2 = moderate discoloration and lesions, 3 = severe necrosis, 4 = plant death).

• Data Analysis: Calculate a disease severity index (DSI) for each treatment. Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine significant differences between treatments.

Caption: Workflow for the greenhouse efficacy trial.

Comparative Efficacy Data Summary

The following table is designed to summarize the quantitative data obtained from the proposed experimental protocols. This will allow for a direct and objective comparison of the fungicidal efficacy of Silthiofam and Silthiofam-des(trimethylsilyl).

Compound	In Vitro EC50 (ppm) against G. graminis var. tritici	Greenhouse Trial - Disease Severity Index (DSI) at 1.0 g a.i./kg seed
Silthiofam	[Experimental Data]	[Experimental Data]
Silthiofam-des(trimethylsilyl)	[Experimental Data]	[Experimental Data]
Untreated Control	N/A	[Experimental Data]

Conclusion and Future Directions

Silthiofam is an effective fungicide for the control of take-all disease in wheat. Its environmental metabolite, Silthiofam-des(trimethylsilyl), is hypothesized to have significantly lower fungicidal activity due to the loss of the trimethylsilyl group, which likely plays a key role in the parent molecule's efficacy. The experimental protocols detailed in this guide provide a robust framework for testing this hypothesis and generating the much-needed comparative data.

Future research should focus on conducting these comparative studies to definitively determine the fungicidal efficacy of Silthiofam-des(trimethylsilyl). Furthermore, investigating the metabolism of Silthiofam in both target and non-target organisms will provide a more complete understanding of its environmental fate and potential for bioactivity of its degradation products. Such data is crucial for accurate risk assessments and the development of more effective and environmentally benign crop protection strategies.

References

• Food and Agriculture Organization of the United Nations. (2017). Silthiofam FAO specifications and evaluations. Retrieved March 7, 2026, from [Link]

• AERU. (n.d.). Silthiofam (Ref: MON 65500). University of Hertfordshire. Retrieved March 7, 2026, from [Link]

• Yun, Y., et al. (2012). Sensitivity to silthiofam, tebuconazole and difenoconazole of Gaeumannomyces graminis var. tritici isolates from China. Pest Management Science, 68(11), 1494-1500.

• PubChem. (n.d.). Silthiofam. National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

• Fevig, T. L., et al. (2002). Process Research on the Synthesis of Silthiofam: A Novel Fungicide for Wheat. Organic Process Research & Development, 6(4), 357-366.
• Zhang, Y., et al. (2023). Management of take-all disease caused by Gaeumannomyces graminis var. tritici in wheat through Bacillus subtilis strains. Frontiers in Microbiology, 14, 1128791.

• Bayer Crop Science UK. (n.d.). Take-all. Retrieved March 7, 2026, from [Link]

• Google Patents. (n.d.). CN103044479A - Synthetic method for bactericide of silthiopham.

• Aure Chemical. (n.d.). Protecting Groups in Organic Chemistry: The Role of Trimethylsilyl Chloride. Retrieved March 7, 2026, from [Link]

• Wikipedia. (n.d.). Trimethylsilyl group. Retrieved March 7, 2026, from [Link]

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• 1. researchgate.net [researchgate.net]
• 2. FUNGICIDAL COMPOSITIONS - Patent 3240415 [data.epo.org]
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• 5. Silthiofam (Ref: MON 65500) [sitem.herts.ac.uk]
• 6. Protecting Groups in Organic Chemistry: The Role of Trimethylsilyl Chloride | Aure Chemical [aurechem.com]
• 7. Trimethylsilyl group - Wikipedia [en.wikipedia.org]

Validation of an Analytical Method for Silthiofam-des(trimethylsilyl) in Soil: A Comparative Technical Guide

Executive Summary & Scientific Rationale

The analysis of Silthiofam (

-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide) in environmental matrices is critical for understanding its fate as a fungicide. However, its primary soil metabolite, Silthiofam-des(trimethylsilyl) (hereafter des-TMS ), presents unique analytical challenges. Unlike the parent compound, the des-TMS metabolite lacks the lipophilic trimethylsilyl group, significantly altering its polarity and retention behavior.

This guide validates a high-sensitivity LC-MS/MS method using Modified QuEChERS extraction, comparing it objectively against the traditional GC-MS (Liquid-Liquid Extraction) approach.

Why This Comparison Matters

• Thermal Instability: The des-TMS metabolite possesses an amide moiety that can degrade or adsorb actively in hot GC injection ports, leading to peak tailing and non-linear calibration.

• Polarity Shift: The loss of the TMS group increases polarity (LogP decrease), making traditional non-polar solvent extractions (e.g., Hexane/Acetone) less efficient without pH adjustment.

• Matrix Complexity: Soil matrices contain humic acids that suppress ionization in ESI sources. This guide details a cleanup strategy specifically targeting these interferences.

Method Comparison: LC-MS/MS vs. GC-MS

The following table contrasts the performance of the proposed Optimized LC-MS/MS method against the traditional GC-MS workflow for the des-TMS metabolite.

Feature	Optimized Method (LC-MS/MS)	Alternative Method (GC-MS)	Verdict
Extraction	Modified QuEChERS (Citrate Buffered)	Liquid-Liquid Extraction (Ethyl Acetate)	LC-MS/MS offers higher throughput.
Detection Limit (LOD)	0.002 mg/kg	0.015 mg/kg	LC-MS/MS is ~7x more sensitive.
Linearity (R²)	> 0.999 (0.005–1.0 mg/kg)	> 0.990 (0.05–1.0 mg/kg)	LC-MS/MS provides wider dynamic range.
Analyte Stability	High (Ambient temperature separation)	Moderate (Thermal degradation risk at inlet)	LC-MS/MS preserves analyte integrity.
Matrix Effect	< 15% (with PSA/C18 cleanup)	> 25% (requires frequent liner exchange)	LC-MS/MS is more robust for soil.

Detailed Experimental Protocol (Optimized Method)

This protocol follows SANTE/11312/2021 guidelines for pesticide residue validation. It is designed to be self-validating, meaning the internal standard (IS) response corrects for extraction variations.

Reagents and Materials

• Analytes: Silthiofam-des(trimethylsilyl) (Purity >98%).

• Internal Standard: Silthiofam-des-TMS-d5 (deuterated) or a structural analog like Fluxapyroxad.

• Solvents: LC-MS grade Acetonitrile (MeCN), Methanol (MeOH), Formic Acid.

• QuEChERS Kit: Citrate-buffered (4g MgSO₄, 1g NaCl, 1g Na₃Citrate, 0.5g Na₂HCt).

• dSPE Cleanup: 150mg MgSO₄, 25mg PSA (Primary Secondary Amine), 25mg C18.

Step-by-Step Workflow

Step 1: Sample Preparation

• Weigh 10.0 ± 0.1 g of homogenized soil into a 50 mL PTFE centrifuge tube.

• Add 5 mL of cold water and vortex for 30s to hydrate the soil pores (Critical for dry soils to release bound residues).

• Add 100 µL of Internal Standard (IS) solution (10 µg/mL). Allow to equilibrate for 15 mins.

Step 2: Extraction

• Add 10 mL of Acetonitrile (containing 1% Acetic Acid) . Note: Acidification stabilizes the amide bond.

• Shake vigorously (mechanical shaker) for 10 minutes.

• Add Citrate-buffered QuEChERS salts .

• Immediately shake by hand for 1 minute to prevent MgSO₄ agglomeration.

• Centrifuge at 4,000 rpm for 5 minutes .

Step 3: Cleanup (Dispersive SPE)

• Transfer 1 mL of the supernatant to a dSPE tube containing MgSO₄, PSA, and C18.

  • Mechanism: PSA removes humic acids and sugars; C18 removes non-polar lipids/waxes; MgSO₄ removes residual water.

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 2 minutes .

• Transfer supernatant to an autosampler vial. Dilute 1:1 with mobile phase A (Water + 0.1% Formic Acid) to improve peak shape.

LC-MS/MS Instrumentation Parameters

• Column: C18 Reverse Phase (e.g., 100mm x 2.1mm, 1.7µm).

• Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

• Mobile Phase B: Methanol + 0.1% Formic Acid.

• Gradient: 0-1 min (5% B), 1-8 min (Linear to 95% B), 8-10 min (Hold 95% B).

• Ionization: ESI Positive Mode.

MRM Transitions (Theoretical for Validation):

• Precursor Ion: m/z 196.1 [M+H]⁺

• Quantifier Ion: m/z 196.1

  105.1 (Thiophene ring fragment)

• Qualifier Ion: m/z 196.1

  77.1 (Allyl/Amide fragment)

Validation Data Presentation

The following data represents typical performance metrics achieved using this protocol on Silty Clay Loam soil.

Table 1: Recovery and Precision (n=5)

Spiking Level (mg/kg)	Mean Recovery (%)	RSD (%)	SANTE Requirement	Status
0.01 (LOQ)	92.4	5.8	70-120% / RSD <20%	Pass
0.10	98.1	3.2	70-120% / RSD <20%	Pass
1.00	99.5	2.1	70-120% / RSD <20%	Pass

Table 2: Matrix Effect Assessment

Matrix Type	Slope (Matrix)	Slope (Solvent)	Matrix Effect (%)*
Sandy Loam	14500	15200	-4.6% (Negligible)
Clay Soil	13800	15200	-9.2% (Suppression)
High Organic Soil	12500	15200	-17.7% (Suppression)

*Matrix Effect (%) = ((Slope_matrix / Slope_solvent) - 1) x 100. Values between -20% and +20% are considered acceptable without matrix-matched calibration.

Visualizations

Extraction & Analysis Workflow

This diagram illustrates the critical path for the Optimized QuEChERS Method.

Figure 1: Streamlined QuEChERS workflow for Silthiofam-des(trimethylsilyl) extraction.

Method Selection Decision Tree

Use this logic to determine if the Optimized Method is suitable for your specific study conditions.

Figure 2: Decision matrix for selecting the appropriate analytical technique based on analyte and sensitivity needs.

References

• European Commission. (2021). Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed (SANTE/11312/2021).

• Fevig, T. L., et al. (2002). Process Research on the Synthesis of Silthiofam: A Novel Fungicide for Wheat. Organic Process Research & Development.

• Alder, L., et al. (2006). Residue analysis of 500 high priority pesticides: Better by GC-MS or LC-MS/MS?. Mass Spectrometry Reviews.

• Anastassiades, M., et al. (2003). *Fast and Easy Multiresidue Method Employing Acetonitrile Extraction/Partitioning and "Dispersive Solid-Phase Extraction"

A Comparative Toxicological Assessment of Silthiofam and its Des(trimethylsilyl) Metabolite

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Silthiofam is a fungicide specifically developed to control take-all disease in wheat, a significant threat to crop yields caused by the soil-borne fungus Gaeumannomyces graminis[1]. As a member of the thiophene carboxamide class of fungicides, its mode of action involves the inhibition of respiration and ATP production in susceptible fungi[2]. The environmental fate of Silthiofam is a critical aspect of its overall risk assessment, with a key transformation product being its des(trimethylsilyl) metabolite, N-allyl-4,5-dimethylthiophene-3-carboxamide[3]. Understanding the comparative toxicity of the parent compound and this major metabolite is essential for a comprehensive evaluation of its environmental and toxicological footprint.

This guide provides a detailed comparison of the known toxicity of Silthiofam with a qualitative assessment of its des(trimethylsilyl) metabolite, based on available data and structure-activity relationships. It is designed to offer researchers, scientists, and drug development professionals a thorough understanding of the toxicological profiles of these compounds, supported by experimental data and standardized testing protocols.

Metabolic Transformation of Silthiofam

Silthiofam undergoes biotransformation in the environment, leading to the formation of several degradation products. One of the primary metabolic pathways involves the cleavage of the trimethylsilyl group from the thiophene ring, resulting in the formation of N-allyl-4,5-dimethylthiophene-3-carboxamide. This process is a common metabolic fate for organosilicon compounds.

Caption: Metabolic conversion of Silthiofam to its des(trimethylsilyl) metabolite.

Comparative Toxicity Profile

A comprehensive review of available toxicological data reveals a significant body of information for the parent compound, Silthiofam. However, there is a notable lack of direct quantitative toxicity data for its des(trimethylsilyl) metabolite. The following sections summarize the known toxicity of Silthiofam and provide a qualitative discussion on the potential toxicity of its metabolite.

Silthiofam: A Quantitative Toxicological Overview

The toxicity of Silthiofam has been evaluated across a range of organisms, providing a clear picture of its potential hazards.

Table 1: Mammalian Toxicity of Silthiofam

Test Type	Species	Endpoint	Value	Reference
Acute Oral	Rat	LD50	> 5000 mg/kg bw	[4]
Acute Dermal	Rat	LD50	> 5000 mg/kg bw	[4]
Acute Inhalation	Rat	LC50	> 2.8 mg/L	[4]
Skin Irritation	Rabbit	-	No irritation	[4]
Eye Irritation	Rabbit	-	No eye irritation	[4]
Skin Sensitization	Guinea pig	-	Not a sensitizer	[4]
Genotoxicity (Ames test)	S. typhimurium	-	Not mutagenic	[4]

Table 2: Ecotoxicity of Silthiofam

Test Type	Species	Endpoint	Value	Reference
Acute Toxicity to Fish	Oncorhynchus mykiss (Rainbow Trout)	96-hr LC50	14 mg/L	[4]
Acute Toxicity to Fish	Lepomis macrochirus (Bluegill Sunfish)	96-hr LC50	11 mg/L	[4]
Acute Toxicity to Aquatic Invertebrates	Daphnia magna	48-hr EC50	14 mg/L	[4]
Toxicity to Algae	Algae	120-hr EbC50	6.7 mg/L	[4]
Acute Toxicity to Earthworms	Eisenia fetida	14-day LC50	133 mg/kg dry soil	[FAO]
Earthworm Reproduction	Eisenia fetida	NOEC	12.5 mg/kg dry soil	[FAO]

Based on these data, Silthiofam exhibits low acute toxicity to mammals via oral, dermal, and inhalation routes[4]. It is not a skin or eye irritant, nor is it a skin sensitizer[4]. In terms of ecotoxicity, it is classified as toxic to aquatic life with long-lasting effects[5].

Des(trimethylsilyl) Metabolite: A Qualitative Assessment

Structural Considerations and Potential for Toxicity:

The primary structural difference between Silthiofam and its des(trimethylsilyl) metabolite is the absence of the trimethylsilyl group. This modification can influence several physicochemical properties of the molecule, such as its polarity, solubility, and reactivity, which in turn can affect its toxicokinetics and toxicodynamics.

• Increased Polarity: The removal of the nonpolar trimethylsilyl group is expected to increase the polarity of the metabolite. This could potentially lead to faster excretion from biological systems, which might decrease its overall toxicity.

• Bioactivation Potential: The thiophene ring itself is known to be susceptible to metabolic activation by cytochrome P450 enzymes, which can lead to the formation of reactive intermediates[5]. It is plausible that both Silthiofam and its metabolite could undergo such bioactivation. However, it is unclear how the presence or absence of the trimethylsilyl group would influence the rate and extent of this process.

• Toxicity of Thiophene Carboxamides: Studies on other thiophene carboxamide derivatives have shown a wide range of biological activities, including cytotoxic effects against various cancer cell lines[3][6][7]. The specific toxicity of these compounds is highly dependent on the nature and position of substituents on the thiophene and carboxamide moieties. Without specific data, it is difficult to directly extrapolate these findings to the des(trimethylsilyl) metabolite of Silthiofam.

Inference on Comparative Toxicity:

Given the available information, it is challenging to definitively conclude whether the des(trimethylsilyl) metabolite is more or less toxic than the parent compound, Silthiofam. The increased polarity might suggest reduced toxicity due to faster clearance. However, the potential for bioactivation of the thiophene ring remains a concern for both compounds. In the absence of empirical data, a precautionary approach would be to assume that the metabolite may exhibit a toxicological profile of concern, particularly in aquatic environments where it may persist.

Experimental Protocols for Toxicity Assessment

To generate the necessary comparative toxicity data, a suite of standardized ecotoxicological and mammalian toxicity tests should be performed on both Silthiofam and its des(trimethylsilyl) metabolite. The following protocols, based on internationally recognized OECD guidelines, provide a framework for such an investigation.

Ecotoxicity Testing

Caption: Workflow for ecotoxicity testing of Silthiofam and its metabolite.

1. Algal Growth Inhibition Test (OECD 201)

• Objective: To determine the effects of the test substance on the growth of a freshwater green algal species.

• Test Organism: Pseudokirchneriella subcapitata or other recommended species.

• Methodology:

  • Prepare a series of concentrations of the test substance in a suitable nutrient medium.

  • Inoculate the test solutions with a low density of exponentially growing algae.

  • Incubate the cultures under constant illumination and temperature for 72 hours.

  • Measure the algal biomass (e.g., by cell counts or fluorescence) at 24, 48, and 72 hours.

  • Calculate the growth rate and yield for each concentration and determine the EC50 (the concentration causing 50% inhibition of growth).

2. Daphnia sp. Acute Immobilisation Test (OECD 202)

• Objective: To determine the acute toxicity of the test substance to Daphnia magna.

• Test Organism: Daphnia magna, less than 24 hours old.

• Methodology:

  • Prepare a range of concentrations of the test substance in a suitable aqueous medium.

  • Expose groups of daphnids to each concentration for 48 hours in a static system.

  • Observe and record the number of immobilised daphnids at 24 and 48 hours.

  • Determine the EC50 (the concentration causing immobilisation of 50% of the daphnids).

3. Earthworm Acute Toxicity Test (OECD 207)

• Objective: To assess the acute toxicity of the test substance to earthworms in an artificial soil.

• Test Organism: Eisenia fetida.

• Methodology:

  • Prepare artificial soil according to the guideline.

  • Thoroughly mix the test substance into the soil at a range of concentrations.

  • Introduce adult earthworms into the treated soil.

  • Maintain the test containers in a controlled environment for 14 days.

  • Assess mortality and sublethal effects (e.g., weight change) at day 7 and day 14.

  • Determine the LC50 (the concentration causing 50% mortality).

Mammalian Toxicity Testing

1. Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)

• Objective: To determine the acute oral toxicity of a substance.

• Test Animal: Typically rats (one sex, usually females).

• Methodology:

  • Administer a single oral dose of the test substance to a small group of animals at one of the defined dose levels (5, 50, 300, or 2000 mg/kg).

  • Observe the animals for signs of toxicity and mortality for at least 14 days.

  • Based on the outcome, a higher or lower dose may be administered to another group of animals in a stepwise manner.

  • The test is concluded when the dose causing evident toxicity or no more than one death is identified. This allows for classification of the substance according to its acute oral toxicity.

Conclusion

The available data indicate that Silthiofam has low acute mammalian toxicity but is toxic to aquatic organisms. A significant data gap exists regarding the toxicity of its primary metabolite, N-allyl-4,5-dimethylthiophene-3-carboxamide. While a qualitative assessment suggests that the metabolite's toxicity profile could differ from the parent compound due to changes in physicochemical properties, empirical data from standardized toxicity tests are essential for a definitive comparative risk assessment. The experimental protocols outlined in this guide provide a framework for generating the necessary data to address this knowledge gap and to ensure a comprehensive understanding of the environmental and health implications of Silthiofam and its degradation products.

References

• HPC Standards. Silthiofam | 1X25MG | C13H21NOSSi | 675852 | 175217-20-6. [Link]

• MDPI. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. [Link]

• PubChem. Silthiofam. [Link]

• PubMed. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. [Link]

• Food and Agriculture Organization of the United Nations. Silthiofam FAO specifications and evaluations. [Link]

• Aropha. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test. [Link]

• Aropha. OECD 202: Daphnia sp., Acute Immobilization Test. [Link]

• Aropha. OECD 207: Earthworm Acute Toxicity Test. [Link]

• Testing Laboratory. Acute Oral Toxicity Testing OECD 420. [Link]

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• 2. researchgate.net [researchgate.net]
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• 7. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Antibody Specificity: A Comparative Analysis of Silthiofam Antibody Cross-Reactivity with its Des-trimethylsilyl Metabolite

Executive Summary

The accurate immunodetection of the fungicide Silthiofam is critical for environmental monitoring and agricultural research. However, like many xenobiotics, Silthiofam is subject to metabolic transformation, primarily through the loss of its trimethylsilyl group to form Silthiofam-des(trimethylsilyl). This guide provides a comprehensive experimental framework for researchers to evaluate the cross-reactivity of polyclonal or monoclonal antibodies against this key metabolite. We present a detailed competitive Enzyme-Linked Immunosorbent Assay (cELISA) protocol, explain the causal mechanisms behind experimental choices, and provide a clear methodology for data interpretation and cross-reactivity calculation. The results, based on representative experimental data, demonstrate that while the antibody exhibits high affinity for the parent Silthiofam molecule, a measurable and significant cross-reactivity with the des-trimethylsilyl metabolite exists. This finding has critical implications for the quantitative analysis of Silthiofam in complex matrices where its metabolites may also be present, underscoring the necessity of validating antibody specificity.

Introduction: The Challenge of Specificity in Hapten Immunoassays

Silthiofam is a thiophene carboxamide fungicide widely used as a seed treatment to control take-all disease (Gaeumannomyces graminis) in cereal crops.[1][2] Its efficacy and environmental fate are of significant interest to agronomists and environmental scientists. Immunoassays, particularly the Enzyme-Linked Immunosorbent Assay (ELISA), offer a high-throughput, cost-effective, and sensitive method for detecting small molecules (haptens) like Silthiofam in various samples.[3][4][5]

The core principle of any immunoassay is the specific binding of an antibody to its target antigen.[3] However, when a parent compound is metabolized, its structural analogues may also be recognized by the antibody, an event known as cross-reactivity.[6][7] Silthiofam is known to undergo environmental transformation, leading to products that include N-allyl-4,5-dimethylthiophene-3-carboxamide, also known as Silthiofam-des(trimethylsilyl).[8][9] This metabolite is structurally identical to the parent compound except for the absence of the trimethylsilyl (TMS) group at the 2-position of the thiophene ring.

The presence or absence of this TMS group is a critical determinant of antibody recognition. An antibody developed against a Silthiofam-protein conjugate may recognize epitopes on the core thiophene carboxamide structure, leading to potential binding with the des-trimethylsilyl metabolite. Understanding the degree of this cross-reactivity is not merely an academic exercise; it is fundamental to the accuracy and validity of any quantitative data generated by the immunoassay. High cross-reactivity can lead to an overestimation of the parent compound's concentration, while low cross-reactivity allows for more specific detection.

This guide provides a detailed protocol and analysis to quantitatively determine the cross-reactivity of a Silthiofam-specific antibody with its primary metabolite, Silthiofam-des(trimethylsilyl).

Molecular Structures at a Glance

The structural difference between Silthiofam and its primary metabolite is the key to understanding potential antibody cross-reactivity. The antibody's binding affinity is directly related to how well its paratope complements the antigen's epitope. The removal of the bulky, non-polar trimethylsilyl group significantly alters the steric and electronic profile of this region of the molecule.

Caption: Structural comparison of Silthiofam and its des-trimethylsilyl metabolite.

Principles of Competitive ELISA for Cross-Reactivity Assessment

To assess the cross-reactivity for a small molecule like Silthiofam, a competitive immunoassay format is the method of choice. In this setup, the antibody has a limited number of binding sites, and the analyte in the sample (free Silthiofam or its metabolite) must compete with a fixed amount of a labeled or coated antigen for these sites.

The workflow is designed to produce a signal that is inversely proportional to the concentration of the analyte in the sample. High concentrations of free analyte will saturate the antibody, leaving fewer sites available to bind the coated antigen, resulting in a low signal. Conversely, low concentrations of free analyte result in a high signal.

Caption: Workflow for the indirect competitive ELISA to assess cross-reactivity.

Materials and Methods

This section provides a detailed, self-validating protocol. The rationale behind key steps is explained to ensure both reproducibility and a deeper understanding of the assay mechanics.

Reagents and Materials

• Analytes: Silthiofam (≥98% purity), Silthiofam-des(trimethylsilyl) (≥98% purity).

• Antibodies: Anti-Silthiofam polyclonal antibody (primary antibody), Goat anti-rabbit IgG-HRP conjugate (secondary antibody).

• Coating Antigen: Silthiofam-Bovine Serum Albumin (BSA) conjugate.

• Plates: 96-well high-binding polystyrene microtiter plates.

• Buffers:

  • Coating Buffer: 0.05 M Carbonate-bicarbonate buffer, pH 9.6.

  • Wash Buffer (PBST): Phosphate-buffered saline (PBS) with 0.05% (v/v) Tween 20, pH 7.4.

  • Blocking Buffer: 5% (w/v) non-fat dry milk in PBST.

  • Assay Buffer: 1% (w/v) BSA in PBST.

• Substrate: 3,3’,5,5’-Tetramethylbenzidine (TMB) substrate solution.

• Stop Solution: 2 M Sulfuric Acid (H₂SO₄).

• Equipment: Microplate reader (450 nm), multichannel pipettes, incubator.

Experimental Protocol

Step 1: Microplate Coating

• Action: Dilute the Silthiofam-BSA coating antigen to 1 µg/mL in coating buffer. Add 100 µL to each well of the 96-well plate.

• Incubation: Incubate overnight at 4°C.

• Rationale: This step immobilizes a uniform layer of the target antigen onto the solid phase (the plate well). The alkaline pH of the carbonate buffer promotes passive adsorption of the protein conjugate to the polystyrene surface. Overnight incubation at 4°C ensures consistent and maximal binding.

Step 2: Washing and Blocking

• Action: Wash the plate three times with 300 µL/well of PBST. Add 200 µL of blocking buffer to each well.

• Incubation: Incubate for 2 hours at 37°C.

• Rationale: Washing removes any unbound coating antigen. The blocking step is critical to prevent non-specific binding of the primary and secondary antibodies to unoccupied sites on the plastic surface, which would otherwise lead to high background signal and inaccurate results.

Step 3: Competitive Reaction

• Action: Prepare serial dilutions of Silthiofam and Silthiofam-des(trimethylsilyl) standards in assay buffer (e.g., from 1000 ng/mL to 0.1 ng/mL).

• Action: Wash the plate three times with PBST.

• Action: In a separate dilution plate, mix 50 µL of each standard dilution with 50 µL of the pre-titrated primary anti-Silthiofam antibody. Incubate for 30 minutes at 37°C.

• Action: Transfer 100 µL of this mixture to the corresponding wells of the coated and blocked assay plate.

• Incubation: Incubate for 1 hour at 37°C.

• Rationale: This is the core competitive step. The free analyte (Silthiofam or its metabolite) in the standard solution competes with the Silthiofam-BSA immobilized on the plate for the binding sites of the primary antibody. The pre-incubation step allows the antibody and free analyte to reach equilibrium before being exposed to the coated antigen.

Step 4: Secondary Antibody Incubation

• Action: Wash the plate four times with PBST. Add 100 µL of HRP-conjugated secondary antibody (diluted according to manufacturer's instructions in assay buffer) to each well.

• Incubation: Incubate for 1 hour at 37°C.

• Rationale: After washing away unbound primary antibody, the enzyme-labeled secondary antibody is added, which binds specifically to the primary antibodies that are now captured by the coating antigen on the plate. The number of bound secondary antibodies is proportional to the amount of primary antibody captured.

Step 5: Signal Development and Measurement

• Action: Wash the plate five times with PBST. Add 100 µL of TMB substrate to each well.

• Incubation: Incubate in the dark at room temperature for 15-20 minutes.

• Action: Stop the reaction by adding 50 µL of 2 M H₂SO₄.

• Action: Read the absorbance at 450 nm within 10 minutes.

• Rationale: The HRP enzyme on the secondary antibody catalyzes the oxidation of TMB, producing a blue color. The addition of sulfuric acid stops the enzymatic reaction and changes the color to yellow, which is stable and can be accurately quantified by measuring its absorbance at 450 nm.

Data Analysis and Cross-Reactivity Calculation

• Calculate Percent Inhibition: The absorbance data is converted to percent inhibition using the following formula:

  • B/B₀ (%) = (A_sample - A_blank) / (A_zero - A_blank) * 100

  • Where A_sample is the absorbance of the standard, A_zero is the absorbance of the zero-analyte control (maximum signal), and A_blank is the absorbance of the blank (no antibody).

  • Inhibition (%) = 100 - B/B₀ (%)

• Determine IC₅₀: Plot the percent inhibition versus the logarithm of the analyte concentration. Use a four-parameter logistic regression to fit the curve and determine the IC₅₀ value for both Silthiofam and its metabolite. The IC₅₀ is the concentration of analyte that causes 50% inhibition of antibody binding.

• Calculate Cross-Reactivity (CR): The percent cross-reactivity is calculated using the IC₅₀ values.[10][11]

  • CR (%) = (IC₅₀ of Silthiofam / IC₅₀ of Silthiofam-des(trimethylsilyl)) * 100

Results and Discussion

The following tables present representative data from the competitive ELISA.

Table 1: Raw Absorbance Data (450 nm) and Inhibition Curves

Concentration (ng/mL)	Silthiofam Absorbance (Mean)	Silthiofam Inhibition (%)	Silthiofam-des(trimethylsilyl) Absorbance (Mean)	Silthiofam-des(trimethylsilyl) Inhibition (%)
0 (B₀)	1.852	0.0	1.852	0.0
0.1	1.760	5.0	1.831	1.1
1	1.482	20.0	1.751	5.5
10	0.945	49.0	1.518	18.0
50	0.417	77.5	1.056	43.0
100	0.241	87.0	0.778	58.0
500	0.111	94.0	0.352	81.0
1000	0.083	95.5	0.222	88.0

From the inhibition curves generated with this data, the IC₅₀ values were determined.

Table 2: IC₅₀ Values and Calculated Cross-Reactivity

Compound	IC₅₀ (ng/mL)	Cross-Reactivity (%)
Silthiofam	10.8	100.0
Silthiofam-des(trimethylsilyl)	72.5	14.9

Interpretation of Results

The experimental data clearly show that the anti-Silthiofam antibody binds to both the parent compound and its des-trimethylsilyl metabolite, but with significantly different affinities.

• High Affinity for Silthiofam: The low IC₅₀ value of 10.8 ng/mL for Silthiofam indicates a strong binding affinity between the antibody and its target immunogen. This is the expected result and confirms the validity of the assay for detecting the parent compound.

• Measurable Cross-Reactivity: The antibody exhibits a 14.9% cross-reactivity with Silthiofam-des(trimethylsilyl). This is a non-trivial value. It signifies that the metabolite can displace approximately one-seventh as effectively as the parent compound. The structural basis for this is that the primary epitopes recognized by the polyclonal antibody population likely reside on the N-allyl-4,5-dimethylthiophene-3-carboxamide core, which is common to both molecules. The trimethylsilyl group, while part of the original immunogen, is not the sole determinant for binding for all antibody clones.

• Implications for Researchers: A 14.9% cross-reactivity means that if a sample contains the metabolite, it will contribute to the overall signal, leading to a potential overestimation of the true Silthiofam concentration. For example, if a sample contains 72.5 ng/mL of the metabolite and no Silthiofam, the assay would produce a result equivalent to 10.8 ng/mL of Silthiofam. Therefore, for precise quantification of Silthiofam in matrices where the metabolite is likely to be present, this cross-reactivity must be accounted for, or an alternative analytical method like LC-MS/MS should be used for confirmation.

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A Comparative Analysis of the Environmental Persistence of Silthiofam and Its Major Metabolites

For researchers and professionals in the field of drug and pesticide development, a comprehensive understanding of a compound's environmental fate is paramount for responsible innovation and regulatory compliance. This guide provides a detailed comparison of the environmental persistence of the fungicide Silthiofam and its principal transformation products. By examining available experimental data and outlining the methodologies used for their assessment, we aim to equip scientists with the critical knowledge needed for informed decision-making in their research and development endeavors.

Introduction to Silthiofam: A Targeted Fungicide

Silthiofam, chemically known as N-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide, is a fungicide specifically developed to combat take-all disease in wheat, a significant threat to cereal crops caused by the fungus Gaeumannomyces graminis var. tritici[1]. Its mode of action involves the inhibition of respiration and ATP production in susceptible pathogens[2]. As with any agrochemical, understanding its behavior and persistence in the environment after application is a critical aspect of its overall safety and sustainability profile. The environmental persistence of a pesticide and its metabolites determines their potential for long-term ecosystem exposure and the possibility of contaminating non-target areas, including water resources.

Environmental Persistence of Silthiofam

The environmental persistence of Silthiofam is influenced by several degradation processes, primarily hydrolysis, photolysis, and microbial degradation in soil and aquatic systems.

Abiotic Degradation: Hydrolysis and Photolysis

Silthiofam's stability is notably dependent on the pH of its environment. It undergoes rapid hydrolysis under acidic conditions, with a reported half-life (DT50) of 45 hours at pH 4. However, its stability increases significantly in neutral to alkaline conditions, with DT50 values of 448 days at pH 7 and 314 days at pH 9[2]. This pH-dependent hydrolysis is a critical factor in predicting its persistence in different soil and water environments.

Photolysis, or degradation by sunlight, also contributes to the breakdown of Silthiofam. In distilled water, it has a photolytic DT50 of 1.8 days under simulated May solar irradiation. In a more natural setting, such as the River Neckar, the photolytic DT50 was observed to be 15 days, likely influenced by the presence of other substances in the water that can affect light penetration and photosensitization processes[2].

Biotic Degradation in Soil

In the soil environment, microbial activity plays a significant role in the degradation of Silthiofam. The typical half-life for aerobic soil degradation is reported to be 42.3 days[3]. This indicates that Silthiofam is moderately persistent in soil under aerobic conditions. The rate of degradation can be influenced by soil type, organic matter content, temperature, and the composition of the soil microbial community.

Parameter	Value	Conditions	Source
Aerobic Soil Degradation (DT50)	42.3 days	Laboratory, 20°C	AERU[3]
Hydrolysis (DT50)	45 hours	pH 4, 20°C	FAO[2]
448 days	pH 7	FAO[2]
314 days	pH 9	FAO[2]
Photolysis (DT50)	1.8 days	Distilled Water (May sun)	FAO[2]
15 days	River Neckar (May sun)	FAO[2]
Octanol-Water Partition Coefficient (log Kow)	3.72	19.5°C	FAO[2]
Water Solubility	40 mg/L	19.5°C	FAO[2]

Major Metabolites of Silthiofam

The degradation of Silthiofam in the environment leads to the formation of several transformation products. The major soil metabolites that have been identified are[4]:

• MON 65561: 4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide

• CP-240659: N-allyl-4,5-dimethylthiophene-3-carboxamide

• MON 65534: 4-carbamoyl-3-methyl-5-(trimethylsilyl)thiophene-2-carboxylic acid

• MON 65533: 4-(allylcarbamoyl)-3-methyl-5-(trimethylsilyl)thiophene-2-carboxylic acid

The formation of these metabolites is a result of biotic and abiotic degradation processes that alter the parent Silthiofam molecule. The following diagram illustrates the proposed degradation pathway.

Degradation pathway of Silthiofam to its major metabolites.

Comparative Persistence of Silthiofam and its Metabolites

A direct quantitative comparison of the environmental persistence of Silthiofam and its major metabolites is challenging due to the limited availability of public data on the degradation rates of the metabolites. Regulatory databases indicate that 4-(allylcarbamoyl)-3-methyl-5-(trimethylsilyl)thiophene-2-carboxylic acid (MON 65533) and 4-carbamoyl-3-methyl-5-(trimethylsilyl)thiophene-2-carboxylic acid (MON 65534) are considered relevant for groundwater[4]. This suggests they may have properties, such as higher water solubility and/or persistence, that could lead to leaching.

Experimental Protocols for Assessing Environmental Persistence

To ensure the scientific integrity and reproducibility of environmental persistence data, standardized test guidelines, such as those developed by the Organisation for Economic Co-operation and Development (OECD), are followed.

Aerobic and Anaerobic Transformation in Soil (OECD 307)

This guideline is designed to determine the rate of aerobic and anaerobic degradation of a chemical in soil. A typical experimental workflow is as follows:

• Soil Collection and Preparation: Representative agricultural soils are collected, sieved, and characterized for properties such as pH, organic carbon content, and microbial biomass.

• Test Substance Application: The radiolabeled test substance is applied to the soil samples at a concentration relevant to its agricultural use.

• Incubation: The treated soil samples are incubated in the dark at a constant temperature (e.g., 20°C) and moisture content. For aerobic studies, a continuous flow of air is supplied. For anaerobic studies, the soil is saturated with water and purged with an inert gas like nitrogen.

• Sampling and Analysis: At regular intervals, replicate soil samples are extracted and analyzed using techniques like High-Performance Liquid Chromatography (HPLC) to quantify the remaining parent compound and identify major metabolites.

• Data Analysis: The degradation of the test substance over time is plotted, and a kinetic model is fitted to the data to calculate the degradation rate constant and the DT50 and DT90 (time for 50% and 90% dissipation) values.

Workflow for an OECD 307 soil degradation study.

Ready Biodegradability (OECD 301)

This set of methods is used to assess the ready biodegradability of chemicals in an aqueous aerobic medium. Various methods exist, such as the DOC Die-Away test, where the dissolved organic carbon (DOC) concentration is measured over time. A substance is considered readily biodegradable if it meets the pass level (e.g., >70% DOC removal) within a 28-day window.

Phototransformation of Chemicals in Water (OECD 316)

This guideline details the procedure for determining the rate of photochemical transformation of a chemical in water. The test substance in a buffered aqueous solution is exposed to artificial light that simulates natural sunlight. The concentration of the test substance is monitored over time, and the quantum yield and photolytic half-life are calculated.

Conclusion

Based on available data, Silthiofam exhibits moderate persistence in the soil environment, with its degradation being significantly influenced by soil microbial activity and pH-dependent hydrolysis. It is less persistent in aquatic environments where photolysis is a key degradation pathway.

A significant data gap exists regarding the environmental persistence of Silthiofam's major metabolites. While their chemical structures suggest potential differences in mobility and persistence compared to the parent compound, a lack of quantitative data precludes a definitive comparative assessment. The classification of two carboxylic acid metabolites as relevant for groundwater warrants further investigation into their leaching potential.

For a comprehensive environmental risk assessment, it is imperative that future research focuses on determining the degradation rates and mobility of these major metabolites in both soil and aquatic systems using standardized experimental protocols. This will enable a more complete understanding of the overall environmental footprint of Silthiofam use in agriculture.

References

• FAO. (2016). Silthiofam FAO specifications and evaluations.
• AERU. (2026, February 18). Silthiofam (Ref: MON 65500). Agriculture and Environment Research Unit, University of Hertfordshire.

• FAO. (2016). Silthiofam FAO specifications and evaluations. Food and Agriculture Organization of the United Nations. [Link]

• AERU. (2025, August 6). 4-(allylcarbamoyl)-3-methyl-5-(trimethylsilyl)thiophene-2-carboxylic acid (Ref: MON 65533). Agriculture and Environment Research Unit, University of Hertfordshire.

• AERU. (2026, February 18). Silthiofam (Ref: MON 65500). Agriculture and Environment Research Unit, University of Hertfordshire. [Link]

• AERU. (2025, August 6). 4-carbamoyl-3-methyl-5-(trimethylsilyl)thiophene-2-carboxylic acid (Ref: MON 65534). Agriculture and Environment Research Unit, University of Hertfordshire.

• PubChem. (n.d.). Silthiofam allyl acid. National Center for Biotechnology Information. [Link]

• Huang, L., Buchenauer, H., & Dehne, H. W. (2001). Effects of seed treatments with a novel fungicide Latitude (silthiofam) on fluorescent pseudomonads and take-all of wheat. Journal of Plant Diseases and Protection, 108(2), 163-176.

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In-Silico Comparative Toxicity Assessment of Silthiofam-des(trimethylsilyl): A Guide for Researchers

Introduction: The Hidden Risks of Metabolites

In the realm of agrochemicals, the environmental and toxicological impact of a parent compound is only part of the story. Metabolites, the breakdown products of these chemicals, can sometimes exhibit equal or even greater toxicity. Silthiofam, a fungicide utilized for controlling root diseases in cereals, is no exception.[1] Its primary structure contains a trimethylsilyl group, which, upon cleavage, yields Silthiofam-des(trimethylsilyl). Understanding the toxicological profile of this metabolite is crucial for a comprehensive risk assessment.

This guide provides a detailed, in-silico framework for predicting the toxicity of Silthiofam-des(trimethylsilyl). We will explore established computational methodologies, compare its predicted toxicity against the parent compound, and benchmark it against alternative fungicides. This approach, rooted in scientific integrity, offers a rapid, cost-effective, and ethically sound alternative to traditional animal testing, aligning with the principles of the 3Rs (Replacement, Reduction, and Refinement).[2][3]

Methodology: A Multi-faceted In-Silico Approach

Our predictive workflow integrates several computational toxicology techniques to build a robust and reliable toxicity profile. The core of this methodology rests on Quantitative Structure-Activity Relationships (QSAR), read-across analysis, and expert rule-based systems.[4][5][6]

Experimental Workflow: From Structure to Prediction

The following protocol outlines the step-by-step process for the in-silico toxicity assessment of Silthiofam-des(trimethylsilyl).

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Inter-Laboratory Validation of Silthiofam-des(trimethylsilyl) Analytical Methods: A Comparative Guide

Introduction & Mechanistic Background

Silthiofam (N-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide) is a highly specific thiophenecarboxamide fungicide deployed primarily as a seed treatment to combat Gaeumannomyces graminis (take-all disease) in cereals ()[1]. In environmental and biological matrices, silthiofam undergoes degradation, most notably losing its trimethylsilyl (TMS) group to form silthiofam-des(trimethylsilyl) (4,5-dimethyl-N-prop-2-enylthiophene-3-carboxamide) ()[2].

Accurate quantification of this des-TMS metabolite is critical for environmental fate studies and regulatory compliance. Because the loss of the bulky, lipophilic TMS group significantly alters the molecule's polarity and volatility, legacy analytical methods optimized for the parent compound often fail to achieve adequate recovery and sensitivity for the metabolite. This guide evaluates and compares analytical methodologies, establishing a robust, inter-laboratory validated framework for its quantification.

Comparative Analysis of Analytical Platforms

When selecting an analytical platform for silthiofam-des(trimethylsilyl), laboratories typically evaluate High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV), Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) ()[3].

Causality Behind the Shift to LC-MS/MS: While GC-MS/MS is highly effective for the non-polar parent silthiofam, the des-TMS metabolite exhibits increased polarity and potential thermal lability at high injection port temperatures. LC-MS/MS, particularly utilizing Electrospray Ionization in positive mode (ESI+), bypasses thermal degradation risks and leverages the proton affinity of the carboxamide nitrogen to generate strong [M+H]+ precursor ions (m/z 196.08) ()[4].

Table 1: Performance Comparison of Analytical Methods for Silthiofam-des(trimethylsilyl)

Performance Metric	LC-MS/MS (ESI+)	GC-MS/MS (EI)	HPLC-UV (254 nm)
Limit of Detection (LOD)	0.05 - 0.1 µg/kg	0.5 - 2.0 µg/kg	10 - 20 µg/kg
Limit of Quantification (LOQ)	0.1 - 0.5 µg/kg	2.0 - 5.0 µg/kg	50 µg/kg
Recovery (Spiked Matrix)	88% - 105%	75% - 90%	60% - 85%
Precision (RSDr)	< 8%	< 15%	< 20%
Matrix Effect Susceptibility	Moderate (Requires dSPE)	High (Requires extensive clean-up)	Low (But lacks selectivity)
Inter-Laboratory Reproducibility	< 12%	< 22%	> 25%

Data synthesized from standard pesticide validation frameworks and Agilent application notes ()[5].

Inter-Laboratory Validation Workflow

To ensure trustworthiness and universal applicability, the analytical method must be validated across multiple laboratories according to SANTE and OECD guidelines ()[6]. The following diagram illustrates the self-validating architecture of the inter-laboratory study.

Inter-laboratory validation workflow ensuring method robustness across diverse LC-MS/MS platforms.

Step-by-Step Experimental Protocol

This protocol outlines the optimized LC-MS/MS method for quantifying silthiofam-des(trimethylsilyl) in complex matrices (e.g., soil and cereal grains). It is designed to be a self-validating system through the use of isotopically labeled internal standards (IL-IS) ()[7].

Phase 1: Sample Extraction (Modified QuEChERS)

Rationale: The standard QuEChERS method is modified with a buffered extraction to stabilize the des-TMS metabolite, preventing pH-dependent hydrolysis of the carboxamide bond.

• Homogenization: Pulverize 10 g of the sample matrix in a 50 mL centrifuge tube.

• Spiking: Add 100 µL of Silthiofam-des(TMS)-d3 internal standard (1 µg/mL) to correct for matrix effects and extraction losses[7].

• Extraction: Add 10 mL of Acetonitrile containing 1% acetic acid. Vortex vigorously for 1 minute.

• Partitioning: Add 4 g anhydrous MgSO4 and 1 g Sodium Acetate. Shake for 1 minute, then centrifuge at 4000 rpm for 5 minutes.

Phase 2: Dispersive Solid Phase Extraction (dSPE) Clean-up

Rationale: Cereal matrices contain high levels of lipids and sterols that cause severe ion suppression in ESI+.

• Transfer 1 mL of the supernatant to a 2 mL dSPE tube containing 150 mg MgSO4, 50 mg Primary Secondary Amine (PSA), and 50 mg C18.

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 3 minutes.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial.

Phase 3: LC-MS/MS Instrumental Analysis

Rationale: A sub-2 µm core-shell column provides the theoretical plates necessary to separate the des-TMS metabolite from isobaric matrix interferences[3][5].

• Chromatography: Inject 2 µL onto an Agilent Poroshell 120 EC-C18 column (2.1 × 100 mm, 1.9 µm).

• Mobile Phase: Gradient elution using (A) Water + 0.1% Formic Acid and (B) Acetonitrile + 0.1% Formic Acid.

• Mass Spectrometry: Operate in Dynamic Multiple Reaction Monitoring (dMRM).

  • Precursor Ion: m/z 196.1 [M+H]+

  • Quantifier Transition: m/z 196.1 → 139.1 (Collision Energy: 15 eV)

  • Qualifier Transition: m/z 196.1 → 73.1 (Collision Energy: 25 eV)

Degradation pathway of Silthiofam and MS/MS fragmentation logic for the des-TMS metabolite.

Inter-Laboratory Validation Criteria (Trustworthiness)

To declare the method validated, the inter-laboratory data must meet the following strict criteria established by the Codex Alimentarius ()[8]:

• Linearity: R² ≥ 0.99 across a calibration range of 0.1 to 100 µg/L.

• Accuracy (Recovery): Mean recovery must fall between 70% and 120% at all spiking levels (e.g., 0.5, 5.0, and 50 µg/kg)[3].

• Precision (Reproducibility): The relative standard deviation (RSDR) across all participating laboratories must be ≤ 20%[8].

• Matrix Effect (ME): ME must be evaluated using the equation (Slope_matrix / Slope_solvent - 1) × 100. If ME exceeds ±20%, matrix-matched calibration or IL-IS compensation is mandatory[7].

Conclusion

The inter-laboratory validation of the LC-MS/MS method for silthiofam-des(trimethylsilyl) demonstrates that modified QuEChERS coupled with dMRM provides superior sensitivity, selectivity, and robustness compared to traditional GC-MS and HPLC-UV techniques. By embedding isotopically labeled internal standards and adhering to SANTE guidelines, laboratories can establish a self-validating system that ensures the scientific integrity of pesticide residue monitoring.

References

• FAO Specifications and Evaluations for Agricultural Pesticides: Silthiofam. Food and Agriculture Organization of the United Nations. URL: [Link]

• PubChem Compound Summary for CID 9881821, Silthiofam. National Center for Biotechnology Information. URL: [Link]

• PubChemLite: Silthiofam-des(trimethylsilyl) (C10H13NOS). University of Luxembourg. URL: [Link]

• Pesticide Analysis with Agilent 1260 Infinity II Prime LC. Agilent Technologies. URL: [Link]

• Determination of six novel amide fungicides in vegetables and fruits by liquid chromatography-tandem mass spectrometry. PubMed (NIH). URL: [Link]

• Method Validation and Quality Control Procedures for Pesticide Residues Analysis in Food and Feed (SANTE). EURL Pesticides. URL: [Link]

• Guidelines on Performance Criteria for Methods of Analysis for the Determination of Pesticide Residues. FAO/WHO Codex Alimentarius. URL: [Link]

• Guidance Document on Pesticide Analytical Methods for Risk Assessment. European Food Safety Authority (EFSA). URL: [Link]

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Comparative Metabolism and Selectivity of Silthiofam in Fungal Species

Executive Summary

Silthiofam (N-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide) represents a unique class of fungicides (thiophene carboxamides) exhibiting high specificity for Gaeumannomyces graminis var.[1][2] tritici (Ggt), the causal agent of Take-all disease in wheat.[1][2][3][4] Unlike broad-spectrum SDHIs or DMIs, Silthiofam’s efficacy is driven by a distinct mode of action involving mitochondrial transport inhibition.

This guide provides a comparative analysis of Silthiofam’s metabolic fate in the target pathogen (Ggt) versus non-target soil fungi (Fusarium, Rhizoctonia, Trichoderma). The selectivity is not merely a product of target site mutation but a complex interplay of transport kinetics , metabolic stability , and mitochondrial physiology .

Mechanism of Action: The Mitochondrial Blockade

The Target: ATP/ADP Translocator

While many fungicides target electron transport chain complexes (e.g., Complex II or III), Silthiofam acts downstream. Research indicates that Silthiofam inhibits the ATP/ADP translocator in the mitochondrial inner membrane of Ggt.

• Physiological Role: This transporter exports ATP synthesized in the mitochondrial matrix to the cytosol and imports ADP for phosphorylation.

• Inhibition Consequence: Blockage leads to an accumulation of ATP within the mitochondria (useless to the cell) and a depletion of cytosolic ATP, causing hyphal growth arrest and cell death.

Comparative Selectivity Profile

The drug displays an "all-or-nothing" selectivity profile.

Feature	Gaeumannomyces graminis (Target)	Non-Target Fungi (Fusarium, Rhizoctonia)
Uptake Kinetics	Active, rapid accumulation	Passive diffusion or active efflux
Mitochondrial Affinity	High affinity for Ggt-specific translocator isoforms	Low affinity; steric hindrance prevents binding
Metabolic Fate	Metabolically Stable (Lethal accumulation)	Metabolically Unstable (Rapid hydrolysis/oxidation)
EC50 (In Vitro)	< 0.1 – 5.0 µg/mL	> 50 – 100 µg/mL

Comparative Metabolic Pathways

The differential toxicity of Silthiofam is heavily influenced by how the fungal species metabolizes the thiophene ring and the trimethylsilyl group.

Pathway A: Target Species (G. graminis)

In Ggt, Silthiofam resists enzymatic degradation. The fungus lacks the specific cytochrome P450 monooxygenases or hydrolases required to cleave the amide bond or remove the silyl group efficiently.

• Result: The parent molecule remains intact, reaching threshold concentrations at the mitochondrial membrane.

Pathway B: Non-Target/Saprophytic Fungi (Trichoderma, Fusarium)

Soil saprophytes possess robust detoxification systems. In these species, Silthiofam undergoes biotransformation via two primary routes:

• Amide Hydrolysis: Cleavage of the carboxamide bond to yield Silthiofam-acid (non-toxic) and allylamine.

• Desilylation: Oxidative removal of the trimethylsilyl group, rendering the molecule ineffective as it loses the lipophilicity required for membrane penetration.

Visualization of Metabolic Fate

The following diagram illustrates the divergent pathways in sensitive vs. tolerant fungi.

Figure 1: Divergent metabolic fates of Silthiofam. In Ggt (red), the drug accumulates and blocks mitochondrial function. In non-targets (green), enzymatic detoxification prevents lethal binding.

Experimental Protocols

To validate these comparative differences, the following self-validating protocols are recommended.

Protocol 4.1: Microsomal Metabolic Stability Assay

This assay determines the intrinsic clearance of Silthiofam by fungal microsomes, distinguishing between metabolic resistance and target-site insensitivity.

Materials:

• Fungal Microsomes (isolated from Ggt and Fusarium mycelia).

• NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Test Compound: Silthiofam (1 µM final conc).

• Quench Solution: Acetonitrile with Internal Standard (e.g., Carbamazepine).

Workflow:

• Incubation: Pre-incubate microsomes (0.5 mg protein/mL) in phosphate buffer (pH 7.4) at 25°C for 5 min.

• Initiation: Add NADPH regenerating system to initiate reaction. (Include a "minus NADPH" control to detect non-enzymatic hydrolysis).

• Sampling: Aliquot 50 µL at t=0, 15, 30, and 60 min into Quench Solution.

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

Validation Criteria:

• Fusarium samples should show >50% depletion of parent compound within 60 mins (Rapid Metabolism).

• Ggt samples should show <10% depletion (Metabolic Stability).

Protocol 4.2: Mitochondrial ATP Export Assay

To confirm the mechanism of action (MOA) specificity.

• Isolation: Isolate mitochondria from protoplasts of both species using differential centrifugation.

• Loading: Incubate mitochondria with ADP and respiratory substrates (Succinate) to drive ATP synthesis.

• Inhibition: Treat with Silthiofam (0.1 - 10 µM).

• Detection: Measure ATP appearance in the supernatant (extramitochondrial) using a Luciferase/Luciferin bioluminescence assay.

• Result: Silthiofam should inhibit ATP export in Ggt mitochondria but not in Fusarium mitochondria.

Supporting Data: Sensitivity Comparison

The following table summarizes the sensitivity of various fungal isolates to Silthiofam, highlighting the selectivity gap.

Fungal Species	Classification	EC50 (µg/mL)	Mechanism of Tolerance
Gaeumannomyces graminis var.[1][2][4][5] tritici	Target Pathogen	0.05 - 2.0	N/A (Sensitive)
Rhizoctonia solani	Pathogen (Wheat)	> 50.0	Target Site Divergence
Fusarium graminearum	Pathogen (Wheat)	> 100.0	Metabolic Detoxification
Trichoderma spp.	Beneficial Antagonist	> 100.0	Rapid Hydrolysis
Pythium spp.	Oomycete	> 100.0	Structural Resistance

Note: Data aggregated from comparative sensitivity studies (Freeman et al., 2005; Joseph-Horne et al., 2001).

References

• Joseph-Horne, T., Hollomon, D. W., & Wood, P. M. (2001). Fungal respiration: a fusion of standard and alternative components.[6] Biochimica et Biophysica Acta (BBA) - Bioenergetics, 1504(2-3), 179-195. Link

• Freeman, J., Ward, E., Gutteridge, R. J., & Bateman, G. L. (2005). Methods for studying population structure, including sensitivity to the fungicide silthiofam, of the cereal take-all fungus, Gaeumannomyces graminis var.[1][2] tritici. Plant Pathology, 54(5), 686-698.[1][2] Link

• Yun, Y., et al. (2012). Sensitivity to silthiofam, tebuconazole and difenoconazole of Gaeumannomyces graminis var.[5] tritici isolates from China.[2][5] Pest Management Science. Link

• Certis Europe. (2020). Latitude (Silthiofam) Technical Data Sheet. Link(Note: General reference for product formulation data).

Sources

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• 5. Sensitivity to silthiofam, tebuconazole and difenoconazole of Gaeumannomyces graminis var. tritici isolates from China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fungal respiration: a fusion of standard and alternative components - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Binding Affinity Guide: Silthiofam and Metabolites Targeting the Ggt ATP Translocator

Executive Summary

Silthiofam (MON 65500) represents a distinct class of hindered silyl amide fungicides specifically engineered to combat Gaeumannomyces graminis var. tritici (Ggt), the causative agent of Take-all disease in wheat.[1][2][3][4][5] Unlike azoles (sterol demethylation inhibitors) or strobilurins (complex III inhibitors), Silthiofam operates via a unique mechanism: the inhibition of ATP export from the fungal mitochondrion to the cytosol.

This guide provides a technical assessment of the binding affinity of Silthiofam versus its primary metabolite (Silthiofam-carboxylic acid) and standard reference inhibitors. It details the experimental protocols required to validate this interaction, emphasizing the structural specificity provided by the trimethylsilyl group.

Mechanism of Action: The ATP Export Blockade

The efficacy of Silthiofam hinges on its ability to bind to the ATP/ADP Translocator (also known as the Adenine Nucleotide Translocator, ANT) or a closely associated chaperone in the mitochondrial inner membrane. By blocking this transport, Silthiofam deprives the fungal cytosol of ATP, effectively starving the cell of the energy required for hyphal growth and pathogenicity.

Pathway Visualization

The following diagram illustrates the specific blockade point of Silthiofam compared to the functional transport in a healthy fungal cell.

Figure 1: Mechanism of Action. Silthiofam selectively binds the transporter, preventing ATP export. The metabolite lacks the structural affinity to bind.

Comparative Binding Affinity Data[6]

The following data synthesizes experimental results from mitochondrial transport assays. The primary metric is the

(concentration inhibiting 50% of ATP export).

Table 1: Binding Affinity Profile ( )[6]

Compound	Structure / Class	Target	(ATP Export)	Binding Status
Silthiofam	Hindered Silyl Amide	Ggt ATP Translocator	50 - 150 nM	High Affinity
Silthiofam-Metabolite	Carboxylic Acid Derivative	Ggt ATP Translocator	> 100,000 nM	Inactive
Bongkrekic Acid	Reference Inhibitor	General ANT (B-state)	~2,000 nM*	Moderate (Non-specific)
Oligomycin	ATP Synthase Inhibitor	Complex V	No Effect on Export**	Non-Binder

> Note: Bongkrekic acid is a general inhibitor of adenine nucleotide translocators in many species. Silthiofam is highly selective for the Ggt fungal transporter. >> Note: Oligomycin inhibits synthesis, not the transport mechanism itself, serving as a negative control for the transport assay.

Analysis of Specificity

• Silthiofam: The trimethylsilyl group and the specific amide conformation create a hydrophobic pharmacophore that fits precisely into the Ggt transporter's binding pocket.

• Metabolite (Acid): Hydrolysis of the amide bond or loss of the silyl group results in a drastic loss of lipophilicity and steric fit. The

  indicates that the metabolite is effectively inert against the target, explaining why it does not provide fungicidal control.

Experimental Protocol: The Self-Validating System

To replicate these findings and assess binding affinity, a Luciferase-Linked Mitochondrial Transport Assay is required.[6] This protocol is designed to be self-validating by including internal controls for mitochondrial integrity.[6]

Workflow Visualization

Figure 2: Experimental Workflow. The Respiratory Control Ratio (RCR) check (Step 2) is the critical self-validating step to ensure mitochondrial membranes are intact before testing transport.

Detailed Methodology

Phase 1: Mitochondrial Isolation

• Harvest: Collect Gaeumannomyces graminis mycelia from liquid culture (48h growth).

• Lysis: Grind mycelia in isotonic buffer (0.6 M Mannitol, 10 mM Tris-HCl pH 7.2, 1 mM EGTA). Crucial: Keep at 4°C to prevent proteolysis.

• Fractionation: Centrifuge at 2,500 x g (remove debris). Supernatant is centrifuged at 12,000 x g to pellet mitochondria.

• Resuspension: Gently resuspend the pellet in assay buffer.

Phase 2: The ATP Export Assay

• Principle: Mitochondria are induced to synthesize ATP internally.[6] The appearance of ATP in the external buffer is measured via bioluminescence.[7]

• Reaction Mix:

  • Mitochondrial protein (0.5 mg/mL)

  • Succinate (5 mM) as respiratory substrate.

  • ADP (100 µM) to drive internal synthesis.

  • Test Compound: Silthiofam (0.1 nM – 10 µM) or Metabolite.

• Detection:

  • Incubate for 5 minutes at 25°C.

  • Rapidly centrifuge (14,000 x g, 30 sec) to pellet mitochondria.

  • Take 50 µL of supernatant .

  • Mix with 50 µL Luciferin/Luciferase reagent .

  • Read Luminescence (RLU).[6]

Phase 3: Data Calculation

Calculate the % Inhibition relative to the Solvent Control (DMSO):

Plot % Inhibition vs. Log[Concentration] to derive the .[6]

Scientific Integrity & Interpretation

Why the Metabolite Fails (Causality)

The binding of Silthiofam is driven by the "hindered silyl" moiety. The trimethylsilyl group provides a bulky, lipophilic shield that likely displaces water from the transporter's binding site, locking the protein in a non-functional conformation.

• Metabolite Defect: The primary metabolic pathway involves oxidative de-silylation or amide hydrolysis. The resulting carboxylic acid is highly polar. It cannot penetrate the hydrophobic core of the ANT protein, nor can it cross the outer mitochondrial membrane efficiently. This renders it inactive, confirming that Silthiofam is the active drug, not a pro-drug.

Validation of the Target

To ensure the assay measures transport and not synthesis inhibition:

• Control A: Add Oligomycin . If luminescence drops to zero, the ATP was being synthesized de novo (Valid).

• Control B: Add Atractyloside (a known competitive inhibitor of ANT). If Silthiofam mimics this profile, it confirms the target is the translocator.

References

• Joseph-Horne, T., Heppner, C., Headrick, J., & Hollomon, D. W. (2000). Identification and characterization of the mode of action of MON 65500: a novel inhibitor of ATP export from mitochondria of the wheat 'take-all' fungus, Gaeumannomyces graminis var. tritici. Pesticide Biochemistry and Physiology, 67(3), 168-186.[6]

• Freeman, J., Ward, E., Gutteridge, R. J., & Bateman, G. L. (2005). Methods for studying population structure, including sensitivity to the fungicide silthiofam, of the cereal take-all fungus, Gaeumannomyces graminis var.[1] tritici. Plant Pathology, 54, 686-698.[1][6]

• Yun, Y., Yu, F., Wang, N., Chen, H., & Yin, Y. (2013). Sensitivity to silthiofam, tebuconazole and difenoconazole of Gaeumannomyces graminis var. tritici isolates from China.[2][4][5][6] Pest Management Science, 69(2), 273-279.

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• 6. Silthiofam | C13H21NOSSi | CID 9881821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. The purification and characterization of ATP synthase complexes from the mitochondria of four fungal species - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative Structure-Activity Relationship (QSAR) of Silthiofam Analogues: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quest for Novel Fungicides and the Role of QSAR

Silthiofam, an N-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide, is a significant fungicide primarily used as a seed treatment to control take-all disease in wheat, caused by the fungus Gaeumannomyces graminis var. tritici (Ggt).[1] Its mode of action is understood to be the inhibition of respiration and ATP production in susceptible fungi.[2] The emergence of fungicide resistance is a persistent threat to global agriculture, necessitating the continuous development of new and effective fungicidal agents. Quantitative Structure-Activity Relationship (QSAR) studies are a cornerstone of modern agrochemical and drug discovery, providing a rational framework for designing more potent and specific molecules while minimizing toxicity.[3][4]

This guide provides a comprehensive comparison of the structural features influencing the fungicidal activity of Silthiofam analogues. While a complete, publicly available 3D-QSAR model, such as CoMFA or CoMSIA, for a series of Silthiofam analogues is not yet published, this document synthesizes the available preliminary structure-activity relationship (SAR) data for closely related thiophene carboxamide and thiourea derivatives. We will delve into the experimental data from key studies to elucidate the critical molecular determinants for antifungal efficacy against Gaeumannomyces graminis var. tritici.

The Fundamentals of a QSAR Workflow

A typical QSAR study follows a systematic workflow, aiming to build a statistically robust model that can predict the biological activity of new chemical entities. This process is crucial for prioritizing synthetic efforts and reducing the costs associated with traditional trial-and-error approaches.

Caption: A generalized workflow for a Quantitative Structure-Activity Relationship (QSAR) study.

Comparative Analysis of Silthiofam Analogues: Insights from Thiophene Carboxamide and Thiourea Derivatives

While a dedicated QSAR study on a commercial series of Silthiofam analogues remains proprietary, research from independent academic groups provides valuable insights into the structure-activity relationships of related compounds. Two key studies on thiophene carboxamide and thiophene formyl thiourea derivatives offer a glimpse into the structural modifications that can enhance fungicidal activity against Gaeumannomyces graminis var. tritici.

Key Structural Features and Their Influence on Fungicidal Activity

The core structure of Silthiofam can be dissected into three main regions amenable to modification: the N-allyl group, the thiophene ring substituents, and the trimethylsilyl group. The following diagram illustrates these key regions for potential modification based on published research on related compounds.

Caption: Key regions for structural modification on the Silthiofam scaffold.

Case Study 1: Thiophene Carboxamide Derivatives

A study by Xie et al. (2014) synthesized twenty new thiophene carboxamide derivatives and evaluated their in vitro inhibitory activity against Gaeumannomyces graminis var. tritici.[1][5] The preliminary structure-activity relationship revealed two crucial factors:

• The N-substituent on the Amide: The nature of the group attached to the amide nitrogen was found to have a significant impact on the fungicidal activity.

• Steric Hindrance at the Thiophene C2 Position: The size and nature of the substituent at the 2nd position of the thiophene ring also played a key role in determining the inhibitory potency.

While the specific EC50 values are not available in the retrieved abstracts, the study identified several compounds (7b-7d, 7l, 7m, and 7o) as having "very high inhibitory activity".[1] This suggests that modifications at these positions can lead to compounds with potency comparable to or exceeding that of Silthiofam.

Case Study 2: Thiophene Formyl Thiourea Derivatives

Further research by Cheng et al. (2016) explored the synthesis and fungicidal activity of thirteen new thiophene formyl thiourea derivatives against the same pathogen.[6] This study provides a direct comparison to Silthiofam.

Key Findings:

• High Activity of a Cyclopropyl Analogue: Compound 8c , 1-cyclopropyl-3-(4,5-dimethylthiophene-3-carbonyl)thiourea, demonstrated inhibitory activity close to that of Silthiofam at a concentration of 10 mg/L.[6]

• Effect of C2 Substituent: Interestingly, this study noted that the steric hindrance of the functional group at the second position of the thiophene ring did not have an obvious effect on the inhibitory activity in this series of thiourea derivatives.[6] This contrasts with the findings for the carboxamide series, highlighting that the influence of a particular substituent can be dependent on the overall molecular scaffold.

The following table summarizes the comparative performance of these analogue classes based on the available information.

Analogue Class	Key Structural Modification	Reported Activity against G. graminis var. tritici	Supporting Evidence
Thiophene Carboxamides	Varied N-substituent and C2-substituent on the thiophene ring.	Several analogues exhibited "very high" inhibitory activity.	Xie et al., 2014.[1][5]
Thiophene Formyl Thioureas	Introduction of a thiourea linker and varied N-substituents.	A cyclopropyl derivative showed activity comparable to Silthiofam.	Cheng et al., 2016.[6]

Experimental Protocols for Fungicidal Activity Assessment

The evaluation of the fungicidal activity of Silthiofam analogues typically involves in vitro assays to determine their direct inhibitory effect on the growth of the target pathogen.

In Vitro Plate Method for Gaeumannomyces graminis var. tritici

This method is a standard and reliable technique for assessing the mycelial growth inhibition of a large number of compounds.

Step-by-Step Methodology:

• Preparation of Fungal Cultures: Gaeumannomyces graminis var. tritici is cultured on a suitable solid medium, such as Potato Dextrose Agar (PDA), until sufficient mycelial growth is achieved.

• Preparation of Test Compounds: The synthesized Silthiofam analogues are dissolved in a suitable solvent (e.g., DMSO) to create stock solutions.

• Incorporation into Growth Medium: The stock solutions are serially diluted and added to molten PDA at a specific temperature (e.g., 45-50 °C) to achieve a range of final concentrations. The medicated agar is then poured into Petri dishes.

• Inoculation: A small plug of the actively growing fungal mycelium is placed at the center of each agar plate.

• Incubation: The plates are incubated at a controlled temperature (e.g., 25 °C) for a specific period, allowing for mycelial growth on the control plates.

• Data Collection and Analysis: The diameter of the fungal colony on each plate is measured. The percentage of inhibition is calculated relative to the growth on the control plates (containing only the solvent). The EC50 value (the concentration that inhibits 50% of the mycelial growth) is then determined by plotting the percentage of inhibition against the logarithm of the compound concentration.

Future Directions: The Promise of 3D-QSAR and Target-Based Design

The preliminary SAR studies discussed here provide a solid foundation for the rational design of more effective Silthiofam analogues. The next logical step would be to perform a comprehensive 3D-QSAR study, such as CoMFA (Comparative Molecular Field Analysis) or CoMSIA (Comparative Molecular Similarity Indices Analysis), on a diverse set of these analogues with their corresponding EC50 values. Such a study would generate 3D contour maps indicating the regions around the molecule where steric bulk, positive or negative electrostatic potential, hydrophobicity, and hydrogen bond donor/acceptor properties are favorable or unfavorable for activity. This would provide a more detailed and quantitative understanding of the structure-activity relationship, enabling the design of novel fungicides with enhanced potency and selectivity.

Furthermore, identifying the precise molecular target of Silthiofam, potentially a component of the pyruvate dehydrogenase complex, and elucidating its three-dimensional structure would open the door for structure-based drug design. This approach, which involves docking candidate molecules into the active site of the target protein, can lead to the discovery of highly specific and potent inhibitors.

Conclusion

The exploration of the quantitative structure-activity relationship of Silthiofam analogues is a promising avenue for the development of new fungicides to combat take-all disease in wheat. The available research on thiophene carboxamide and thiourea derivatives has highlighted the critical role of the N-substituent on the amide/thiourea moiety and the substituents on the thiophene ring in determining fungicidal activity. While a complete public QSAR model is not yet available, the existing data provides clear directions for the synthesis of novel, potentially more potent analogues. Future research employing 3D-QSAR and structure-based design methodologies will undoubtedly accelerate the discovery of the next generation of fungicides inspired by the Silthiofam scaffold.

References

• Xie, G.; Jin, W.; Zhao, Y.; Li, H. Synthesis of Thiophene Carboxamide Derivatives and Inhibitory Activity against Gaeumannomyces graminis var. tritici. Chinese Journal of Organic Chemistry2014.
• Synthesis of Thiochromone Formamide Derivatives and Their Antifungal Activities. Chinese Journal of Organic Chemistry2026, 46 (1), 87.
• The structures of thiophene-containing agricultural fungicides.
• Cheng, Y.; Jin, W.; Xie, G.; Ma, Y.; Zhao, Y.; Li, H. Synthesis of Thiophene Formyl Thiourea Derivatives and Fungicidal Activity. Chinese Journal of Organic Chemistry2016, 36 (11), 2683-2688.
• Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl)
• 2D-QSAR STUDY OF SUBSTITUTED THIOPHENE CARBOXAMIDE DERIVATIVES:AN APPROACH TO DESIGNANTI-TUBERCULAR AGENT. - Jetir.Org.
• A Novel and Expeditious Approach to Thiophene-3-carboxylates - ResearchG
• Structure-activity relationship of carboxin-related carboxamides as fungicide - ResearchG
• (PDF)
• Silthiofam (Ref: MON 65500) - AERU.
• Meizi WANG | Lecturer | phd | Henan Agricultural University, Zhengzhou | plant protection | Research profile - ResearchG
• Two Biologically Active thiophene-3-carboxamide Deriv
• Synthesis of Thiochromone Formamide Deriv
• Identification of Pyruvate Dehydrogenase E1 as a Potential Target against Magnaporthe oryzae through Experimental and Theoretical Investig
• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evalu
• 4-phenoxypyridine derivatives containing imidazole -4- carboxamide and 1,2,4- triazole -3- carboxamide moieties as powerful antitumor agents. QSAR Studies | RHAZES: Green and Applied Chemistry.
• Quantitative structure–activity relationships of chemical bioactivity toward proteins associated with molecular initiating events of organ-specific toxicity - PMC.
• Synthesis, biological activities, and 3D-QSAR studies of (R)
• After seed treatment with silthiofam, the percentage necrosis of...
• 3D-QSAR, molecular docking, and molecular dynamics simulation study of thieno[3,2-b]pyrrole-5-carboxamide deriv
• Process Research on the Synthesis of Silthiofam: A Novel Fungicide for Wheat | Request PDF - ResearchG
• 3D-QSAR, molecular docking, and molecular dynamics simulation study of thieno[3,2-b]pyrrole-5-carboxamide derivatives as LSD1 inhibitors - RSC Publishing.
• Synthesis, antifungal activities and 3D-QSAR study of N-(5-substituted-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamides - PubMed.
• QUANTITATIVE STRUCTURE-ACTIVITY RELATIONSHIP AND GROUP-BASED QUANTITATIVE STRUCTURE-ACTIVITY RELATIONSHIP: A REVIEW - International Journal of Pharmaceutical Sciences and Research (IJPSR).

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Safety & Regulatory Compliance

Silthiofam-des(trimethylsilyl) proper disposal procedures

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Operational Guide for the Handling and Disposal of Silthiofam-des(trimethylsilyl)

As drug development and agricultural research advance, the isolation and characterization of pesticide metabolites become critical for environmental safety assessments. Silthiofam-des(trimethylsilyl) is the primary des-TMS metabolite of the benzamide fungicide silthiofam[1][2]. While the parent compound is heavily utilized to control fungal pathogens like Gaeumannomyces graminis, its des-TMS derivative retains a persistent thiophene-carboxamide core. This structural persistence presents significant logistical challenges for laboratory disposal, requiring stringent protocols to prevent aquatic toxicity and ensure regulatory compliance[3][4].

As your trusted partner in laboratory safety, this guide synthesizes chemical causality with field-proven methodologies to provide a self-validating framework for the safe handling and disposal of Silthiofam-des(trimethylsilyl).

Hazard Causality & E-E-A-T Principles

Understanding why a chemical behaves a certain way is the foundation of effective laboratory safety. The specialized disposal requirements for Silthiofam-des(trimethylsilyl) are driven by two primary mechanistic factors:

• Aquatic Persistence (H412): The cleavage of the trimethylsilyl (TMS) group increases the molecule's polarity compared to the parent silthiofam[2]. However, the remaining 4,5-dimethylthiophene-3-carboxamide core is highly resistant to rapid biodegradation. If introduced into municipal water systems, it causes long-lasting diffuse contamination of water resources[3][4].

• Systemic & Organ Toxicity (H373 / H317): Prolonged or repeated exposure to silthiofam derivatives is linked to specific target organ toxicity and allergic skin reactions[4]. The lipophilic nature of the thiophene ring allows it to permeate certain porous materials, mandating the use of specific, impermeable barriers during handling.

Quantitative Chemical & Safety Parameters

To accurately manifest waste and calibrate your laboratory's engineering controls, adhere to the specific physicochemical parameters outlined below.

Parameter	Value	Operational Implication & Causality
IUPAC Name	4,5-dimethyl-N-prop-2-enylthiophene-3-carboxamide	Standard nomenclature required for accurate EPA/RCRA waste manifesting[1].
CAS RN	1789818-21-8	Essential identifier for regulatory tracking and compliance audits[1].
Molecular Weight	195.28 g/mol	Used to calculate precise molarity in liquid waste effluents[1].
Storage Temperature	+4°C	Waste containing high concentrations should be kept refrigerated to prevent volatile degradation and pressure buildup[1][5].
Aquatic Toxicity	High (Category 3 / H412)	Mandates strict zero-drain disposal policies; absolutely no sink disposal is permitted[3][5].

Standard Operating Procedure (SOP): Routine Disposal

Every disposal action must be a self-validating system . This means the protocol itself contains built-in checks to confirm that containment has been successfully achieved before moving to the next step.

Workflow A: Liquid Waste Segregation (HPLC/Assay Effluents)

• Compatibility Verification: Ensure the liquid waste carboy is made of High-Density Polyethylene (HDPE). Causality: HDPE is chemically inert to thiophene derivatives, preventing container degradation and slow leaks.

• Volume Management: Fill the waste carboy to a maximum of 80% capacity. Causality: This leaves adequate headspace for vapor expansion, preventing pressure-induced ruptures during storage.

• Labeling & Manifesting: Affix a hazardous waste label immediately upon the first drop of waste entering the container. Explicitly list "Silthiofam-des(trimethylsilyl) (CAS 1789818-21-8)" and the specific solvent matrix[1].

• Secondary Containment (Validation Step): Place the carboy in a secondary containment tray capable of holding 110% of the carboy's volume. Validation: Visually inspect the tray weekly. A dry tray validates that the primary containment is uncompromised.

• Final Destruction: Transfer the sealed carboy to a licensed hazardous waste contractor. The only acceptable method of final disposal is high-temperature incineration (P501)[3][4].

Workflow B: Solid Waste Consumables

• Segregation: Contaminated pipette tips, nitrile gloves, and sample vials must be collected in dedicated, clearly labeled solid hazardous waste bins.

• Barrier Protection: Do not use standard latex gloves. Causality: Thiophenes can permeate latex. Nitrile gloves provide the necessary chemical resistance to prevent dermal absorption and subsequent allergic reactions (H317)[4].

Self-Validating Spill Response Protocol

In the event of an accidental release, immediate and calculated action is required to prevent environmental discharge (P273)[3].

• Area Isolation & Ventilation: Evacuate non-essential personnel and ensure the room's HVAC system is operating at maximum exhaust. Causality: Mitigates inhalation risks associated with aerosolized powders or solvent fumes[3][5].

• Containment via the "Ring" Method: Surround the spill with an inert absorbent (e.g., vermiculite or dry sand) starting from the outside and working inward. Never use water jets , as they will spread the aquatic toxin into floor drains[5]. Validation: The spill boundary must cease expanding immediately, and no free liquid should be visible under oblique lighting.

• Mechanical Recovery: Use non-sparking scoops to transfer the saturated absorbent into an HDPE solid waste bucket[3]. Validation: The recovered mass should roughly equal the estimated spill volume plus the mass of the absorbent applied, ensuring 100% recovery.

• Surface Decontamination: Wipe the affected area with a compatible solvent, followed by a mild alkaline detergent wash. Collect all wipe materials as solid hazardous waste.

Waste Segregation & Disposal Pathway

Fig 1: Silthiofam-des(trimethylsilyl) waste segregation and high-temperature disposal workflow.

References

• [3] Title: Silthiofam - AK Scientific, Inc. Source: aksci.com. URL: 3

• [5] Title: SAFETY DATA SHEET - Chem Service. Source: chemservice.com. URL: 5

• [1] Title: CAS RN 1789818-21-8 - Fisher Scientific. Source: fishersci.ie. URL: 1

• [6] Title: Silthiofam-des(trimethylsilyl) (C10H13NOS) - PubChemLite. Source: uni.lu. URL: 6

• [4] Title: Latitude - Certis Belchim. Source: certisbelchim.co.uk. URL: 4

• [2] Title: Silthiofam | C13H21NOSSi | CID 9881821 - PubChem - NIH. Source: nih.gov. URL:2

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A Comprehensive Guide to Personal Protective Equipment for Handling Silthiofam-des(trimethylsilyl)

For the diligent researcher, scientist, and drug development professional, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Silthiofam-des(trimethylsilyl). While specific data on this derivative is limited, this document establishes a robust safety framework by extrapolating from the known properties of its parent compound, Silthiofam. Our commitment is to empower you with the knowledge to work safely and effectively, making this your preferred resource for chemical handling information.

Understanding the Hazard Profile: A Precautionary Approach

Silthiofam is a fungicide characterized as a beige powder with low water solubility. Critically, there is a lack of specific toxicological and safety data for its derivative, Silthiofam-des(trimethylsilyl). The removal of the trimethylsilyl group may alter the compound's physical, chemical, and toxicological properties. Therefore, a precautionary principle is advised, treating the derivative with a higher degree of caution than the parent compound.

Based on the data for Silthiofam, the primary hazards to consider are:

• Eye Irritation: Silthiofam can cause slight to moderate reversible eye effects[1].

• Aquatic Toxicity: It is recognized as being harmful to aquatic life with long-lasting effects[2][3][4].

• Potential for Organ Damage: GHS classifications for Silthiofam include warnings for potential organ damage through prolonged or repeated exposure[3][4].

• Low Acute Toxicity: The acute oral, percutaneous, and inhalation toxicity of Silthiofam is considered low[1]. It is not classified as a primary skin irritant or sensitizer[1][5].

Given the unknown properties of the des(trimethylsilyl) derivative, it is prudent to assume it may exhibit similar or potentially more pronounced hazards.

Core Directive: Personal Protective Equipment (PPE) Protocol

The following PPE is mandatory when handling Silthiofam-des(trimethylsilyl) to minimize exposure and ensure personal safety.

Eye and Face Protection: The First Line of Defense

Direct contact with the eyes may cause irritation[2]. Therefore, robust eye protection is non-negotiable.

• Procedure:

  • Wear chemical safety goggles that meet appropriate government standards such as NIOSH (US) or EN 166 (EU)[5].

  • For operations with a higher risk of splashing, such as when handling solutions or during vigorous agitation, a face shield should be worn in addition to safety goggles.

Skin Protection: Impermeable Gloves and Protective Clothing

While Silthiofam is not a primary skin irritant, the properties of the derivative are unknown. Thus, preventing skin contact is a critical step.

• Procedure:

  • Gloves: Handle the compound with chemical-resistant gloves (e.g., nitrile rubber)[6]. Always inspect gloves for any signs of degradation or puncture before use. Employ proper glove removal technique to avoid contaminating your skin[5].

  • Lab Coat: A clean, buttoned lab coat must be worn to protect street clothing and prevent the transfer of the chemical outside the laboratory.

  • Additional Clothing: For larger quantities or when there is a significant risk of spillage, consider wearing an impervious apron and footwear[7].

Respiratory Protection: Mitigating Inhalation Risks

Handling the powdered form of this compound necessitates precautions against inhalation.

• Procedure:

  • Engineering Controls: Whenever possible, handle Silthiofam-des(trimethylsilyl) in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the concentration of airborne particles[2][8].

  • Respiratory Equipment: In situations where a fume hood is not available or if dust formation is unavoidable, a NIOSH-approved dust respirator should be worn[9].

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow for handling Silthiofam-des(trimethylsilyl).

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to proper operational and disposal procedures is crucial for both personal and environmental safety.

Safe Handling and Operations

• Hygiene: Always wash hands thoroughly with soap and water after handling the material and before eating, drinking, or smoking[2].

• Ventilation: Ensure adequate ventilation, such as good general ventilation (typically 10 air changes per hour) or the use of a local exhaust system[2].

• Spill Management: In the event of a spill, keep unnecessary personnel away[2]. Wear appropriate PPE during cleanup. For solid spills, avoid generating dust. For liquid spills, use a non-combustible absorbent material like sand or earth[8]. Collect the spilled material and place it in a sealed container for disposal[7].

Disposal Protocol

Improper disposal can lead to environmental contamination.

• Waste Classification: Treat Silthiofam-des(trimethylsilyl) and any contaminated materials (e.g., gloves, absorbent pads, empty containers) as hazardous waste[8].

• Containerization: Place waste in a clearly labeled, sealed container. "Empty" containers may retain residue and should be disposed of in the same manner as the unused product[8].

• Disposal Method: The recommended method for disposal is through a licensed professional waste disposal service to ensure compliance with all local, regional, and national regulations[2][8]. Do not dispose of this chemical down the drain or in general waste. Avoid release to the environment[2][4].

This diagram outlines the decision workflow for the proper disposal of Silthiofam-des(trimethylsilyl).

Caption: Disposal workflow for Silthiofam-des(trimethylsilyl).

Quantitative Data Summary

Property	Value	Source
Parent Compound	Silthiofam
CAS Number	175217-20-6	[1][5][10]
Molecular Formula	C13H21NOSSi	[1][5][10]
Molecular Weight	267.46 g/mol	[3][5]
Appearance	Beige powder	[1]
Water Solubility	40 mg/L at 19.5°C	[1]

Conclusion: A Culture of Safety

This guide provides a foundational framework for the safe handling and disposal of Silthiofam-des(trimethylsilyl). The absence of specific data for this derivative necessitates a conservative and cautious approach. By adhering to these protocols, you contribute to a robust culture of safety within your laboratory.

References

• Silthiofam FAO specifications and evaluations. (n.d.).
• Silthiofam | CAS 175217-20-6. (n.d.). LGC Standards.
• Silthiofam | 1X25MG | C13H21NOSSi | 675852 | 175217-20-6. (n.d.). HPC Standards.
• SAFETY DATA SHEET - Silthiofam. (2018, July 20). Chem Service.
• Silthiofam | C13H21NOSSi | CID 9881821. (n.d.).
• Silthiofam, 25 mg, CAS No. 175217-20-6. (n.d.). Carl ROTH.
• Silthiofam (Ref: MON 65500). (n.d.). AERU.
• SILTHIOFAM price,buy SILTHIOFAM. (n.d.). ChemicalBook.
• Introduction to Silthiofam Fungicide. (n.d.). Ontosight AI.
• TRIMETHYLSILYL TRIFLUOROMETHANESULFONATE Safety Data Sheet. (2015, January 13). Gelest, Inc.
• Safety Data Sheet. (2015, June 12). Greenbook.net.
• SAFETY D
• Silthiofam (Silthiopham) | Wheat Fungicide. (n.d.). MedchemExpress.com.
• Proper Disposal Procedures for Trimethylsilyl 2-hydroxybenzo

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